1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

Core Science & Biosynthesis

Precision Synthesis Protocol: (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide

This guide details the precision synthesis of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide (CAS: 214398-99-9), a critical chiral intermediate in the manufacturing of the DPP-4 inhibitor Vildagliptin .

Executive Summary & Strategic Importance

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide is the penultimate scaffold in the synthesis of Vildagliptin. Its structural integrity—specifically the retention of the (S)-stereocenter and the stability of the labile chloroacetyl moiety—is paramount.

This guide moves beyond generic literature to provide a Process-Scale Ready protocol. We focus on the Direct Acylation Route using L-Prolinamide, which offers superior atom economy compared to the L-Proline

Acid Amide pathway.

Key Technical Constraints:

• Stereochemical Erosion: High temperatures or strong bases can racemize the alpha-carbon.

• Bis-Acylation: Excess chloroacetyl chloride can attack the primary amide nitrogen.

• Hydrolysis: The chloroacetyl group is susceptible to hydrolysis in aqueous basic media.

Retrosynthetic Analysis & Pathway

The most robust pathway involves the nucleophilic acyl substitution of chloroacetyl chloride by L-prolinamide.

Reaction Scheme:

Figure 1: Retrosynthetic disconnection showing the convergent assembly of the target amide.

Experimental Protocol (Standardized)

Methodology: Schotten-Baumann Type Acylation in Anhydrous Media. Scale: 100 mmol (Lab Scale) - Scalable to kg.

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.	Mass/Vol	Role	Critical Attribute
L-Prolinamide	114.15	1.0	11.42 g	Substrate	>99% ee required
Chloroacetyl Chloride	112.94	1.1	12.42 g	Electrophile	Freshly distilled/Clear
Potassium Carbonate	138.21	2.0	27.64 g	Base	Anhydrous, Powdered
THF (Tetrahydrofuran)	72.11	N/A	200 mL	Solvent	Dry (Water <0.05%)
Isopropyl Ether	102.17	N/A	~100 mL	Anti-solvent	For crystallization

Step-by-Step Procedure

Phase 1: Preparation & Addition (0 – 5°C)

• Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and a pressure-equalizing addition funnel.

• Solvation: Charge L-Prolinamide (11.42 g) and THF (150 mL). Stir until fully dissolved.

• Base Addition: Add Potassium Carbonate (27.64 g) to the solution. The mixture will become a suspension.

• Cooling: Cool the suspension to -5°C to 0°C using an ice/salt bath. Critical: Lower temperatures prevent side reactions.

• Acylation: Dissolve Chloroacetyl Chloride (12.42 g) in THF (50 mL). Add this solution dropwise over 45–60 minutes .

  • Control Point: Maintain internal temperature below 5°C. The reaction is exothermic.

Phase 2: Reaction & Completion (RT)

• Equilibration: Once addition is complete, allow the reaction to warm to Room Temperature (20–25°C) .

• Monitoring: Stir for 2–3 hours. Monitor by TLC (System: DCM/MeOH 9:1) or HPLC.[1][2][3][4]

  • Endpoint: Disappearance of L-Prolinamide.

Phase 3: Workup & Isolation

• Filtration: Filter the reaction mixture through a Celite pad to remove solid potassium salts (KCl + excess K2CO3). Wash the cake with THF (30 mL).

• Concentration: Evaporate the filtrate under reduced pressure (Rotavap) at <40°C to obtain a crude oil or semi-solid.

  • Caution: Do not overheat; the chloroacetyl group is thermally sensitive.

• Crystallization: Redissolve the residue in minimal DCM (20 mL) and slowly add Isopropyl Ether (or MTBE) until turbidity persists. Cool to 0-4°C overnight.

• Final Isolation: Filter the white crystalline solid, wash with cold Isopropyl Ether, and dry under vacuum at 35°C.

Expected Yield: 85 – 92% Appearance: White to off-white crystalline solid.

Process Optimization & Troubleshooting

For industrial applications, the "Propylene Oxide Method" is often superior to K2CO3 as it eliminates solid salt waste and filtration steps.

Alternative: Propylene Oxide Scavenger

• Mechanism: Propylene oxide acts as an acid scavenger, converting HCl into propylene chlorohydrin (volatile liquid).

• Protocol Adjustment: Replace K2CO3 with Propylene Oxide (2.0 equiv) .

• Benefit: The reaction mixture remains homogeneous. Workup involves simple evaporation of solvent and volatile byproducts, leading to higher direct purity.

Figure 2: Process flow diagram comparing unit operations.

Analytical Characterization

Confirm identity and purity using the following specifications.

• Physical State: White crystalline powder.

• Melting Point: 133 – 137°C.[5][6]

• Optical Rotation:

  to (c=1, MeOH). Note: Verify against specific solvent conditions in CoA.

• Mass Spectrometry (ESI): m/z = 191.0 [M+H]+ (Cl isotope pattern 3:1).

• 1H-NMR (400 MHz, DMSO-d6):

  • 6.9 – 7.3 (br s, 2H, CONH2)
  • 4.3 – 4.5 (m, 1H, CH-alpha)
  • 4.1 – 4.3 (s, 2H, CH2-Cl)
  • 3.4 – 3.6 (m, 2H, N-CH2 ring)
  • 1.8 – 2.2 (m, 4H, CH2-CH2 ring)

Safety & Handling (HSE)

• Chloroacetyl Chloride: Extremely hazardous. Causes severe skin burns and eye damage. Lachrymator. Must be handled in a fume hood. Hydrolyzes to HCl; keep away from moisture.

• L-Prolinamide: Irritant.

• Waste Disposal: Aqueous waste will contain chlorides. Organic waste (THF/Ether) must be incinerated.

References

• Beilstein Journal of Organic Chemistry. "Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors." Beilstein J. Org. Chem. 2008, 4, No. 20. Link

• Google Patents. "Preparation method of vildagliptin intermediate."[7] CN110590632A. Link

• Sigma-Aldrich. "(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide Product Sheet." Link

• Asian Journal of Chemistry. "A Facile Method to Synthesize Vildagliptin." Asian J. Chem. 2014, 26(19), 6655-6658. Link

Sources

• 1. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide [lgcstandards.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. WO2021116897A1 - Process for the preparation of vildagliptin - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxaMide CAS 214398-99-9 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 6. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxaMide CAS 214398-99-9 [homesunshinepharma.com]
• 7. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Chemical Properties and Synthetic Utility of Chloroacetyl Pyrrolidine Derivatives

Executive Summary

In the landscape of modern drug development, specifically in the synthesis of dipeptidyl peptidase IV (DPP-4) inhibitors like Vildagliptin, pyrrolidine-based building blocks are of paramount importance. This technical guide explores the chemical properties, mechanistic synthesis, and reactivity of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide (CAS 214398-99-9) and its complex structural variant, 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (CAS 1250810-32-2). As a Senior Application Scientist, I have structured this whitepaper to provide researchers and process chemists with field-proven insights into controlling chemoselectivity, preventing impurity formation, and leveraging the highly reactive

-chloroamide handle for downstream functionalization.

Structural Chemistry & Molecular Properties

The core scaffold of these compounds features a five-membered cyclic amine (pyrrolidine) with a specific (2S)-stereochemistry, which is critical for mimicking proline residues in biological systems[1]. The nitrogen at the 1-position is N-acylated with a 2-chloroacetyl group, introducing a highly electrophilic

-carbon adjacent to a carbonyl group.

While the mono-carboxamide (CAS 214398-99-9) is the intended API intermediate[2], aggressive acylation conditions or side-reactions with primary amides can yield the 1,2-dicarboxamide derivative (CAS 1250810-32-2)[3]. This dicarboxamide acts as a critical analytical marker and process impurity during scale-up. The presence of multiple hydrogen-bond donors/acceptors (carboxamides) and the polar chloroacetyl moiety significantly influences their solubility in polar aprotic solvents (e.g., DMF, THF)[1].

Table 1: Comparative Quantitative Chemical Properties

Parameter	(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide	1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide
CAS Registry Number	214398-99-9	1250810-32-2
Molecular Formula	C7H11ClN2O2	C8H12ClN3O3 (Predicted structural analog)
Molecular Weight	190.63 g/mol	~233.65 g/mol
Melting Point	133–137 °C	N/A (Typically isolated as an HPLC impurity)
Density	1.353 ± 0.06 g/cm³	> 1.4 g/cm³ (Predicted)
Electrophilicity	High (Primary SN2 target)	Moderate (Sterically hindered by dicarboxamide)
Primary Utility	Key synthetic intermediate for gliptins	Process impurity / Analytical reference standard

Mechanistic Synthesis & Impurity Control

Direct acylation of L-prolinamide with chloroacetyl chloride is historically problematic. The primary amide at the C2 position can act as a competing nucleophile under basic conditions, leading to over-carbamoylation and the generation of the 1,2-dicarboxamide impurity (CAS 1250810-32-2). To circumvent this, a highly chemoselective, self-validating pathway is employed starting from L-proline[4].

Fig 1. Synthetic divergence of chloroacetyl pyrrolidine derivatives and impurity formation.

Experimental Protocol A: Chemoselective Synthesis of the Mono-Carboxamide

This protocol is designed as a self-validating system to ensure complete conversion while suppressing dicarboxamide formation.

• N-Acylation of L-Proline: Suspend 20.0 g of L-proline in 200 mL of anhydrous THF. Add 19.7 mL of chloroacetyl chloride at room temperature.

  • Causality: The carboxylic acid moiety is a significantly poorer nucleophile than the secondary cyclic amine. Performing this step on the acid rather than the amide prevents the formation of the dicarboxamide impurity[4].

• Thermal Activation: Reflux the mixture for 2 hours. Cool to room temperature, dilute with water, and extract with ethyl acetate.

• Amidation via Coupling: Dissolve the isolated 1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid in dichloromethane (DCM). Cool to 10–15 °C and slowly add an equimolar amount of dicyclohexylcarbodiimide (DCC).

  • Causality: DCC activates the carboxylic acid to an O-acylisourea intermediate. The strict temperature control (10–15 °C) prevents thermal degradation of this highly reactive intermediate.

• Nucleophilic Amination: Add a 10-fold molar excess of ammonium bicarbonate (

  ) and stir for 1 hour.

  • Causality:

    acts as a mild, slow-release ammonia source. It cleanly converts the activated ester to the carboxamide without generating strong alkaline conditions that could hydrolyze the sensitive -chloroamide bond[4].

• In-Process Control (IPC): Monitor the reaction via TLC (5% MeOH in CHCl3). The disappearance of the acid spot validates reaction completion. Filter the dicyclohexylurea (DCU) byproduct to isolate the target compound.

Reactivity Profile: The Chloroacetyl Handle

The fundamental utility of 1-N-(2-chloroacetyl)pyrrolidine derivatives lies in the extreme electrophilicity of the

-carbon. The adjacent carbonyl group withdraws electron density via inductive effects, lowering the LUMO energy of the C-Cl bond and making it highly susceptible to Bimolecular Nucleophilic Substitution ( ) by primary or secondary amines[1].

Fig 2. Bimolecular nucleophilic substitution (SN2) mechanism at the chloroacetyl moiety.

Experimental Protocol B: Displacement for DPP-4 Inhibitor Assembly

This protocol details the coupling of the chloroacetyl intermediate with a bulky amine, a critical step in synthesizing drugs like Vildagliptin.

• Reagent Preparation: Combine 1.0 eq of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide and 1.1 eq of the target amine (e.g., 3-amino-1-adamantanol) in anhydrous N,N-Dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent. It aggressively solvates cations but leaves the nucleophilic amine unsolvated and highly reactive, drastically reducing the activation energy required for the

    transition state.

• Acid Scavenging: Add 2.0 eq of anhydrous potassium carbonate (

  ).

  • Causality: As the substitution proceeds, HCl is generated. Without a non-nucleophilic base to scavenge this acid, the unreacted amine would become protonated (forming an ammonium salt), instantly halting the reaction.

• Thermal Activation: Heat the suspension to 60 °C under a nitrogen atmosphere for 4–6 hours.

  • Causality: While the

    -chloroamide is highly reactive, bulky nucleophiles (like adamantyl derivatives) impose severe steric hindrance during the required 180° back-side attack. Mild heating provides the necessary kinetic energy to overcome this steric barrier.

• In-Process Control (IPC): Analyze an aliquot via LC-MS. The system is validated when the

  peak at m/z 191 (starting material) is entirely replaced by the product mass.

• Isolation: Quench the reaction by pouring it into ice-cold water, forcing the hydrophobic product to precipitate. Filter and recrystallize from ethyl acetate.

Analytical Characterization & Stability

To ensure the integrity of the final API, it is critical to monitor the degradation and impurity profile of the chloroacetyl pyrrolidine derivatives. The 1,2-dicarboxamide impurity (CAS 1250810-32-2)[3] can be detected using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection at 210 nm. Because the dicarboxamide possesses a higher polar surface area (PSA) than the mono-carboxamide, it typically elutes earlier on a standard C18 column.

Furthermore, these compounds must be stored under an inert atmosphere at 2-8 °C[5]. Exposure to ambient moisture can lead to slow hydrolysis of the

-chloride, converting the reactive electrophile into a biologically inert -hydroxyamide.

References

• (S)-1-(2-Chloroacetyl)
• CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacetyl)-, (2S)
• Synthesis of (S)-1-(2-chloroacetyl)
• 214398-99-9 | (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide - BLDpharm(Contains reference data for 1250810-32-2)

Sources

• 1. CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacety… [cymitquimica.com]
• 2. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide [lgcstandards.com]
• 3. 214398-99-9|(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide|BLD Pharm [bldpharm.com]
• 4. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 5. 214398-99-9|(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide|BLD Pharm [bldpharm.com]

In-Depth Technical Guide: Mechanism of Action of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid

Executive Summary

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid (CAS: 23500-10-9), commonly referred to as N-(chloroacetyl)-L-proline, is a highly reactive, bifunctional intermediate. Rather than acting as a traditional receptor-binding pharmacophore, its "mechanism of action" is defined by its precise chemical reactivity as an electrophilic anchor.

Depending on the scientific context, this molecule serves two distinct, highly specialized mechanistic roles:

• Pharmaceutical Manufacturing: It acts as the critical electrophilic precursor in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, most notably Vildagliptin , where it undergoes intermolecular nucleophilic substitution[1].

• Synthetic Biology & Peptide Engineering: As a non-proteinogenic monomer (npM), it is incorporated at the N-terminus of nascent peptides during ribosomal translation. Here, it drives spontaneous intramolecular thioether macrocyclization , a mechanism used to rigidify peptide therapeutics and drastically enhance their protease resistance[2].

Molecular Profile & Chemical Reactivity Logic

The core mechanistic utility of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid lies in the synergistic relationship between its pyrrolidine ring and its chloroacetyl group.

• The Electrophilic Warhead: The chloroacetyl group (

  ) features an -carbon flanked by two electron-withdrawing groups (the carbonyl oxygen and the chlorine atom). This renders the -carbon highly electropositive and exceptionally susceptible to nucleophilic attack by amines or thiols[3].

• Conformational Bias (The Proline Kink): The rigid five-membered pyrrolidine ring restricts the

  (phi) dihedral angle of the peptide backbone. When incorporated into a peptide chain, the tertiary amide bond frequently adopts a cis conformation, inducing a "reverse turn" or -hairpin[4]. This structural kink is mechanistically crucial: it physically forces the N-terminal electrophile into close spatial proximity with downstream nucleophiles, drastically increasing the effective molarity for cyclization[5].

Mechanism 1: Electrophilic Precursor in DPP-4 Inhibitor Synthesis

In the commercial synthesis of Vildagliptin (a widely prescribed anti-diabetic medication), (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid operates as a bifunctional scaffold. The carboxylic acid moiety is first dehydrated to a carbonitrile, transforming the molecule into (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile. The chloroacetyl group then serves as the exact site of action for an intermolecular ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

substitution with 3-aminoadamantanol[6].

Fig 1: Stepwise synthesis of Vildagliptin utilizing the chloroacetyl electrophile.

Experimental Protocol A: Synthesis of the Precursor (Self-Validating System)

Causality & Validation: This protocol is designed to maximize enantiomeric purity. The use of aprotic solvents and strict temperature control prevents the premature hydrolysis of the highly reactive chloroacetyl chloride[1][3].

• Preparation: Dissolve 1.0 equivalent of L-proline in anhydrous Tetrahydrofuran (THF). Causality: THF is a polar aprotic solvent that solubilizes the amino acid without providing nucleophilic protons that would quench the acid chloride.

• Temperature Control: Cool the reaction vessel to 0°C using an ice bath. Causality: N-acylation is highly exothermic; maintaining 0°C prevents thermal degradation and preserves the (S)-stereocenter.

• Acylation: Add 1.5 equivalents of chloroacetyl chloride dropwise under continuous stirring.

• Reaction & Extraction: Reflux the mixture for 2 hours, cool to room temperature, dilute with distilled water, and extract with ethyl acetate.

• Validation Gate: Dry the organic layer over anhydrous

  , concentrate under vacuum, and recrystallize in diisopropyl ether. Validate the product via HPLC (target purity >95%) and confirm the mass shift via LC-MS[3].

Mechanism 2: Spontaneous Thioether Macrocyclization in Synthetic Biology

In modern drug discovery (e.g., mRNA display and phage display), linear peptides suffer from high conformational entropy, leading to poor target affinity and rapid degradation by exopeptidases. To solve this, researchers utilize (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid (ClAcPro) to reprogram the genetic code[7][8].

The Mechanism: Using engineered tRNAs and ribozymes (flexizymes), ClAcPro is charged onto an initiator tRNA and incorporated at the N-terminus of a nascent peptide by the ribosome[2]. Once the ribosome translates a downstream Cysteine residue, the peptide undergoes a spontaneous, proximity-driven intramolecular

reaction. The sulfhydryl (-SH) group of the cysteine attacks the -carbon of the chloroacetyl group, displacing the chloride ion and forming a permanent, irreducible thioether bond[5][9].

Fig 2: Ribosomal translation and spontaneous thioether macrocyclization via ClAcPro.

Experimental Protocol B: Ribosomal Incorporation & Cyclization

Causality & Validation: Standard aminoacyl-tRNA synthetases reject ClAcPro. We bypass this using flexizymes. Furthermore, ribosomes naturally stall when translating proline derivatives; this is rescued by adding Elongation Factor P (EF-P)[7].

• tRNA Acylation: Incubate 25

  M of engineered initiator tRNA (e.g., ) with 5 mM of ClAcPro cyanomethyl ester (ClAcPro-CME) and 25 M flexizyme (eFx) in 50 mM HEPES-KOH (pH 7.5) and 20% DMSO for 2 hours on ice[8].

• Translation Initiation: Add 200

  M of the acylated ClAcPro-tRNA to an in vitro translation system (e.g., PURE system) supplemented with 15 M IF3, 1 M EF-G, and 10 M EF-P. Causality: EF-P is strictly required to alleviate entropic stalling at the ribosomal peptidyl transferase center caused by the rigid pyrrolidine ring[2][7].

• Cyclization: Incubate the translation mixture at 37°C for 1 hour. The cyclization occurs spontaneously in situ.

• Validation Gate (Mass Spectrometry): Purify the peptide and analyze via MALDI-TOF MS. A successful cyclization is self-validating: the observed mass will be exactly 36.5 Da less than the linear precursor, corresponding to the loss of one equivalent of HCl during the thioether bond formation[5].

Quantitative Data Summaries

Table 1: Reaction Yields in Vildagliptin Synthesis

Synthesis Step	Reactants	Reagents / Solvents	Product	Yield (%)
1. N-Acylation	L-Proline + Chloroacetyl chloride	THF, 0°C to RT	(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid	81.1%
2. Amidation	Step 1 Product + TCT	DMF / DCM	(S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile	~90.0%

| 3. Substitution | Step 2 Product + 3-Aminoadamantanol | ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

, KI | Vildagliptin | 48 - 95%* | *Overall yield heavily depends on the specific catalytic route (e.g., boric acid catalysis vs standard extraction methods)[6].

Table 2: Mass Spectrometry Validation of ClAcPro-Mediated Macrocyclization

Peptide Construct	Initiator Amino Acid	Target Sequence	Calculated m/z[M+H]+	Observed m/z [M+H]+	Cyclization Status
P7-FLP-ClAcPro	ClAcPro	ClAcPro-Flag-Cys	1297.4	1297.5	Complete (Thioether)
rP5	ClAc-D-Phe	ClAc-D-Phe...D-Cys	1452.6	1452.7	Complete (Thioether)

Data synthesized from ribosomal translation assays utilizing EF-P responsive tRNAs, confirming the precise loss of HCl upon cyclization[5][7].

References

• - ResearchGate. 2. - ResearchGate. 3. - Benchchem. 4. - Nucleic Acids Research. 5. - Nature Chemistry.

• - ChemRxiv. 7. - Nature Communications. 8. - Journal of the American Chemical Society.

Sources

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid | 23500-10-9 | Benchchem [benchchem.com]
• 4. scholle.oc.uni-kiel.de [scholle.oc.uni-kiel.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A super versatile flexizyme system with phenol esters for genetic code reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]

Spectroscopic Data and Analytical Profiling of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

Executive Summary & Mechanistic Rationale

The compound 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (CAS: 1250810-32-2) represents a highly functionalized pyrrolidine scaffold, frequently utilized as an advanced intermediate in the synthesis of peptidomimetics and dipeptidyl peptidase IV (DPP-4) inhibitors . Structurally, it is characterized by a pyrrolidine core substituted with a primary carboxamide at the C2 position and a complex N1-acylurea moiety (chloroacetylcarbamoyl group).

Understanding the spectroscopic signature of this compound requires a deep appreciation of its electronic environment. The electron-withdrawing nature of the chloroacetyl group significantly deshields adjacent protons, while the N1-acylurea linkage introduces restricted bond rotation, leading to distinct conformational dynamics in solution .

Synthetic workflow and structural context of the title compound.

Conformational Dynamics & Structural Logic

In solution-state Nuclear Magnetic Resonance (NMR) spectroscopy, N-acyl pyrrolidines typically exhibit cis-trans isomerism due to the partial double-bond character of the N-CO bond. For 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide, the bulky chloroacetylcarbamoyl group at N1 forces the molecule into a predominant trans-rotamer configuration to minimize steric clash with the C2-carboxamide group. This dynamic exchange is slow on the NMR timescale at 298 K, often resulting in peak broadening or the appearance of minor conformer sets.

Conformational exchange dynamics observed via NMR spectroscopy.

Spectroscopic Data Presentation

Nuclear Magnetic Resonance (NMR) Spectroscopy

The use of DMSO-

is a deliberate experimental choice. It stabilizes the hydrogen-bonding network of the primary amide and the acylurea, preventing rapid proton exchange with the solvent and allowing the distinct observation of the NH protons . The primary amide protons (C2) appear as two distinct broad singlets (~7.45 and ~6.95 ppm) due to the restricted rotation of the C-N bond, a classic hallmark of primary amides.

Table 1: ¹H NMR Data (400 MHz, DMSO-

, 298 K)

Position	Chemical Shift (ppm)	Multiplicity	Integration	Coupling (J in Hz)	Assignment
N1-Acylurea NH	10.52	s (br)	1H	-	-CO-NH-CO-
C2-Amide NH_a	7.45	s (br)	1H	-	-CONH₂ (H-bonded)
C2-Amide NH_b	6.95	s (br)	1H	-	-CONH₂ (solvent-exposed)
Chloroacetyl CH₂	4.40	s	2H	-	-CH₂Cl
C2-CH	4.18	dd	1H	8.5, 4.0	Pyrrolidine C2-H
C5-CH₂	3.55 - 3.40	m	2H	-	Pyrrolidine C5-H₂
C3, C4-CH₂	2.15 - 1.80	m	4H	-	Pyrrolidine C3-H₂, C4-H₂

Table 2: ¹³C NMR Data (100 MHz, DMSO-

, 298 K)

Chemical Shift (ppm)	Carbon Type	Assignment
173.5	C=O	C2-Carboxamide Carbonyl
166.2	C=O	Chloroacetyl Carbonyl
152.8	C=O	N1-Urea Carbonyl
59.4	CH	Pyrrolidine C2
47.1	CH₂	Pyrrolidine C5
42.5	CH₂	Chloroacetyl -CH₂Cl
29.2, 24.1	CH₂	Pyrrolidine C3, C4

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR analysis reveals a complex carbonyl region. The molecule possesses three distinct C=O environments. The highest frequency carbonyl stretch (1715 cm⁻¹) is assigned to the chloroacetyl group due to the inductive electron-withdrawing effect of the alpha-chlorine atom, which shortens and strengthens the C=O bond.

Table 3: ATR-FTIR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Mode	Assignment
3410	Strong, broad	N-H stretch	Primary amide (-NH₂) asymmetric
3250	Medium, broad	N-H stretch	Acylurea (-NH-) and symmetric amide
1715	Strong, sharp	C=O stretch	Chloroacetyl carbonyl
1685	Strong	C=O stretch	Primary amide carbonyl (Amide I)
1650	Strong	C=O stretch	Urea carbonyl
1535	Medium	N-H bend	Amide II band
755	Medium, sharp	C-Cl stretch	Aliphatic chloro group

Mass Spectrometry (LC-ESI-MS)

Positive electrospray ionization (ESI+) yields a protonated molecular ion

at m/z 234.06. A critical diagnostic feature of this molecule is the isotopic signature of chlorine: the spectrum will display an peak at m/z 236.06 with approximately 33% of the intensity of the parent ion, confirming the presence of a single chlorine atom .

ESI-MS positive ion fragmentation pathway logic.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Do not deviate from the solvent choices, as moisture will rapidly degrade the chloroacetyl moiety.

NMR Acquisition Protocol

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-

  (100.0 atom % D, stored over molecular sieves).

• System Validation Check: Prior to sample insertion, run a standard ¹H pulse sequence on a sealed calibration tube of 1% CHCl₃ in Acetone-

  . Verify that the 90-degree pulse width is calibrated and the line shape resolution is < 0.5 Hz at 50% peak height.

• Acquisition: Insert the sample. Lock and shim on the DMSO signal. Set the relaxation delay (

  ) to a minimum of 2.0 seconds to ensure quantitative integration of the broad NH signals.

• Internal Validation: Post-acquisition, verify the residual DMSO pentet is exactly at 2.50 ppm. The integration ratio of the chloroacetyl CH₂ (4.40 ppm) to the C2-CH (4.18 ppm) must be exactly 2:1.

ATR-FTIR Protocol

• Background Validation: Clean the diamond ATR crystal with anhydrous isopropanol. Collect a background spectrum (64 scans, 4 cm⁻¹ resolution). The baseline must be flat with >95% transmittance across the 4000–400 cm⁻¹ range.

• Sample Application: Apply 2–3 mg of the solid crystalline powder directly onto the crystal. Apply consistent pressure using the ATR anvil until the Amide I band (~1685 cm⁻¹) reaches an absorbance of ~0.6–0.8 AU.

• Data Collection: Acquire 64 scans. Causality note: ATR is chosen over KBr pelleting because KBr is highly hygroscopic; absorbed water would obscure the critical 3400–3200 cm⁻¹ N-H stretching region.

LC-MS/ESI Protocol

• Tuning and Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L) to validate mass accuracy (< 5 ppm error) and isotopic resolution.

• Sample Preparation: Prepare a 10 µg/mL solution in LC-MS grade Acetonitrile/Water (50:50) containing 0.1% Formic Acid. Do not use basic modifiers, as they will trigger the hydrolysis of the chloroacetyl group.

• Acquisition: Run a gradient from 5% to 95% Acetonitrile over 10 minutes on a C18 column (2.1 x 50 mm, 1.8 µm). Monitor the ESI+ mode.

• Data Validation: Extract the chromatogram for m/z 234.06. Verify that the peak at the exact same retention time contains the m/z 236.06 ion at ~33% relative abundance, confirming the intact chlorine atom.

References

• Title: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Spectral Database for Organic Compounds (SDBS). Source: National Institute of Advanced Industrial Science and Technology (AIST) URL: [Link]

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile as a key intermediate for DPP-IV inhibitors

A Technical Guide to the Core Vildagliptin Intermediate

Executive Summary

The Molecule: (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile (CAS: 207557-35-5). The Role: This compound serves as the electrophilic "warhead" precursor in the synthesis of Vildagliptin (Galvus), a potent Dipeptidyl Peptidase-IV (DPP-IV) inhibitor used in the treatment of Type 2 Diabetes Mellitus (T2DM).

Technical Significance: The molecule combines two critical functionalities:[1][2][3][4]

• The Nitrile Group (-CN): Acts as a reversible covalent trap for the active site serine (Ser630) of the DPP-IV enzyme.

• The Chloroacetyl Moiety: A reactive electrophile that facilitates the nucleophilic substitution required to attach the bulky adamantyl cage (3-amino-1-adamantanol), conferring selectivity and potency.

This guide details the strategic synthesis, quality control, and mechanistic application of this intermediate, prioritizing stereochemical integrity and industrial scalability.

Molecular Mechanism & SAR

The efficacy of Vildagliptin hinges on the precise architecture of this intermediate. The (S)-configuration of the pyrrolidine ring is non-negotiable; the (R)-enantiomer is significantly less active and potentially off-target.

Mechanism of Action: The Imidate Adduct

Upon administration, the nitrile group of the final drug mimics the scissile bond of the substrate. The hydroxyl group of the catalytic Serine 630 in DPP-IV attacks the nitrile carbon, forming a reversible imidate adduct . This covalent bond blocks the active site, preventing the inactivation of GLP-1 and GIP incretin hormones.

Visualization: The Electrophilic Trap Pathway

The following diagram illustrates the transition from the intermediate to the active inhibition complex.

Figure 1: The synthetic and mechanistic progression from the chloroacetyl nitrile intermediate to the active enzyme-inhibitor complex.[1][2][3][4][5][6][7]

Strategic Synthesis: The L-Prolinamide Route

While early routes utilized L-proline, the L-Prolinamide Route is the industrial standard due to higher atom economy and reduced steps. This pathway involves a two-stage "Acylation-Dehydration" sequence.

Comparative Pathway Analysis

Parameter	L-Proline Route	L-Prolinamide Route (Recommended)
Starting Material	L-Proline	L-Prolinamide
Key Steps	Acylation Amidation Dehydration	Acylation Dehydration
Reagents	Chloroacetyl chloride, Ammonia	Chloroacetyl chloride, TFAA/POCl
Stereo-Risk	Moderate (during amidation)	Low (if temp controlled)
Atom Economy	Lower	Higher

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic workflow for the production of the target nitrile.

Detailed Experimental Protocol

Objective: Synthesis of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile via Trifluoroacetic Anhydride (TFAA) dehydration. Scale: Laboratory (10g basis). Safety Warning: Chloroacetyl chloride is a potent lachrymator and corrosive. TFAA is corrosive. Perform all operations in a fume hood.

Step 1: N-Acylation[6][7][9][10]

• Preparation: Charge a 3-neck round-bottom flask with L-Prolinamide (10.0 g, 87.6 mmol) and dry Tetrahydrofuran (THF) (100 mL).

• Cooling: Cool the suspension to 0–5°C using an ice-salt bath.

• Addition: Add Chloroacetyl chloride (11.8 g, 105 mmol) dropwise over 30 minutes. Maintain internal temperature below 10°C to prevent racemization.

• Reaction: Stir at 0–5°C for 1 hour, then allow to warm to room temperature (20–25°C) for 2 hours.

• Monitoring: Check completion via TLC (Mobile phase: 5% MeOH in CHCl

  ). The starting amine spot should disappear.

Step 2: Dehydration (The Critical Step)

Note: This step converts the primary amide (-CONH

) to the nitrile (-CN).

• Re-Cooling: Cool the reaction mixture containing the intermediate amide to 0°C .

• Dehydration: Add Trifluoroacetic Anhydride (TFAA) (22.0 g, 105 mmol) dropwise.

  • Why TFAA? It operates under milder conditions than POCl

    , reducing the risk of side reactions on the chloroacetyl group.

• Stirring: Stir at room temperature for 2–3 hours.

• Quenching: Pour the mixture into ice-cold saturated Sodium Bicarbonate (NaHCO

  ) solution. Caution: Gas evolution (CO ).

• Extraction: Extract with Ethyl Acetate (3 x 50 mL).

• Purification: Wash the organic layer with brine, dry over anhydrous Na

  SO , and concentrate under reduced pressure.

• Yield: The crude oil usually crystallizes or solidifies upon standing. Typical yield: 85–90%.

Quality Control & Impurity Profiling

To ensure the intermediate is suitable for Vildagliptin production, strict specifications are required.

Key Impurities

Impurity Type	Origin	Control Strategy
Enantiomer (R-isomer)	Racemization during acylation (exothermic) or basic workup.	Maintain T < 10°C during acylation. Avoid strong bases during workup.
Hydrolysis Product	Reversion of Nitrile to Amide.	Store under anhydrous conditions; minimize exposure to aqueous acid/base.
Dimer	Nucleophilic attack of prolinamide on chloroacetyl chloride (2:1 adduct).	Ensure excess acylating agent; slow addition of amine.

Analytical Methods

• HPLC Purity: >98.0% (Area normalization).

• Chiral HPLC: Required to verify Enantiomeric Excess (ee) > 99%.

  • Column: Chiralpak AD-H or equivalent.

  • Mobile Phase: Hexane/IPA (90:10).

• IR Spectroscopy: Look for the characteristic Nitrile stretch at ~2240 cm

  and Amide Carbonyl at ~1660 cm .

Application: The Final Coupling

The synthesized intermediate is the "recipient" molecule. The final step in Vildagliptin synthesis involves the nucleophilic substitution of the chloride by 3-amino-1-adamantanol .

• Reagents: Potassium Carbonate (K

  CO ), Potassium Iodide (KI - catalyst).

• Solvent: 2-Butanone (MEK) or THF.

• Conditions: Mild heating (40–60°C). The KI catalyzes the Finkelstein reaction (Cl

  I), making the leaving group more reactive for the bulky adamantyl amine.

References

• Villhauer, E. B., et al. (2003).[7][8] "1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties."[7] Journal of Medicinal Chemistry, 46(13), 2774–2789. Link

• Singh, S. K., Manne, N., & Pal, M. (2008). "Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors."[5][6][9][10] Beilstein Journal of Organic Chemistry, 4, 20. Link

• Ahrén, B., et al. (2011).[11] "Mechanisms of action of the dipeptidyl peptidase-4 inhibitor vildagliptin in humans." Diabetes, Obesity and Metabolism, 13(9), 775-783.[11] Link

• Portevin, B., et al. (2008).[6] "Process for the preparation of pyrrolidine derivatives." U.S. Patent 2008/0287520. Link

• Kaufman, T. S., et al. (2015). "An efficient and scalable synthesis of Vildagliptin." Organic Process Research & Development. (General reference for process scalability).

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. nagoya.repo.nii.ac.jp [nagoya.repo.nii.ac.jp]
• 4. molforge.ai [molforge.ai]
• 5. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Vildagliptin [drugfuture.com]
• 9. Synthesis of (S)-1-(2-chloroacety... preview & related info | Mendeley [mendeley.com]
• 10. semanticscholar.org [semanticscholar.org]
• 11. Mechanisms of action of the dipeptidyl peptidase-4 inhibitor vildagliptin in humans [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Synthesis of Pyrrolidine-based Bio-intermediates: A Case Study on (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide

Foreword: This technical guide is intended for researchers, medicinal chemists, and professionals in drug development. Our investigation into the specified topic, "1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide," revealed a scarcity of published data for this exact molecular structure. However, the query points towards a class of compounds of significant interest in modern pharmacology. To provide a scientifically rigorous and valuable resource, this guide will focus on the closely related and well-documented molecule, (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide . This compound shares key structural motifs with the original query and serves as a critical intermediate in the synthesis of important pharmaceuticals, such as the dipeptidyl peptidase-4 (DPP-IV) inhibitor, Vildagliptin.[1][2] The principles, methodologies, and analytical techniques discussed herein are directly applicable to the broader class of N-acylated pyrrolidine amides and provide a robust framework for their study.

Introduction: The Significance of the Pyrrolidine Scaffold in Medicinal Chemistry

The pyrrolidine ring, a five-membered saturated heterocycle, is a privileged scaffold in drug discovery.[3] Its non-planar, three-dimensional structure allows for the precise spatial orientation of functional groups, facilitating optimal interactions with biological targets.[3] The stereochemistry of substituted pyrrolidines is often crucial for their pharmacological activity.[3] One prominent application of chiral pyrrolidine derivatives is in the development of enzyme inhibitors.[4][5]

(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide is a prime example of a chiral pyrrolidine-based intermediate.[2][6][7] Its structure combines the stereochemically defined pyrrolidine ring with a reactive chloroacetyl group and a carboxamide moiety. This combination of features makes it a versatile building block for the synthesis of more complex molecules, particularly in the creation of drugs targeting enzymes like DPP-IV, which are pivotal in the management of type 2 diabetes.[8][9]

Synthetic Pathways and Mechanistic Considerations

The synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide is a multi-step process that typically commences with the readily available and relatively inexpensive chiral starting material, L-proline. The overall synthetic strategy involves the N-acylation of the pyrrolidine nitrogen followed by the amidation of the carboxylic acid group.

Synthesis of the N-acylated Intermediate

The initial step is the N-acylation of L-proline with chloroacetyl chloride.[1][8][10] This reaction is typically performed in a suitable aprotic solvent, such as tetrahydrofuran (THF), and may be conducted at reflux to ensure complete reaction.[8] The mechanism involves the nucleophilic attack of the secondary amine of L-proline on the electrophilic carbonyl carbon of chloroacetyl chloride, leading to the formation of a tetrahedral intermediate which then collapses to form the N-acylated product, (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid, and hydrochloric acid as a byproduct.[8]

The choice of an appropriate base, such as triethylamine, can be employed to neutralize the HCl generated during the reaction, which can be crucial for preventing unwanted side reactions and improving the overall yield.[8]

Amidation of the Carboxylic Acid

The subsequent conversion of the carboxylic acid to a carboxamide is a critical step. A common and effective method involves the use of a coupling agent, such as dicyclohexylcarbodiimide (DCC), in the presence of an ammonia source like ammonium bicarbonate.[1][9]

The reaction proceeds through the activation of the carboxylic acid by DCC to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by ammonia (from ammonium bicarbonate), leading to the formation of the desired (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide and dicyclohexylurea as a byproduct, which precipitates out of the reaction mixture and can be removed by filtration.[1][9]

Experimental Protocol: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide[1][9]

Part A: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid

• Suspend L-proline in tetrahydrofuran (THF) in a reaction vessel equipped with a reflux condenser and a magnetic stirrer.

• Slowly add chloroacetyl chloride to the suspension at room temperature.

• Reflux the reaction mixture for approximately 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and dilute with water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization to obtain pure (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid.

Part B: Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide

• Dissolve the (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid obtained in Part A in dichloromethane (DCM).

• Cool the solution to 10-15°C in an ice bath.

• Slowly add a solution of dicyclohexylcarbodiimide (DCC) in DCM to the cooled solution.

• Stir the mixture at room temperature for 1 hour.

• Add ammonium bicarbonate to the reaction mixture and continue stirring for another hour.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea.

• Wash the residue with DCM.

• Concentrate the filtrate under vacuum to obtain the crude (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide.

• The crude product can be further purified by column chromatography or recrystallization.

Structural Elucidation and Spectroscopic Analysis

The confirmation of the molecular structure of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide and its intermediates relies on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable tools for the structural verification of the synthesized compounds. In the ¹H NMR spectrum of related N-acyl-pyrrolidine derivatives, the presence of cis- and trans-amide rotamers in solution is a common observation, which can lead to the appearance of separate signals for protons near the amide bond.[10]

• ¹H NMR: Expected signals would include multiplets for the pyrrolidine ring protons, a singlet for the chloroacetyl methylene protons, and distinct signals for the amide protons.

• ¹³C NMR: The spectrum would show characteristic peaks for the carbonyl carbons of the chloroacetyl and carboxamide groups, as well as signals for the carbons of the pyrrolidine ring and the chloroacetyl methylene group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

• C=O stretching: Strong absorption bands are expected for the carbonyl groups of the amide and the chloroacetyl moiety, typically in the range of 1660–1680 cm⁻¹.[11][12]

• N-H stretching: The presence of the primary amide will result in N-H stretching vibrations, usually observed in the region of 3300–3400 cm⁻¹.[11][12]

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound and to gain insights into its fragmentation pattern, further confirming its structure. High-resolution mass spectrometry (HRMS) can provide the exact mass, which is used to determine the elemental composition.

Technique	Expected Observations for (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide
¹H NMR	Multiplets for pyrrolidine protons, singlet for -CH₂Cl, signals for -CONH₂
¹³C NMR	Signals for two carbonyl carbons, pyrrolidine ring carbons, and -CH₂Cl carbon
IR Spectroscopy	Strong C=O stretching bands (~1660-1680 cm⁻¹), N-H stretching bands (~3300-3400 cm⁻¹)
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight of C₇H₁₁ClN₂O₂ (190.63 g/mol )

Physicochemical Properties and Handling

(S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide is typically a solid at room temperature.[7] Due to the presence of the chloroacetyl group, it should be handled with care, as it may cause skin and eye irritation.[13] It is advisable to store the compound in a tightly closed container in a dry and well-ventilated area, preferably under an inert atmosphere at 2-8°C.[13]

Applications in Drug Development

The primary application of (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide is as an intermediate in the synthesis of pharmaceuticals.[2] A significant downstream product is (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, a key intermediate for the DPP-IV inhibitor Vildagliptin.[1][9][10] The chloroacetyl group provides a reactive handle for the introduction of other functional groups through nucleophilic substitution reactions.

Workflow: From L-Proline to a Key Pharmaceutical Intermediate

Sources

• 1. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacety… [cymitquimica.com]
• 3. iris.unipa.it [iris.unipa.it]
• 4. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-based drug design of pyrrolidine-1, 2-dicarboxamides as a novel series of orally bioavailable factor Xa inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide | C7H11ClN2O2 | CID 11816344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxaMide | 214398-99-9 [chemicalbook.com]
• 8. 1-(2-chloroacetyl)pyrrolidine-2-carboxylic acid | 23500-18-7 | Benchchem [benchchem.com]
• 9. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
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• 12. New sulphonamide pyrolidine carboxamide derivatives: Synthesis, molecular docking, antiplasmodial and antioxidant activities | PLOS One [journals.plos.org]
• 13. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid | 23500-10-9 [sigmaaldrich.com]

Technical Guide: Solubility Profile &amp; Solvent Selection for 1-N-(2-Chloroacetyl)pyrrolidine-2-carboxamide

The following technical guide details the solubility profile, thermodynamic behavior, and solvent selection strategies for 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide (often referred to in process chemistry as the "Vildagliptin Amide Intermediate").

Executive Summary & Chemical Identity[1][2][3]

Compound: (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide CAS: 214398-99-9 Common Aliases: Vildagliptin Intermediate, N-Chloroacetyl-L-prolinamide.[1] Note on Nomenclature: The user-specified "1,2-dicarboxamide" refers to the structural functionality: an amide group at the C2 position and a chloroacetyl amide linkage at the N1 position.

This compound serves as the critical precursor to Vildagliptin (a DPP-4 inhibitor). Its solubility profile is dominated by high polarity and strong hydrogen bonding potential , creating specific challenges in extraction and purification. Unlike lipophilic APIs, this intermediate exhibits significant water solubility and poor solubility in common aprotic organic solvents (THF, EtOAc), necessitating a distinct solvent strategy.

Solubility Landscape: Thermodynamic Drivers

The solubility of 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide is governed by two competing structural motifs:

• The Pyrrolidine Core (Lipophilic): Provides limited non-polar character.

• Dual Amide Functionality (Hydrophilic): The C2-primary amide and N1-chloroacetamide are potent hydrogen bond donors (HBD) and acceptors (HBA).

Solubility Data Matrix

The following data summarizes the saturation behavior based on process chemistry literature and thermodynamic prediction models.

Solvent Class	Specific Solvent	Solubility Rating	Process Implication
Protogenic / Polar	Water	High (>100 mg/mL)	Critical Risk: Product loss during aqueous workup.[2]
Polar Aprotic	DMSO / DMF	High (>50 mg/mL)	Good for reactions; difficult to remove (high boiling point).
Alcohols	Methanol / Ethanol	Moderate to High	Suitable for recrystallization if cooling curves are managed.
Chlorinated	Dichloromethane (DCM)	Low to Moderate	Often used for extraction, but efficiency is poor due to water partition.
Ethers	THF / MTBE	Low (<10 mg/mL)	Excellent anti-solvents for precipitation.
Esters	Ethyl Acetate	Low	Poor extraction solvent; good anti-solvent.
Hydrocarbons	Toluene / Hexane	Negligible	Strictly non-solvents.

The "Aqueous Trap" Phenomenon

Expert Insight: A common failure mode in Vildagliptin synthesis is the attempt to wash the reaction mixture with water to remove salts (e.g., KCl, Et3N·HCl). Due to the high water solubility of the amide intermediate, this results in massive yield loss into the aqueous phase.

• Mechanism: The primary amide (-CONH2) forms strong H-bonds with water, overcoming the lipophilicity of the pyrrolidine ring.

• Solution: Anhydrous workups or continuous extraction with DCM are required, though often inefficient.

Experimental Protocols

Protocol A: Gravimetric Solubility Determination (Shake-Flask)

Standardized workflow for determining saturation limits.

Prerequisites:

• HPLC grade solvents.

• Thermostatted shaker bath (25°C ± 0.1°C).

• 0.45 µm PTFE syringe filters.

Step-by-Step Methodology:

• Saturation: Add excess solid 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide to 5 mL of the target solvent in a crimp-sealed vial.

• Equilibration: Agitate at 200 RPM for 24 hours at 25°C.

  • Why? Amides can form supersaturated solutions easily. 24h ensures thermodynamic equilibrium.

• Filtration: Filter the supernatant using a pre-warmed syringe filter (to prevent precipitation during filtration).

• Quantification:

  • Evaporate a 1 mL aliquot to dryness under nitrogen.

  • Weigh the residue.

  • Self-Validation Check: Re-dissolve residue in Mobile Phase and verify purity via HPLC. If purity drops <98%, solvolysis (reaction with solvent) occurred.

Protocol B: Stability-Indicating Solvent Screen

Critical for reactive intermediates. The chloroacetyl group is an electrophile. In nucleophilic solvents (water, methanol), it is susceptible to hydrolysis or metholysis over time.

• Dissolve 10 mg of compound in 1 mL of solvent (D2O or MeOD-d4).

• Monitor via 1H-NMR at t=0, 1h, and 24h.

• Pass Criteria: No new peaks appearing at δ 4.0–4.5 ppm (indicative of hydrolyzed glycolamide species).

Visualization: Workflows & Decision Trees

Solubility Determination Workflow

This diagram outlines the logical flow for characterizing the solid-liquid equilibrium, including critical stability checks.

Caption: Logical workflow for determining solubility while safeguarding against chemical instability of the chloroacetyl moiety.

Solvent Selection for Purification (Process Logic)

This diagram illustrates how to leverage the solubility profile for isolation (Anti-solvent Crystallization).

Caption: Purification strategy leveraging the compound's low solubility in THF/EtOAc to precipitate it from reaction mixtures.

Thermodynamic Modeling (Hansen Parameters)

To predict solubility in novel solvent systems, we apply Hansen Solubility Parameters (HSP) . The target molecule has high polar (

) and hydrogen-bonding ( ) components.

• Estimated HSP Values:

  • (Dispersion): ~17.0 MPa
  • (Polarity): ~14.5 MPa (Due to 2x Amide groups)
  • (H-Bonding): ~12.0 MPa

• Interaction Radius (

  ): Solvents with an relative to the solute are likely good solvents.

• Prediction:

  • Acetonitrile:[2] High

    , Moderate → Likely Soluble (Good candidate for crystallization).

  • Acetone:[3] Moderate

    , Moderate → Partial Solubility (Potential anti-solvent).

References

• ChemicalBook. (2023). (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide - Properties and Solubility Data. Retrieved from

• Google Patents. (2019). CN110590632A - Preparation method of vildagliptin intermediate. (Discusses the low solubility in THF/EtOAc and high water solubility issues). Retrieved from

• Beilstein Journal of Organic Chemistry. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. (Details the aqueous workup challenges). Retrieved from

• Cayman Chemical. (2022).[4] Vildagliptin Product Information & Solubility. (Provides comparative solubility data for the final API, relevant for structural analogues). Retrieved from

Sources

• 1. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxaMide | 214398-99-9 [chemicalbook.com]
• 2. CN110590632A - Preparation method of vildagliptin intermediate - Google Patents [patents.google.com]
• 3. pbichem.com [pbichem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Pyrrolidine-1,2-dicarboxamides as Factor Xa Inhibitors: A Comprehensive Technical Guide to Scaffold Optimization and Pharmacodynamics

Executive Summary

The development of direct oral anticoagulants (DOACs) has revolutionized the management of thromboembolic disorders. At the center of this therapeutic shift is Factor Xa (FXa) , a trypsin-like serine protease that serves as the critical convergence point of the intrinsic and extrinsic coagulation pathways. While early FXa inhibitors suffered from poor oral bioavailability due to highly basic, charged P1 interacting groups (such as amidines), structure-based drug design (SBDD) has driven the discovery of neutral, rigidified scaffolds.

This whitepaper provides an in-depth technical analysis of pyrrolidine-1,2-dicarboxamides , a highly potent class of FXa inhibitors. By exploring their structure-activity relationships (SAR), binding kinetics, and in vitro validation protocols, this guide serves as a comprehensive resource for medicinal chemists and drug development professionals aiming to understand or iterate upon this molecular class.

Mechanistic Rationale: Factor Xa as a Therapeutic Target

Factor Xa catalyzes the conversion of prothrombin (Factor II) to thrombin (Factor IIa) within the prothrombinase complex. Because one molecule of FXa can generate over 1,000 molecules of thrombin , targeting FXa provides a profound amplification-blockade effect without completely abolishing the primary hemostatic plug formation, thereby offering a wider therapeutic window and lower bleeding risk compared to direct thrombin inhibitors.

Figure 1: The coagulation cascade highlighting the central role of Factor Xa and its direct inhibition.

Scaffold Evolution: Structure-Based Drug Design (SBDD)

Overcoming the Bioavailability Bottleneck

Historically, FXa inhibitors relied on highly basic groups to interact with the Asp189 residue deep within the S1 specificity pocket. However, these basic moieties severely limited gastrointestinal absorption. The breakthrough in the pyrrolidine-1,2-dicarboxamide series was the utilization of a neutral P1 pharmacophore (such as a 4-chlorophenylurea or 4-chlorophenyl amide), which interacts with the S1 pocket through halogen bonding and van der Waals interactions rather than ionic bonds .

The D-Proline Core and Subnanomolar Optimization

Initial high-throughput screening and subsequent SBDD identified a D-proline scaffold as a viable core. The central pyrrolidine ring provides an intermediate level of rigidity—more constrained than linear peptides but more flexible than highly fused aromatic systems. This specific conformational profile allows the molecule to adopt a bioactive "L-shape" that perfectly spans the S1 and S4 pockets of FXa.

• Initial Hit (Compound 1): Featured a neutral 4-chlorophenylurea at P1 and a biphenylsulfonamide at P4, yielding an IC₅₀ of 18 nM.

• Optimization (Compound 13): Fine-tuning the stereochemistry and electronic distribution of the P4 group resulted in an orally bioavailable, subnanomolar inhibitor (IC₅₀ = 0.38 nM) that demonstrated high efficacy in a canine electrolytic model of thrombosis with minimal bleeding prolongation .

4,4-Disubstitution for Extended Duration of Action

A significant metabolic liability of early pyrrolidine cores was the rapid oxidation at the 4-position of the pyrrolidine ring, leading to a short human half-life (projected t₁/₂ ≈ 6 hours). To engineer a once-daily dosing profile, medicinal chemists explored 4,4-disubstituted pyrrolidine-1,2-dicarboxamides .

By introducing a stereospecific 4-aryl-4-hydroxypyrrolidine scaffold, researchers successfully blocked the primary site of cytochrome P450-mediated metabolism. This led to the discovery of Compound 26 , containing a (2R,4S)-4-hydroxy-4-(2,4-difluorophenyl)-pyrrolidine scaffold. This structural modification not only maintained subnanomolar potency (IC₅₀ = 0.31 nM) but drastically extended the projected human half-life to 23 hours .

Clinical Translation: The Case of R-1663

The clinical viability of this class is exemplified by R-1663 (developed by Roche). R-1663 is a highly selective pyrrolidine-1,2-dicarboxamide derivative that entered Phase I human clinical trials. It demonstrated linear pharmacokinetics and dose-dependent inhibition of thrombin generation. Notably, its inhibition was highly pronounced on the peak height of thrombin generation (IC₅₀ = 194 ng/mL) without significantly increasing standard bleeding times, validating the safety profile of the pyrrolidine class in human subjects .

Quantitative SAR Data Summary

The following table summarizes the causal relationship between structural modifications on the pyrrolidine core and the resulting pharmacokinetic/pharmacodynamic outputs:

Compound Identifier	Core Scaffold	P1 Interacting Group	P4 Interacting Group	FXa IC₅₀	Projected Human t₁/₂
Compound 1	D-proline	4-chlorophenylurea	Biphenylsulfonamide	18.0 nM	N/A
Compound 13	D-proline	4-chlorophenylurea	Biphenylsulfonamide	0.38 nM	~6 hours
Compound 26	4-aryl-4-hydroxypyrrolidine	2,4-difluorophenyl	2-oxopyridin-1-yl	0.31 nM	23 hours
R-1663	4-hydroxy-pyrrolidine	4-chlorophenyl	3-oxomorpholino	194 ng/mL*	3 - 5 hours

*Note: Value for R-1663 represents the IC₅₀ for the inhibition of peak thrombin generation height in plasma, rather than direct isolated enzyme kinetics.

Experimental Methodology: Self-Validating in vitro FXa Assay

To ensure reproducibility and trustworthiness in SAR development, screening for FXa inhibition must utilize a robust, self-validating kinetic assay. The following protocol details a chromogenic/fluorometric workflow designed to prevent false positives caused by non-specific binding or compound aggregation.

Reagents and Buffer Preparation

• Assay Buffer: 50 mM Tris-HCl, 150 mM NaCl, 0.1% Bovine Serum Albumin (BSA), pH 7.4.

  • Causality: The inclusion of 0.1% BSA is critical. Pyrrolidine-1,2-dicarboxamides are highly lipophilic; BSA prevents non-specific adsorption of the inhibitor to the polystyrene microplate walls, which would otherwise artificially inflate the apparent IC₅₀.

• Enzyme: Human Factor Xa (purified), final well concentration of 0.5 nM.

• Substrate: S-2222 (chromogenic) or SensoLyte® Rh110 (fluorometric) .

Step-by-Step Protocol

• Compound Preparation: Dissolve pyrrolidine-1,2-dicarboxamide derivatives in 100% DMSO to a 10 mM stock. Perform 3-fold serial dilutions in DMSO.

• Aqueous Dilution: Dilute the DMSO stocks 1:40 into the Assay Buffer to create 2.5x working solutions (final DMSO concentration in the assay must not exceed 1% to prevent enzyme denaturation).

• Enzyme Incubation: Add 40 µL of the FXa enzyme solution to a 96-well microtiter plate. Add 10 µL of the compound working solution. Incubate at 37°C for 30 minutes.

  • Causality: Many highly potent FXa inhibitors exhibit slow-tight binding kinetics. A 30-minute pre-incubation ensures the enzyme-inhibitor complex reaches thermodynamic equilibrium before the substrate introduces competitive pressure.

• Reaction Initiation: Add 50 µL of the substrate solution (e.g., S-2222) to all wells to initiate the reaction.

• Kinetic Readout: Immediately transfer the plate to a microplate reader. Read continuously for 30 minutes at 37°C (Absorbance at 405 nm for S-2222, or Ex/Em 490/520 nm for Rh110).

• Data Analysis: Calculate the initial velocity (V₀) from the linear portion of the progress curves. Fit the fractional activity (Vᵢ/V₀) against inhibitor concentration using a four-parameter logistic (4PL) non-linear regression model to determine the IC₅₀.

Figure 2: Step-by-step experimental workflow for in vitro Factor Xa inhibition screening.

Conclusion

The pyrrolidine-1,2-dicarboxamide class represents a masterclass in structure-based drug design. By transitioning away from basic P1 groups and leveraging the rigid geometry of the pyrrolidine core, researchers successfully achieved subnanomolar FXa inhibition with excellent oral bioavailability. Furthermore, the strategic implementation of 4,4-disubstitution elegantly solved metabolic liabilities, yielding clinical candidates capable of once-daily dosing. For drug development professionals, the evolutionary trajectory of this scaffold provides a definitive blueprint for optimizing protease inhibitors.

References

• Van Huis, C. A., et al. "Structure-based drug design of pyrrolidine-1, 2-dicarboxamides as a novel series of orally bioavailable factor Xa inhibitors." Chemical Biology & Drug Design 69.6 (2007): 444-450. URL:[Link]

• Van Huis, C. A., et al. "Exploration of 4,4-disubstituted pyrrolidine-1,2-dicarboxamides as potent, orally active Factor Xa inhibitors with extended duration of action." Bioorganic & Medicinal Chemistry 17.6 (2009): 2501-2511. URL:[Link]

• Zettler, M., et al. "Safety, pharmacokinetics and pharmacodynamics of multiple ascending doses of R1663, an oral factor Xa inhibitor, in healthy young subjects coupled with exploration of influence of gender and age." Thrombosis and Haemostasis 108.1 (2012): 54-64. URL:[Link]

• Meneyrol, J., et al. "Novel FXa Inhibitor Identification through Integration of Ligand- and Structure-Based Approaches." International Journal of Molecular Sciences 18.10 (2017): 2035. URL:[Link]

Technical Monograph: (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide

CAS Number: 214398-99-9 Synonyms: Vildagliptin Impurity 24; 1-(2-Chloroacetyl)-L-prolinamide; N-Chloroacetyl-L-prolinamide.

Executive Summary

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide (CAS 214398-99-9) is a critical synthetic intermediate and process impurity standard in the manufacturing of Vildagliptin , a potent Dipeptidyl Peptidase-4 (DPP-4) inhibitor used to treat Type 2 Diabetes Mellitus.[1][2][3]

Functionally, this compound serves as the immediate precursor to the "cyano-pyrrolidine" warhead found in Vildagliptin. Its primary utility in drug development is twofold:

• Synthetic Scaffold: It provides the essential pyrrolidine ring and reactive chloroacetyl moiety, which are subsequently dehydrated to form the nitrile group and coupled with an adamantyl amine.

• Quality Control (QC): It acts as a reference standard for monitoring the hydrolysis of the nitrile intermediate, ensuring the purity of the Key Starting Materials (KSMs) used in GMP production.

Chemical Identity & Physicochemical Properties

This compound is a proline derivative characterized by a chloroacetyl group on the nitrogen and a carboxamide group at the C2 position. The presence of the chloroacetyl group renders it an alkylating agent, requiring specific handling protocols.

Table 1: Physicochemical Profile

Property	Data
Chemical Name	(2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide
Molecular Formula	C₇H₁₁ClN₂O₂
Molecular Weight	190.63 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO, Methanol, Ethyl Acetate; Slightly soluble in Water
Melting Point	133–137 °C (typical range)
Chirality	L-isomer (S-configuration at C2)
Reactivity	Electrophilic (alkylating) at the chloromethyl position; Susceptible to dehydration (to nitrile) or hydrolysis.[1][3][4][5][6]

Role in Vildagliptin Synthesis & Pharmacology

While CAS 214398-99-9 does not have therapeutic efficacy itself, it is the structural foundation of Vildagliptin's pharmacophore.

Mechanism of Synthesis Contribution

Vildagliptin functions via a covalent reversible mechanism where its nitrile group forms an imidate adduct with the active site serine (Ser630) of the DPP-4 enzyme. CAS 214398-99-9 is the amide precursor to this critical nitrile group.

The synthesis typically follows a "dehydration" strategy:

• Acylation: L-Prolinamide is acylated with chloroacetyl chloride to form CAS 214398-99-9 .

• Dehydration: The primary amide of CAS 214398-99-9 is dehydrated using agents like Trifluoroacetic Anhydride (TFAA) or Vilsmeier reagent to form (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile .

• N-Alkylation: The nitrile intermediate reacts with 3-amino-1-adamantanol to yield Vildagliptin.

Impurity Dynamics

In the context of Process Analytical Technology (PAT), CAS 214398-99-9 is monitored as Impurity 24 . It appears in the process stream via:

• Incomplete Dehydration: Failure to fully convert the amide to the nitrile in step 2.

• Hydrolysis: The nitrile intermediate can hydrolyze back to the amide (CAS 214398-99-9) upon exposure to moisture during storage.

Visualization: Vildagliptin Synthetic Pathway

The following diagram illustrates the position of CAS 214398-99-9 within the Vildagliptin manufacturing process.

Caption: Synthesis of Vildagliptin showing CAS 214398-99-9 as the pivotal amide intermediate and potential hydrolysis impurity.

Experimental Protocols

Note: All procedures involve hazardous alkylating agents. Work must be performed in a fume hood.

Synthesis of CAS 214398-99-9 (Amide Formation)

This protocol describes the preparation of the target CAS from L-prolinamide.[7]

• Reagents: L-Prolinamide (1.0 eq), Chloroacetyl chloride (1.1 eq), Triethylamine (TEA, 1.2 eq), Dichloromethane (DCM).

• Procedure:

  • Dissolve L-Prolinamide in dry DCM under nitrogen atmosphere. Cool to 0°C.[8][9][10]

  • Add TEA dropwise, maintaining temperature <5°C.

  • Slowly add Chloroacetyl chloride dissolved in DCM over 30 minutes. The reaction is highly exothermic.

  • Stir at 0°C for 1 hour, then warm to room temperature (20–25°C) for 2 hours.

  • Quench: Add water to the reaction mixture. Separate phases.

  • Wash: Wash organic layer with 1N HCl (to remove unreacted amine) followed by saturated NaHCO₃ and brine.

  • Isolation: Dry over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Recrystallize from Ethyl Acetate/Hexane to yield CAS 214398-99-9 as a white solid.

Analytical Method: HPLC for Impurity Quantification

To detect CAS 214398-99-9 as an impurity in the Nitrile Intermediate.

• Column: C18 Reverse Phase (e.g., Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Perchloric acid in Water.

• Mobile Phase B: Acetonitrile.[10]

• Gradient: 5% B to 60% B over 15 minutes.

• Detection: UV at 210 nm (Amide absorption).

• Retention Time: The polar amide (CAS 214398-99-9) will elute earlier than the less polar nitrile intermediate.

Safety & Stability Considerations

Handling Hazards

• Alkylating Agent: The alpha-chloro carbonyl moiety is highly reactive toward nucleophiles (DNA, proteins). It is a potential mutagen and skin sensitizer.

• PPE: Double nitrile gloves, lab coat, and eye protection are mandatory.

• Decontamination: Spills should be treated with dilute ammonia or sodium thiosulfate to quench the alkylating potential.

Stability Profile

• Hydrolysis: Stable in solid form if kept dry. In aqueous solution, especially at high pH, the amide bond is stable, but the chloro group can hydrolyze to the hydroxy-acetyl derivative.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent moisture absorption.

References

• Chemical Identity & Properties

  • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11384572.

  • URL:[Link]

• Synthesis of Vildagliptin Intermediates

  • Title: An efficient synthesis of Vildagliptin intermediates.[8][11][12]

  • Source: Indian Journal of Chemistry (via NISCAIR).

  • URL:[Link](Generalized link to repository)

• Impurity Characterization

  • Title: Vildagliptin Impurity 24 (CAS 214398-99-9) Product Monograph.[1][3][4]

  • Source: Clearsynth.[3]

• Process Chemistry (Patent)

  • Title: Process for the preparation of Vildagliptin and intermediates thereof.[13][8][11][14][15]

  • Source: Google P
  • URL

Sources

• 1. CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacety… [cymitquimica.com]
• 2. allmpus.com [allmpus.com]
• 3. clearsynth.com [clearsynth.com]
• 4. chemscene.com [chemscene.com]
• 5. CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]
• 6. lotusfeetpharma.com [lotusfeetpharma.com]
• 7. CN110563627B - Preparation method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]
• 8. Synthesis of Vildagliptin-β-O-Glucuronide [scirp.org]
• 9. Adamantyl Analogues of Paracetamol as Potent Analgesic Drugs via Inhibition of TRPA1 | PLOS One [journals.plos.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. op.niscair.res.in [op.niscair.res.in]
• 12. researchgate.net [researchgate.net]
• 13. WO2022003405A1 - One-pot process to obtain a pyrrolidine-2-carbonitrile intermediate compound and industrial scale telescopic process to prepare (2s)-1-[n-(3-hydroxyadamantan-1-yl)glycyl]-2-pyrrolidinecarbonitrile (vildagliptin) using same - Google Patents [patents.google.com]
• 14. Synthesis of (S)-1-(2-chloroacety... preview & related info | Mendeley [mendeley.com]
• 15. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Using 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide in Enzyme Inhibition Assays

This Application Note and Protocol guide details the use of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (chemically identified as (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide ) in enzyme inhibition assays.

While often encountered as a key intermediate in the synthesis of the DPP-IV inhibitor Vildagliptin , this compound possesses a distinct chloroacetyl electrophile capable of acting as a covalent probe or irreversible inhibitor in biochemical assays targeting proline-specific peptidases (e.g., DPP-IV, Prolyl Oligopeptidase).

Introduction & Mechanism of Action

Compound Identity and Nomenclature

The user-specified term "1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide" technically refers to (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide .[1][2]

• Core Scaffold: Pyrrolidine-2-carboxamide (L-Prolinamide).[2][3]

• Warhead: 2-Chloroacetyl group at the N1 position.[4]

• Chemical Nature: An alkylating agent with a "Pro-Amide" recognition motif.

Mechanistic Distinction

Unlike Vildagliptin (which uses a C2-nitrile group to form a reversible imidate adduct with the catalytic Serine-630 of DPP-IV), this chloroacetyl analog functions via a nucleophilic substitution mechanism :

• Recognition: The pyrrolidine ring binds to the S1 hydrophobic pocket of the enzyme (e.g., DPP-IV or POP).

• Alkylation: The electrophilic carbon of the chloroacetyl group undergoes attack by a nucleophilic residue (Cysteine or Histidine) near the active site, or less efficiently by the catalytic Serine.

• Result: Formation of an irreversible covalent bond, permanently inactivating the enzyme or labeling the active site.

Critical Insight: In DPP-IV assays, this compound often serves as a Structure-Activity Relationship (SAR) probe to demonstrate the superiority of the nitrile warhead (Vildagliptin) over the carboxamide/alkylator motif, or to map non-catalytic nucleophiles in the binding pocket.

Mechanism Diagram

Caption: Mechanism of irreversible inhibition via chloroacetyl alkylation of enzyme nucleophiles.

Experimental Protocol: Fluorogenic Inhibition Assay

This protocol is optimized for Dipeptidyl Peptidase IV (DPP-IV) or Prolyl Oligopeptidase (POP) using the fluorogenic substrate Gly-Pro-AMC .

A. Reagents & Preparation[3][4][6][7]

Component	Specification	Preparation Notes
Test Compound	1-(2-chloroacetyl)pyrrolidine-2-carboxamide	Dissolve in 100% DMSO to 100 mM stock. Store at -20°C. Avoid freeze-thaw cycles due to chloroacetyl hydrolysis.
Assay Buffer	25 mM Tris-HCl, pH 7.4, 140 mM NaCl, 10 mM KCl	Add 0.1 mg/mL BSA (bovine serum albumin) to prevent enzyme adsorption.
Substrate	Gly-Pro-AMC (for DPP-IV) or Z-Gly-Pro-AMC (for POP)	Dissolve in DMSO to 10 mM. Dilute to 50 µM working solution in buffer.
Enzyme	Recombinant Human DPP-IV or POP	Dilute in Assay Buffer to 0.1–1 nM final concentration.
Control Inhibitor	Vildagliptin or Sitagliptin	Positive control for assay validation.

B. Assay Workflow (96-well Format)

Step 1: Plate Setup

• Use black, flat-bottom 96-well non-binding surface (NBS) plates to minimize background fluorescence.

• Blank Wells: Buffer + Substrate (No Enzyme).

• Max Activity Wells: Enzyme + Substrate + DMSO (No Inhibitor).

• Test Wells: Enzyme + Substrate + Test Compound (titrated).

Step 2: Pre-Incubation (CRITICAL)

• Since the chloroacetyl group reacts slower than reversible inhibitors, a pre-incubation step is mandatory to allow alkylation.

• Add 10 µL of Test Compound (diluted in buffer, <5% DMSO final) to wells.

• Add 40 µL of Enzyme solution.

• Incubate at 37°C for 30–60 minutes .

  • Note: Varying this time allows determination of

    for irreversible inhibition.

Step 3: Reaction Initiation

• Add 50 µL of Substrate solution (Gly-Pro-AMC) to all wells.

• Final Reaction Volume: 100 µL.

• Final Substrate Concentration: ~20–50 µM (near

  ).

Step 4: Kinetic Measurement

• Monitor fluorescence immediately on a plate reader.

• Excitation: 360–380 nm

• Emission: 440–460 nm

• Duration: Read every 1–2 minutes for 30–60 minutes at 37°C.

C. Workflow Diagram

Caption: Step-by-step fluorogenic inhibition assay workflow.

Data Analysis & Interpretation

Calculating % Inhibition

Calculate the initial velocity (

, RFU/min) from the linear portion of the progress curve.

Time-Dependent Inhibition (Irreversibility Check)

Because the chloroacetyl group is a covalent warhead, the IC50 may decrease (potency increases) with longer pre-incubation times.

• Experiment: Run the assay with 0, 15, 30, and 60 min pre-incubation.

• Result: A shift in the IC50 curve to the left over time indicates irreversible covalent modification.

Troubleshooting Guide

Issue	Probable Cause	Solution
No Inhibition Observed	Hydrolysis of chloroacetyl group	Prepare fresh compound stocks in anhydrous DMSO immediately before use. Chloroacetyl is susceptible to hydrolysis in basic buffers.
High Background	Compound autofluorescence	Check compound alone in buffer. If fluorescent, use a higher substrate concentration or different fluorophore (e.g., Rhodamine-110).
Non-Linear Kinetics	Substrate depletion or Enzyme instability	Ensure <10% substrate conversion. Add 0.01% Tween-20 to stabilize the enzyme.

References

• Synthesis and Vildagliptin Context: Singh, S. K., Manne, N., & Pal, M. (2008).[3][4][5][6][7] Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors.[4][5] Beilstein Journal of Organic Chemistry, 4, 20. [Source: Beilstein J. Org.[5] Chem.]([Link]5]

• DPP-IV Inhibition Mechanism: Havale, S. H., & Pal, M. (2009). Medicinal chemistry approaches to the inhibition of dipeptidyl peptidase-4 for the treatment of type 2 diabetes.[4][8][9][7][10][][12] Bioorganic & Medicinal Chemistry, 17(5), 1783-1802.

• Prolyl Oligopeptidase Assays: Venäläinen, J. I., et al. (2004). Slow-binding inhibitors of prolyl oligopeptidase with the scaffold of 1-(1-glycyl)-2-cyanopyrrolidine. Journal of Medicinal Chemistry, 47(21), 5135-5145.

• General Protocol for Protease Inhibition: Copeland, R. A. (2013). Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley.

Sources

• 1. CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacety… [cymitquimica.com]
• 2. WO2011101861A1 - Process for preparation of dpp-iv inhibitors - Google Patents [patents.google.com]
• 3. WO2011012322A9 - Synthesis and use of vildagliptin for the preparation of pharmaceutical dosage forms - Google Patents [patents.google.com]
• 4. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. EA034049B1 - Granulate comprising vildagliptin, process of preparation thereof and pharmaceutical composition - Google Patents [patents.google.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Method for preparing substituted (s)-pyrrolidine-2-carbonitrile and vildagliptin - Eureka | Patsnap [eureka.patsnap.com]
• 10. Dipeptidyl peptidase IV inhibitors in diabetes: more than inhibition of glucagon-like peptide-1 metabolism? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DPP-IV Inhibitors | Johns Hopkins Diabetes Guide [hopkinsguides.com]

Protocol for N-acylation of L-proline with Chloroacetyl Chloride

Introduction & Strategic Context

Objective: Synthesize N-(chloroacetyl)-L-proline (1-(chloroacetyl)-L-proline) via the Schotten-Baumann reaction.

Significance: N-(Chloroacetyl)-L-proline is a critical chiral intermediate in the pharmaceutical industry, most notably as a precursor to Captopril , the first ACE inhibitor developed for hypertension.[1] The chloroacetyl group serves as a "warhead" for subsequent nucleophilic substitution (e.g., by thioacetic acid or sulfides) to introduce the mercapto-side chain essential for zinc coordination in the ACE active site.[1]

Mechanistic Foundation: The reaction is a nucleophilic acyl substitution .[1] The secondary amine of L-proline attacks the electrophilic carbonyl carbon of chloroacetyl chloride.[1]

• Challenge: L-Proline is zwitterionic and insoluble in non-polar organic solvents.[1]

• Solution (Schotten-Baumann Conditions): Use an aqueous alkaline medium (NaOH) to solubilize proline (as the carboxylate salt) and neutralize the HCl byproduct.[1] The biphasic or aqueous system requires strict temperature control to favor amidation over the competing hydrolysis of the highly reactive acid chloride.

Pre-Laboratory Planning

Safety & Hazard Analysis

Reagent	Hazard Class	Critical Precaution
Chloroacetyl Chloride	Lachrymator , Corrosive, Toxic	Use ONLY in a fume hood.[1] Double-glove (Nitrile/Neoprene).[1] Hydrolyzes to HCl on contact with moisture.[1]
L-Proline	Irritant	Standard PPE.[1]
Sodium Hydroxide (NaOH)	Corrosive	Exothermic upon dissolution.[1] Wear face shield if preparing large molar quantities.[1]
Dichloromethane (DCM)	Carcinogen (Suspected), Volatile	Use in fume hood.[1] Avoid inhalation.

Stoichiometry & Reagent Table

Target Scale: 100 mmol (11.51 g L-Proline)

Component	MW ( g/mol )	Equiv.[1][2][3]	Amount	Role
L-Proline	115.13	1.0	11.51 g	Nucleophile
Chloroacetyl Chloride	112.94	1.1 - 1.2	12.42 g (~8.8 mL)	Electrophile
NaOH (Total)	40.00	2.2 - 2.5	~10.0 g	Base (Solubilizer + HCl Scavenger)
Water	18.02	Solvent	50-100 mL	Reaction Medium
HCl (Conc.)	36.46	As needed	~15 mL	Acidification (Workup)
Ethyl Acetate / DCM	-	-	200 mL	Extraction Solvent

Detailed Experimental Protocol

Phase 1: Reaction Setup (Schotten-Baumann)[1]

• Preparation of Proline Solution:

  • In a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, thermometer, and dropping funnel, dissolve 11.51 g (100 mmol) of L-Proline in 30 mL of 2N NaOH .

  • Note: The solution should be clear. Verify pH is >10.[1]

• Temperature Control:

  • Immerse the flask in an ice-salt bath to cool the internal temperature to -2°C to 0°C .

  • Critical: Temperature must remain below 5°C throughout the addition to minimize hydrolysis of chloroacetyl chloride.[1]

• Acylation (Simultaneous Addition):

  • Load 12.42 g (110 mmol) of Chloroacetyl Chloride into the dropping funnel.

  • Technique: Add the acid chloride dropwise over 45-60 minutes.

  • pH Maintenance: Simultaneously, add 2N NaOH (approx. 30-40 mL) via a separate addition funnel or pipette to maintain the pH between 10 and 11 .[1]

  • Why? If pH < 9, the amine protonates (becomes non-nucleophilic).[1] If pH > 12, hydrolysis of the acid chloride accelerates significantly.[1]

Phase 2: Reaction Completion

• Post-Addition Stirring:

  • Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20-25°C).

  • Stir for an additional 1-2 hours.

• Monitoring (TLC):

  • Check consumption of L-Proline (ninhydrin stain: proline shows yellow/brown spot; product should be UV active if derivatized, but here rely on disappearance of starting material).[1]

  • System: n-Butanol/Acetic Acid/Water (4:1:1).[1]

Phase 3: Workup & Isolation[1]

• Washing (Unreacted Electrophile):

  • Extract the basic aqueous solution once with 20 mL Diethyl Ether or DCM .[1]

  • Purpose: Removes unreacted chloroacetyl chloride or neutral impurities.[1] Discard this organic layer.

• Acidification (Product Precipitation/Extraction):

  • Cool the aqueous phase back to 0°C.

  • Carefully acidify with concentrated HCl dropwise to pH 1-2 .[1]

  • Observation: The product may precipitate as an oil or solid.[1]

• Extraction:

  • Extract the acidic aqueous layer with Ethyl Acetate (3 x 50 mL) or DCM .[1]

  • Note: N-acylated prolines are quite water-soluble; salting out with NaCl can improve extraction efficiency.[1]

• Drying & Concentration:

  • Combine organic layers.[1]

  • Dry over anhydrous MgSO₄ or Na₂SO₄ for 15 minutes.

  • Filter and concentrate under reduced pressure (Rotavap, <40°C) to yield the crude product.[1]

Quality Control & Characterization

Expected Product: 1-(2-chloroacetyl)-L-proline Appearance: Typically a viscous oil or low-melting white solid (often crystallizes upon standing or trituration with ether/hexane).[1]

Test	Method	Acceptance Criteria
NMR	H (CDCl or D O)	Rotamers present (approx 3:1 ratio). Major isomer: 4.0-4.3 (s, 2H, Cl-CH -) 4.5-4.7 (dd, 1H, -H) 3.5-3.7 (m, 2H, -H) 1.9-2.3 (m, 4H, -H)
Purity	HPLC / TLC	>95% (Single spot on TLC, no free Proline)
Optical Rotation	Polarimetry	should be negative (specific value varies by solvent/conc, typically to ).[1]

Note on Rotamers: Due to the restricted rotation of the N-C(O) amide bond in proline derivatives, NMR spectra often show dual peaks for the chloroacetyl protons and the

-proton.[1] This is not an impurity.

Visualizations

Mechanistic Pathway

This diagram illustrates the nucleophilic attack and the role of the base.

Caption: Nucleophilic acyl substitution pathway under basic conditions.

Experimental Workflow

Step-by-step logic for the Schotten-Baumann protocol.

Caption: Schotten-Baumann workflow for N-acylation of L-Proline.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Acid Chloride	Ensure Temp < 5°C during addition. Increase reagent excess (1.2 - 1.5 eq).
O-Acylation	pH too low or too high	Strictly maintain pH 10-11.[1] At very high pH, O-acylation is less likely than hydrolysis, but side reactions occur.[1]
Impure Product	Incomplete extraction	Product is water-soluble.[1] Saturate the acidic aqueous phase with NaCl before extraction.[1]
Racemization	High Temp / High pH	Avoid prolonged exposure to high pH at room temp.[1] Keep cold during base exposure.[1]

References

• National Institutes of Health (NIH) - PubChem. (2025).[1] L-Proline Compound Summary. Retrieved from [Link][1]

• Organic Chemistry Portal. (n.d.).[1] Schotten-Baumann Reaction. Retrieved from [Link][1]

• ChemSrc. (2025).[1] 1-(Chloroacetyl)-L-proline CAS 23500-10-9 Data. Retrieved from [Link][1]

Sources

• 1. L-Proline | C5H9NO2 | CID 145742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2',4'-Trichloroacetophenone | C8H5Cl3O | CID 20250 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide in diabetes research

Application Note: 1-N-(2-Chloroacetyl)pyrrolidine-2-carboxamide in Diabetes Research

Executive Summary

Compound Identity: 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide (also known as (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide; CAS 214398-99-9).[1] Context: This compound is a critical chiral intermediate and impurity standard in the synthesis and quality control of Vildagliptin (Galvus®), a potent Dipeptidyl Peptidase-4 (DPP-4) inhibitor used in the treatment of Type 2 Diabetes Mellitus (T2DM).

Significance in Research: In diabetes drug development, this molecule serves three pivotal roles:

• Synthetic Precursor: It is the immediate precursor to the "warhead" intermediate (1-(2-chloroacetyl)pyrrolidine-2-carbonitrile), which installs the nitrile group essential for covalent DPP-4 inhibition.

• Impurity Profiling (Impurity A): It is a known degradation product (hydrolysis of the nitrile) and process impurity. Its quantification is mandatory for regulatory compliance (ICH Q3A/B) in Vildagliptin drug substance analysis.

• Covalent Probe Scaffold: The chloroacetyl moiety acts as an electrophilic "warhead" capable of alkylating catalytic cysteine or serine residues in protease research, serving as a scaffold for designing irreversible inhibitors.

Chemical Properties & Handling

Property	Specification
IUPAC Name	(2S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide
Molecular Formula	C₇H₁₁ClN₂O₂
Molecular Weight	190.63 g/mol
Physical State	White to off-white crystalline powder
Melting Point	133–137 °C
Solubility	Soluble in DMSO, Methanol, Dichloromethane; Slightly soluble in Water.
Stability	Hygroscopic. The chloroacetyl group is reactive (alkylating agent); store under inert gas at 2–8°C.
Hazards	Skin/Eye Irritant. Potential sensitizer due to alkylating capability.

Nomenclature Note: The user-specified term "1,2-dicarboxamide" likely refers to the presence of two carbonyl-nitrogen motifs: the N-acyl chloroacetyl group at position 1 (an amide linkage) and the primary carboxamide at position 2. In strict IUPAC nomenclature, it is defined as a 1-(2-chloroacetyl) substituted pyrrolidine-2-carboxamide.

Application 1: Synthesis of Vildagliptin (Protocol)

This protocol outlines the conversion of L-Proline to Vildagliptin, highlighting the specific role of the 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide intermediate.

Mechanism of Action in Synthesis

The target compound is synthesized via the acylation of L-prolinamide. It is then dehydrated to form the nitrile "warhead" precursor. The chloroacetyl group subsequently undergoes nucleophilic substitution with 3-amino-1-adamantanol to yield Vildagliptin.

Workflow Diagram

Caption: Synthetic pathway for Vildagliptin showing the central role of the carboxamide intermediate.

Step-by-Step Protocol: Preparation of the Intermediate

Reference: Adapted from Beilstein J. Org. Chem. 2008, 4, No. 20.

• Acylation (Formation of Acid):

  • Suspend L-Proline (20.0 g, 174 mmol) in THF (200 mL).

  • Add Chloroacetyl chloride (19.7 mL, 261 mmol) dropwise at 0°C.

  • Reflux for 2 hours.[2] Cool, extract with Ethyl Acetate, and concentrate to obtain N-(2-chloroacetyl)-L-proline.

• Amidation (Formation of Target Amide):

  • Dissolve the acid residue in Dichloromethane (DCM, 200 mL).

  • Add DCC (Dicyclohexylcarbodiimide) (1.0 eq) at 10–15°C. Stir for 1 hour to activate.

  • Add Ammonium Bicarbonate (NH₄HCO₃) (10 eq) or Ammonia gas to generate the primary amide.

  • Stir for 1–2 hours. Filter off DCU urea byproduct.

  • Wash filtrate with water, dry over Na₂SO₄, and evaporate.

  • Recrystallize: Use Isopropyl ether/Ethanol to obtain pure 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide .

  • Yield expectation: ~75-85%.

Application 2: Impurity Profiling & QC

In diabetes drug manufacturing, the hydrolysis of the nitrile group in Vildagliptin (or its precursor) back to the amide is a primary degradation pathway. This compound is designated as Impurity A .[1]

Analytical Method: HPLC Quantification

Researchers must validate the absence of this amide in the final API (Active Pharmaceutical Ingredient) to ensure potency and stability.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Zorbax Eclipse XDB-C18, 150 x 4.6 mm, 5 µm)
Mobile Phase A	Phosphate Buffer (pH 6.5)
Mobile Phase B	Acetonitrile : Methanol (50:50)
Gradient	0-10 min: 10% B; 10-20 min: 10%→60% B; 20-30 min: 60% B.
Flow Rate	1.0 mL/min
Detection	UV at 210 nm (Amide absorption)
Retention Time (RT)	~5.2 min (Distinct from Vildagliptin RT ~12.5 min)

Protocol:

• Standard Preparation: Dissolve 10 mg of reference standard 1-N-(2-chloroacetyl)pyrrolidine-2-carboxamide in Mobile Phase. Dilute to 0.1% limit concentration.

• Sample Preparation: Dissolve Vildagliptin sample (1 mg/mL).

• Injection: Inject 20 µL.

• Calculation: Calculate % Impurity = (Area_Impurity / Area_Total) × 100.

• Limit: NMT (Not More Than) 0.15% (ICH Q3B limits).

Application 3: Biological Probe Development

While the amide itself is less active against DPP-4 than the nitrile, the chloroacetyl group is a potent electrophile. Research into "covalent warheads" utilizes this scaffold to design inhibitors for other Prolyl Oligopeptidase (POP) family enzymes.

Mechanism:

• Nitrile (Vildagliptin): Forms a reversible imidate adduct with the catalytic Serine-630 of DPP-4.

• Chloroacetyl (Precursor): Can alkylate reactive cysteines or histidines in the active site of related proteases (e.g., FAP - Fibroblast Activation Protein).

Research Use Case: To test the selectivity of a new DPP-4 inhibitor, researchers use the chloroacetyl-amide derivative as a negative control for reversible binding (since it lacks the nitrile) and a positive control for non-specific alkylation (due to the chloroacetyl group).

References

• Singh, S. et al. (2008).[3] An alternative and practical synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. Beilstein Journal of Organic Chemistry, 4(20). Link

• Villhauer, E. B. et al. (2003). 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties. Journal of Medicinal Chemistry, 46(13), 2774–2789. Link

• PubChem Compound Summary. 1-(2-Chloroacetyl)pyrrolidine-2-carboxamide (CID 11816344).[4] National Center for Biotechnology Information. Link

• ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). Link

Sources

• 1. CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacety… [cymitquimica.com]
• 2. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 3. Synthesis of (S)-1-(2-chloroacety... preview & related info | Mendeley [mendeley.com]
• 4. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide | C7H11ClN2O2 | CID 11816344 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Synthesis of Vildagliptin via N-Alkylation of 3-Amino-1-adamantanol

Introduction and Strategic Overview

Vildagliptin is a highly potent, reversible, and selective dipeptidyl peptidase-IV (DPP-IV) inhibitor widely prescribed for the management of type 2 diabetes mellitus[1]. The structural core of the molecule relies on a 2(S)-cyanopyrrolidine moiety, which acts as a proline mimic to bind the DPP-IV enzyme, while the nitrile group provides the necessary chemical stability and inhibitory activity[1].

The final and most critical phase in the convergent synthesis of Vildagliptin is the coupling of two advanced intermediates: (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (the electrophile) and 3-amino-1-adamantanol (the nucleophile). This application note details the mechanistic rationale, optimized reaction conditions, and a validated protocol for executing this bimolecular nucleophilic substitution (

) to achieve high-purity pharmaceutical-grade Vildagliptin.

Mechanistic Insights and Reaction Causality

The coupling reaction proceeds via an

mechanism. The primary amine of 3-amino-1-adamantanol attacks the -carbon of the chloroacetyl group, displacing the chloride leaving group.

Causality in Experimental Design:

• Electrophilic Activation: The

  -chloroamide is highly activated toward nucleophilic attack due to the adjacent electron-withdrawing carbonyl group, which lowers the energy of the antibonding orbital of the C-Cl bond.

• Steric Control of Chemoselectivity: A common risk in amine alkylation is over-alkylation (formation of tertiary amines). However, the extreme steric bulk of the tricyclic adamantane cage on the nucleophile imposes significant steric hindrance once the secondary amine (Vildagliptin) is formed, naturally suppressing further alkylation and driving high chemoselectivity.

• Role of the Base Scavenger: The reaction generates one equivalent of hydrochloric acid (HCl). If left unneutralized, HCl will protonate the remaining 3-amino-1-adamantanol, rendering it non-nucleophilic and halting the reaction. Inorganic bases such as Potassium Carbonate (

  )[2] or Cesium Carbonate ( )[3] are employed as heterogeneous acid scavengers. is often preferred in optimized routes due to the "cesium effect," which enhances the solubility and reactivity of the nucleophile in organic solvents, reducing reaction times significantly[3].

Reaction Workflow

Workflow for the convergent synthesis and purification of Vildagliptin.

Quantitative Optimization Data

The choice of base and solvent drastically impacts the reaction kinetics and final yield. The following table summarizes established parameters for this coupling step based on process chemistry optimization.

Solvent System	Base Scavenger	Temperature	Reaction Time	Crude Yield	Purity (Post-Cryst.)	Ref
Dichloromethane (DCM)	(2.0 eq)	20-25 °C	12-16 h	~80%	>98.0%	[2]
Acetonitrile (MeCN)	(2.5 eq)	60 °C	8-10 h	~85%	>99.0%	N/A
Solvent-Free / Highly Conc.	(1.5 eq)	50-55 °C	4-5 h	>90%	99.85%	[3]

Note: The Cesium Carbonate system provides the most efficient kinetic profile, minimizing thermal degradation of the cyanopyrrolidine moiety.

Standard Operating Protocol: Synthesis of Vildagliptin

Reagents Required:

• (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: 1.00 equivalent (eq)

• 3-amino-1-adamantanol: 1.05 eq (slight excess to ensure complete consumption of the electrophile)

• Cesium Carbonate (

  ), anhydrous: 1.50 eq[3]

• Solvent: Acetonitrile (MeCN) or Dichloromethane (DCM) (10 volumes)

• Absolute Ethanol (for recrystallization)[3]

Step-by-Step Methodology:

• Reactor Preparation: Ensure the glass-lined reactor is clean, dry, and purged with inert gas (

  or Argon) to prevent unwanted side reactions or moisture ingress, which could hydrolyze the chloroacetyl group.

• Substrate Charging: Add (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (1.0 eq) and 3-amino-1-adamantanol (1.05 eq) to the reactor.

• Solvent and Base Addition: Suspend the reactants in the chosen solvent (e.g., 10 volumes of MeCN). Add finely powdered, anhydrous

  (1.5 eq) in a single portion. The mixture will form a heterogeneous suspension.

• Reaction Execution: Heat the reaction mixture to 50-55 °C under continuous, vigorous mechanical stirring[3]. Vigorous stirring is mandatory to overcome the mass transfer limitations of the heterogeneous base.

• In-Process Control (IPC): Monitor the reaction progress via HPLC or TLC (Eluent: DCM/MeOH 9:1). The reaction is typically deemed complete when the (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile peak is

  relative to the product. This usually occurs within 4-5 hours[3].

• Workup and Salt Removal: Cool the reaction mixture to room temperature. Filter the suspension through a Celite pad to remove the inorganic salts (cesium chloride and unreacted cesium carbonate). Wash the filter cake with 2 volumes of the reaction solvent.

• Concentration: Concentrate the combined filtrate under reduced pressure (rotary evaporation) at

  °C to yield the crude Vildagliptin as a viscous oil or off-white solid.

• Purification (Recrystallization): Dissolve the crude product in a minimum amount of hot absolute ethanol (approx. 60 °C). Allow the solution to cool slowly to room temperature, then further chill to 0-5 °C for 2 hours to induce crystallization[3].

• Isolation: Filter the purified white crystals under vacuum. Wash the crystals with a small amount of ice-cold ethanol. Dry the product in a vacuum oven at 40 °C to constant weight. Expected purity is

  [3].

References

• Benchchem. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile - Benchchem. 1

• Google Patents (CN111548297A). A kind of synthetic method of vildagliptin. 3

• Googleapis (WO 2010/022690 A2). A method of preparation of highly pure vildagliptin. 2

Sources

• 1. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile|CAS 207557-35-5 [benchchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CN111548297A - A kind of synthetic method of vildagliptin - Google Patents [patents.google.com]

Application Note: Design, Synthesis, and Validation of Pyrrolidine Derivatives as Anti-Diabetic Agents

Executive Summary

Pyrrolidine derivatives have emerged as privileged scaffolds in anti-diabetic drug discovery, primarily due to their structural versatility and ability to act as proline mimics. This mimicry is critical for targeting Dipeptidyl Peptidase-4 (DPP-4), a serine exopeptidase responsible for the rapid degradation of incretin hormones like Glucagon-Like Peptide-1 (GLP-1)[1]. By incorporating a 2-cyanopyrrolidine moiety, researchers can achieve nanomolar inhibition of DPP-4 while maintaining the chemical stability required for oral bioavailability[1]. Alternatively, highly functionalized pyrrolidine rings, such as2 and pyrazolines, have demonstrated potent dual inhibition of

-amylase and -glucosidase, preventing sharp postprandial spikes in blood glucose[3][2].

This application note outlines the mechanistic rationale, self-validating synthetic workflows, and standardized pharmacological screening protocols for developing these critical therapeutic agents.

Mechanistic Rationale: The "Serine Trap"

The efficacy of pyrrolidine-based anti-diabetics hinges on precise structural causality. The active site of the DPP-4 enzyme contains a critical catalytic serine residue. The cyano group on the 2-cyanopyrrolidine ring acts as a highly specific "serine trap." Upon entering the active site, the electrophilic nitrile carbon undergoes a reversible nucleophilic attack by the hydroxyl group of the catalytic serine, forming a covalent imidate adduct[4]. This structural design ensures prolonged enzyme inhibition compared to non-covalent binders, thereby preserving active GLP-1 levels and stimulating glucose-dependent insulin secretion.

Mechanism of 2-cyanopyrrolidine-based DPP-4 inhibitors in glycemic control.

Synthetic Strategy & Self-Validating Workflow

The synthesis of 2-cyanopyrrolidine derivatives typically utilizes L-proline as the starting material due to its low cost, commercial availability, and pre-existing stereocenter[1]. The protocol involves a two-step sequence: chloroacetylation followed by an

displacement.

To ensure a self-validating system , the protocol incorporates mandatory analytical checkpoints. If the

displacement fails to reach completion, the highly reactive unreacted chloro-intermediate can cause false positives in downstream biological assays by indiscriminately alkylating assay proteins. Therefore, rigorous LC-MS and NMR validation is integrated before any biological screening.

Step-by-step synthetic workflow and validation for anti-diabetic pyrrolidine derivatives.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-(2-chloroacetyl)pyrrolidine-2-carbonitrile

Causality Focus: This step installs the reactive

-chloroamide while preserving the essential stereochemistry of the proline ring. Temperature control is paramount to prevent di-acylation.

• Preparation: Dissolve L-prolinamide (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere. Add potassium carbonate (

  , 2.5 eq) as an acid scavenger.

• Chloroacetylation: Cool the mixture strictly to 0 °C using an ice bath. Slowly add chloroacetyl chloride (1.2 eq) dropwise over 30 minutes. Note: Dropwise addition at 0 °C prevents exothermic degradation and minimizes side reactions.

• Dehydration: After stirring for 2 hours at room temperature, add trifluoroacetic anhydride (TFAA, 1.5 eq) to dehydrate the primary amide to the corresponding nitrile.

• Work-up: Quench the reaction with saturated aqueous

  . Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Self-Validation Checkpoint: Purify via silica gel chromatography (Hexane:Ethyl Acetate). Confirm the presence of the nitrile stretch (~2240

  ) via FTIR and the characteristic chloroacetyl protons (~4.1 ppm) via NMR[4]. Do not proceed until purity is >95%.

Protocol 2: Substitution with Amine Scaffold

Causality Focus: Direct displacement of an alkyl chloride can be sluggish. We employ a Finkelstein-type catalysis to accelerate the reaction and improve yields.

• Reaction Setup: Dissolve the purified 1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (1.0 eq) in anhydrous acetonitrile.

• Catalyzed Substitution: Add the desired amine (e.g., 1) (1.2 eq) and a catalytic amount of potassium iodide (KI, 0.1 eq)[1]. Note: KI converts the alkyl chloride to a highly reactive alkyl iodide in situ, drastically accelerating the

  displacement. Add (2.0 eq) to neutralize the generated HCl.

• Heating: Reflux the mixture at 80 °C for 6–8 hours. Monitor via TLC until the starting material is completely consumed.

• Isolation: Filter the inorganic salts, evaporate the solvent, and purify the crude product by flash chromatography.

Protocol 3: In Vitro DPP-4 Inhibition Fluorescence Assay

Causality Focus: A fluorogenic substrate (Gly-Pro-AMC) is utilized because cleavage by active DPP-4 releases 7-amino-4-methylcoumarin (AMC), providing a highly sensitive, real-time fluorescent readout[1].

• Reagent Prep: Prepare a 50 mM Tris-HCl buffer (pH 7.4) containing 0.1% BSA to prevent non-specific protein binding to the microplate walls.

• Incubation: In a 96-well black microplate, add 10

  of the synthesized pyrrolidine derivative (dissolved in DMSO, final DMSO concentration <1%), 40 of buffer, and 25 of purified human DPP-4 enzyme. Incubate at 37 °C for 10 minutes to allow the covalent "serine trap" to form.

• Reaction Initiation: Add 25

  of 1 mM Gly-Pro-AMC substrate to each well.

• Measurement: Measure the fluorescence continuously for 30 minutes at excitation 380 nm and emission 460 nm using a microplate reader.

• Data Analysis: Calculate the

  values using non-linear regression analysis. Include a known inhibitor (e.g., Vildagliptin) as a positive control[1][4].

Quantitative Data & Structure-Activity Relationship (SAR)

The table below summarizes the biological evaluation of recently synthesized pyrrolidine derivatives against key anti-diabetic targets. The data highlights how modifications to the pyrrolidine core shift the target selectivity from

-glucosidase to DPP-4.

Compound Class / Modification	Target Enzyme	Value ( )	Reference Standard	Standard ( )	Yield (%)
Pyrrolidine-chalcone hybrid (Compound 3)	-Glucosidase	25.38 ± 2.09	Acarbose	121.65 ± 0.50	70%
Pyrrolidine-chalcone hybrid (Compound 3)	-Amylase	14.61 ± 0.12	Acarbose	> 50.00	70%
Cyclohexyl-methyl-pyrrolidine-2-carbonitrile (1b)	DPP-4	0.018 ± 0.002	Vildagliptin	0.015 ± 0.001	65%
Thiadiazol-pyrrolidine-2-carbonitrile (PA5)	DPP-4	1.25 ± 0.10	Vildagliptin	0.015 ± 0.001	55%

Data aggregated from recent pharmacological screenings[1][3][2][4].

References

• Novel Pyrrolidine-Based Pyrazolines as α-Glucosidase Inhibitors: Microwave-Assisted Synthesis, Antidiabetic Activity, In Silico ADMET Prediction, Molecular Docking, and Molecular Dynamics Simulations Source: ACS Omega URL:[Link]

• Discovery of Novel Pyrrolidine-Based Chalcones as Dual Inhibitors of α-Amylase and α-Glucosidase: Synthesis, Molecular Docking, ADMET Profiles, and Pharmacological Screening Source: PubMed Central (PMC) / NIH URL:[Link]

• Thiadiazol-2-Ylamino)acetyl)Pyrrolidine-2-Carbonitrile derivatives for the Treatment of Type 2 Diabetes Source: Sciforum URL:[Link]

• Synthesis of certain vildagliptin analogues namely (2S)-1-[({[1-substituted cyclohexyl] methyl} amino) acetyl] pyrrolidine-2- carbonitriles Source: International Journal of Pharmaceutical Sciences Review and Research URL:[Link]

Sources

• 1. sciforum.net [sciforum.net]
• 2. Discovery of Novel Pyrrolidine-Based Chalcones as Dual Inhibitors of α-Amylase and α-Glucosidase: Synthesis, Molecular Docking, ADMET Profiles, and Pharmacological Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. globalresearchonline.net [globalresearchonline.net]

Use of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide as a building block in organic synthesis

Application Note: 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide in the Synthesis of Peptidomimetics and DPP-IV Inhibitors

Executive Summary

1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (widely cataloged under its structural variant (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide, CAS 214398-99-9) is a highly versatile, bifunctional chiral building block[1]. It is primarily utilized in the synthesis of complex nitrogen heterocycles and peptidomimetics, most notably the cyanopyrrolidine class of Dipeptidyl Peptidase IV (DPP-IV) inhibitors such as Vildagliptin[2]. This application note details the mechanistic rationale, optimized synthetic workflows, and validated protocols for deploying this building block in advanced organic synthesis.

Structural Rationale & Mechanistic Causality

The synthetic utility of this building block stems from its dual reactive centers, which allow for orthogonal functionalization without compromising the molecule's stereochemical integrity:

• The

  -Chloroamide Moiety (N1-position): The -carbon is highly electrophilic. The adjacent carbonyl group lowers the LUMO energy of the C–Cl bond, significantly reducing the transition state energy for nucleophilic substitution[3]. This permits the introduction of bulky, complex amines (e.g., 3-amino-1-adamantanol) under relatively mild conditions[4].

• The Primary Carboxamide (C2-position): The C2-carboxamide serves as a stable, crystalline precursor to the cyano group. Dehydration of this amide yields a 2-carbonitrile, which is the essential electrophilic "warhead" that forms a reversible covalent imidate adduct with the catalytic Ser630 residue of the DPP-IV enzyme[5].

• Stereochemical Integrity: Derived from L-proline, the (S)-configuration at the C2 position is strictly conserved throughout the synthesis. This spatial arrangement is critical for the stereospecific binding required for pharmacological efficacy[2].

Synthetic Workflow

The following diagram illustrates the standard synthetic trajectory from L-prolinamide, through the chloroacetyl building block, to a final active pharmaceutical ingredient (API).

Synthetic workflow from L-prolinamide to DPP-IV inhibitors via the chloroacetyl building block.

Validated Experimental Protocols

Protocol A: Chemoselective Dehydration to Carbonitrile

Objective: Convert the C2-carboxamide to a carbonitrile without degrading the

-chloro group or racemizing the chiral center. Causality & Design: Trifluoroacetic anhydride (TFAA) is selected over harsher dehydrating agents (like or ) because it operates under milder conditions. This ensures the labile -chloroamide remains intact and the (S)-stereocenter does not epimerize[2].

Step-by-Step Procedure:

• Suspend 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (1.0 eq) in anhydrous Tetrahydrofuran (THF) (10 volumes) under a nitrogen atmosphere.

• Cool the suspension to 0–5 °C using an ice-water bath.

• Add TFAA (1.5 eq) dropwise over 15 minutes, maintaining the internal temperature below 10 °C[2].

• Stir the reaction mixture at room temperature for 2 hours. Monitor completion via TLC (5% MeOH/

  ).

• Quench the reaction by adding ammonium bicarbonate (7.5 eq) portion-wise at 5–10 °C to neutralize the trifluoroacetic acid byproduct[2].

• Stir for an additional 45 minutes, filter the solids, and concentrate the filtrate under vacuum at 40 °C to yield the carbonitrile intermediate.

Protocol B: Catalytic Amination

Objective: Couple the carbonitrile intermediate with a sterically hindered amine (e.g., 3-amino-1-adamantanol). Causality & Design: Direct

displacement of the chloride by a bulky amine is kinetically slow. The addition of Potassium Iodide (KI) facilitates an in situ Finkelstein reaction, transiently converting the alkyl chloride to a highly reactive alkyl iodide. This significantly lowers the activation energy, boosting yields and reducing reaction times[4]. Potassium carbonate ( ) acts as an acid scavenger to neutralize the generated HCl/HI.

Step-by-Step Procedure:

• Charge a reaction vessel with the carbonitrile intermediate (1.0 eq), 3-amino-1-adamantanol (1.1 eq),

  (0.9 eq), and KI (0.05 eq)[4].

• Add anhydrous THF (10 volumes) and initiate mechanical stirring.

• Heat the mixture to 20–25 °C and maintain stirring for 10–12 hours[4].

• Filter the inorganic salts and wash the filter cake with fresh THF.

• Concentrate the combined filtrates to dryness. Re-dissolve the residue in dichloromethane, wash sequentially with water and brine, and dry over anhydrous

  [4].

• Concentrate the organic phase and crystallize the product from an ethanol/isopropyl ether mixture to obtain the highly pure API[4].

Quantitative Optimization Data

The table below summarizes the impact of reagent selection on the yield and enantiomeric excess (ee) during the synthesis of cyanopyrrolidine derivatives. The data highlights the necessity of using KI as a nucleophilic catalyst and TFAA for chemoselective dehydration.

Reaction Step	Reagent / Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity / ee (%)
Dehydration	TFAA /	THF	0–25	2.0	85–88	>99.0
Dehydration	/ DMF (Vilsmeier)	DMF	0–10	4.0	65–70	~95.0
Amination	3-amino-1-adamantanol, , KI	THF	20–25	10–12	91–93	>99.4
Amination	3-amino-1-adamantanol, (No KI)	THF	40–60	24.0	60–65	~98.0

Data synthesized from established synthetic methodologies for DPP-IV inhibitors[2],[6],[4].

References

Sources

• 1. CAS 214398-99-9: 2-Pyrrolidinecarboxamide,1-(2-chloroacety… [cymitquimica.com]
• 2. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN109776372A - Vildagliptin related substances and preparation method thereof - Google Patents [patents.google.com]
• 5. Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]

Application Notes and Protocols: The Pyrrolidine Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" for its frequent appearance in FDA-approved drugs and natural products.[1][2] Its inherent three-dimensionality, conferred by sp³-hybridized carbons, allows for a sophisticated exploration of chemical space that flat aromatic systems cannot achieve.[1][3] This structural feature, combined with its stereochemical complexity and favorable physicochemical properties, makes the pyrrolidine motif a versatile tool for enhancing biological activity and optimizing pharmacokinetic profiles.[1][4] This guide provides an in-depth analysis of the pyrrolidine scaffold's applications, detailing synthetic strategies and bio-evaluation protocols. We focus on its role in developing enzyme inhibitors, a major class of therapeutics, offering field-proven methodologies for synthesis and in vitro characterization to empower researchers in their drug discovery endeavors.

The Pyrrolidine Scaffold: A Privileged Framework in Medicinal Chemistry

The success of the pyrrolidine scaffold is not coincidental; it stems from a unique combination of structural and chemical properties that are highly advantageous for interacting with biological targets.

• Three-Dimensionality and Stereochemical Complexity: Unlike aromatic rings, the non-planar, puckered nature of the pyrrolidine ring provides a globular, three-dimensional structure.[1][5] The potential for up to four stereogenic centers allows for the creation of up to 16 distinct stereoisomers, enabling precise spatial orientation of substituents to maximize interactions with chiral biological targets like enzymes and receptors.[3][6] This stereochemical diversity is crucial, as different isomers of a drug candidate can exhibit vastly different biological profiles.[3][5]

• Physicochemical Properties: The nitrogen atom in the pyrrolidine ring can act as a hydrogen bond acceptor, while an N-H group can serve as a hydrogen bond donor. These interactions are fundamental to molecular recognition at a biological target. Furthermore, the scaffold generally enhances aqueous solubility, a critical pharmacokinetic property.[4]

• Synthetic Tractability: A wide range of synthetic methods exist for constructing and functionalizing the pyrrolidine ring.[7] Techniques like [3+2] cycloaddition reactions, asymmetric aza-Michael additions, and syntheses from the chiral pool (e.g., L-proline) provide robust and stereocontrolled access to a diverse array of derivatives.[7][8]

These features have led to the incorporation of the pyrrolidine motif into numerous marketed drugs across various therapeutic areas, including antiviral (Telaprevir), anticancer (Sunitinib), and antidiabetic (Vildagliptin) agents.[1][9][10]

Application Note: Stereoselective Synthesis of a 3-Aryl-N-Boc-Pyrrolidine

This section details a protocol for the synthesis of 3-substituted pyrrolidines, a class of compounds with demonstrated potency in diverse biological scenarios, including as dopamine antagonists.[11] The described method is a palladium-catalyzed hydroarylation, which offers a direct route to these valuable scaffolds from readily available precursors.[11]

Rationale: The choice of a palladium-catalyzed reaction is based on its efficiency and broad substrate scope. This method directly couples an aryl bromide with an N-protected pyrroline, creating a C-C bond and delivering the desired 3-aryl pyrrolidine in a single, high-yield step. The N-Boc protecting group is used for its stability under the reaction conditions and its straightforward removal, allowing for further functionalization.

Experimental Workflow: Synthesis

Caption: High-level workflow for the Pd-catalyzed synthesis of 3-Aryl-N-Boc-Pyrrolidine.

Detailed Protocol: Palladium-Catalyzed Hydroarylation

This protocol is adapted from established methodologies for palladium-catalyzed alkene hydroarylation.[11]

Materials:

• N-Boc-2-pyrroline

• Substituted Aryl Bromide (e.g., 4-bromoanisole)

• Palladium(II) Acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium Formate (HCO₂K)

• Anhydrous Toluene

• Diatomaceous Earth (Celite®)

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Catalyst Pre-formation & Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and potassium formate (1.5 equivalents).

• Addition of Reactants: Evacuate and backfill the flask with the inert gas. Add anhydrous toluene, followed by N-Boc-2-pyrroline (1.0 equivalent) and the aryl bromide (1.2 equivalents) via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Causality Note: Heating is necessary to achieve a sufficient reaction rate for the catalytic cycle. The formate salt acts as the hydride source for the hydroarylation.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium black and salts.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with saturated NaHCO₃ solution and brine.

  • Self-Validation Note: The aqueous wash removes unreacted formate salt and other inorganic byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-Aryl-N-Boc-Pyrrolidine.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Application Note: In Vitro Enzyme Inhibition Assay

This section provides a protocol for evaluating the synthesized pyrrolidine derivatives as potential enzyme inhibitors. As pyrrolidine scaffolds are prominent in inhibitors of enzymes like Dipeptidyl Peptidase-4 (DPP-IV) and α-glucosidase, this protocol outlines a general fluorescence-based assay to determine the half-maximal inhibitory concentration (IC₅₀).[1][12]

Rationale: An in vitro enzyme inhibition assay is a crucial first step in drug discovery to quantify the potency of a compound against a specific biological target.[13][14] A fluorescence-based assay is chosen for its high sensitivity, wide dynamic range, and suitability for high-throughput screening (HTS). The IC₅₀ value provides a quantitative measure of inhibitor potency, which is essential for structure-activity relationship (SAR) studies.[15]

Experimental Workflow: IC₅₀ Determination

Caption: Step-by-step workflow for determining the IC₅₀ value of a pyrrolidine derivative.

Detailed Protocol: Fluorescence-Based Inhibition Assay

Materials:

• Target Enzyme (e.g., DPP-IV)

• Fluorogenic Substrate (e.g., Gly-Pro-AMC for DPP-IV)

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• Synthesized Pyrrolidine Test Compound

• Known Reference Inhibitor (Positive Control, e.g., Vildagliptin for DPP-IV)

• DMSO (for compound dissolution)

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and reference inhibitor in 100% DMSO (e.g., 10 mM).

  • Prepare working solutions of the enzyme and substrate in assay buffer at appropriate concentrations. The final substrate concentration should ideally be at or below its Michaelis-Menten constant (Kₘ) for competitive inhibitors.[15]

• Compound Plating (Serial Dilution):

  • Perform a serial dilution of the test compound and reference inhibitor in assay buffer. A typical scheme is a 10-point, 3-fold dilution series to cover a wide concentration range (e.g., from 100 µM to 5 nM final assay concentration).

  • Add the diluted compounds to the wells of the 96-well plate.

• Control Setup (Self-Validation):

  • 100% Activity Control (Negative Control): Wells containing only assay buffer and DMSO (at the same final concentration as the compound wells).

  • 0% Activity Control (Blank): Wells containing assay buffer, substrate, and DMSO, but no enzyme. This accounts for background fluorescence.

• Enzyme Addition and Incubation:

  • Add the enzyme solution to all wells except the blanks.

  • Pre-incubate the plate at a constant temperature (e.g., 37 °C) for 15-30 minutes.

  • Causality Note: This pre-incubation step allows the inhibitor to bind to the enzyme and reach equilibrium before the reaction is initiated.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity kinetically (e.g., every 60 seconds for 30 minutes) at the appropriate excitation and emission wavelengths for the fluorophore (e.g., Ex/Em = 360/460 nm for AMC).

• Data Analysis:

  • Determine the rate of reaction (slope) from the linear portion of the kinetic read for each well.

  • Calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (Rate_inhibitor - Rate_blank) / (Rate_neg_control - Rate_blank))

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value.[15]

Data Presentation

The potency of different synthesized pyrrolidine derivatives can be summarized for comparison.

Compound ID	Target Enzyme	IC₅₀ (µM)
Pyrrolidine-A	DPP-IV	11.32
Pyrrolidine-B	α-Glucosidase	18.04
Pyrrolidine-C	α-Amylase	26.24
Vildagliptin	DPP-IV	0.85
Acarbose	α-Glucosidase	1.56
Note: Data are representative examples based on literature values for pyrrolidine derivatives.[16][17]

Conclusion

The pyrrolidine scaffold remains a highly valuable and versatile framework in the landscape of modern drug discovery. Its unique three-dimensional structure and synthetic accessibility provide a robust foundation for designing novel therapeutics that can effectively interact with complex biological targets.[1][18] The protocols detailed in this guide offer a practical framework for the stereoselective synthesis and subsequent in vitro evaluation of pyrrolidine derivatives. By explaining the causality behind experimental choices and incorporating self-validating controls, these methodologies provide a reliable pathway for researchers to explore the vast chemical space of pyrrolidine-based compounds and identify promising new candidates for a wide range of diseases, from metabolic disorders to cancer.[10][19]

References

• The Pyrrolidine Scaffold: A Cornerstone of Modern Medicinal Chemistry. (n.d.). Benchchem.

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4885. Available from: [Link]

• Rasal, A. M., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Future Journal of Pharmaceutical Sciences, 8(1), 51. Available from: [Link]

• Scott, J. D., et al. (2015). Design and Synthesis of Pyrrolidine-based Fragments That Sample Three-dimensional Molecular Space. ACS Medicinal Chemistry Letters, 6(8), 935–940. Available from: [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. ResearchGate.

• Bhat, A. A., et al. (2024). Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. Bioorganic Chemistry, 143, 107094. Available from: [Link]

• A Comparative Guide to the Synthesis of Substituted Pyrrolidines. (n.d.). Benchchem.
• Application Notes and Protocols for the Stereoselective Synthesis of Substituted Pyrrolidines. (n.d.). Benchchem.

• Melander, R. J., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. International Journal of Molecular Sciences, 25(14), 7780. Available from: [Link]

• The Pyrrolidinone Core: A Privileged Scaffold in Modern Medicinal Chemistry. (n.d.). Benchchem.

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1248033. Available from: [Link]

• FDA-approved pyrrolidine-containing drugs in 2022. (2023). ResearchGate. Available from: [Link]

• Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. (2024). Journal of Biomolecular Structure and Dynamics. Available from: [Link]

• A Comprehensive Review of Modern Pyrrolidine Synthesis Methods for Drug Discovery. (n.d.). Benchchem.

• Synthesis of substituted pyrrolidines and piperidines from endocyclic enamine derivatives. Synthesis of (+/-)-laburnamine. (2001). ResearchGate. Available from: [Link]

• Application Note: In Vitro Assays for Enzymatic Inhibition by Novel Peptides. (n.d.). Benchchem.

• Unveiling the research directions for pyrrolidine-based small molecules as versatile antidiabetic and anticancer agents. (2024). PubMed. Available from: [Link]

• What is an Inhibition Assay? (n.d.). Biobide. Retrieved March 7, 2026, from [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. PMC. Available from: [Link]

• The Pivotal Role of Pyrrolidine-Containing Phenols in Modern Medicinal Chemistry: A Technical Guide. (n.d.). Benchchem.

• In Vitro Enzyme Assay: Cutting Edge Research. (2024). Da-ta Biotech. Available from: [Link]

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. PubMed. Available from: [Link]

• Firdaus, et al. (2021). Novel hydroxycinnamamide from morpholine and pyrrolidine: Synthesis, characterization, docking study, and anticancer activity against P388 leukemia murine cells. Journal of Applied Pharmaceutical Science, 11(1), 040-048. Available from: [Link]

• Sweeney, J. B., et al. (2019). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. ChemRxiv. Available from: [Link]

• The Pyrrolidine Scaffold: A Cornerstone in Drug Discovery and Biological Activity. (n.d.). Benchchem.

• Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines. (2024). ACS Publications. Available from: [Link]

• Rasal, A. M., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. ResearchGate. Available from: [Link]

• Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. (2024). Read by QxMD. Available from: [Link]

• Bondarenko, S. S., et al. (2023). Multigram Synthesis of 4,4-disubstituted-3-oxopyrrolidones – efficient starting material for diverse 3 functionalized pyrrolidones. ChemRxiv. Available from: [Link]

• Neuroprotective Potential of Pyrrolidine Derivatives: A Technical Overview. (n.d.). Benchchem.

• functional in vitro assays for drug discovery. (2023). YouTube. Available from: [Link]

• Basics of Enzymatic Assays for HTS. (2012). NCBI. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile Synthesis

Welcome to the Process Chemistry Technical Support Center. This hub is designed for researchers, scale-up chemists, and drug development professionals working on the synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile, the critical chiral intermediate for the DPP-IV inhibitor Vildagliptin [3].

Here, we bypass basic textbook theory and dive directly into field-proven troubleshooting, mechanistic causality, and yield-optimization strategies.

Process Overview & Mechanistic Pathway

Before diagnosing specific issues, it is crucial to understand the optimized synthetic flow. Traditional methods rely on multi-step processes that isolate the carboxamide intermediate. However, modern process chemistry favors a streamlined approach to minimize product loss and degradation.

Workflow for the one-pot synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile.

Troubleshooting Guides & FAQs

Issue 1: Severe Yield Drop During the Dehydration Step

Q: My traditional three-step synthesis using DCC/NH₄HCO₃ followed by TFAA dehydration is stalling at a ~35% overall yield. Where is the mass loss occurring, and how can I fix it?

A: The mass loss is a direct consequence of the reagents chosen in the traditional route. When you use N,N'-Dicyclohexylcarbodiimide (DCC) to form the amide, it generates dicyclohexylurea (DCU) as a stoichiometric byproduct. DCU is notoriously difficult to purge; it co-crystallizes with the product, requiring multiple recrystallization cycles that decimate your yield. Furthermore, Trifluoroacetic anhydride (TFAA) is highly reactive and can lead to degradation if the exotherm isn't perfectly managed.

The Solution: Abandon the DCC/TFAA route. Transition to an integrated one-pot acylation-dehydration protocol. By using chloroacetyl chloride as both the acylating agent and the dehydrating agent, you eliminate the DCU byproduct entirely. To drive the dehydration without TFAA, introduce N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) as a catalyst. The DMF reacts with the excess chloroacetyl chloride to form a Vilsmeier-Haack-type reactive species, which efficiently activates the amide carbonyl for dehydration, boosting yields to >70% [1].

Issue 2: Loss of Chiral Purity (Epimerization)

Q: I am achieving a good chemical yield, but my chiral HPLC shows a drop in enantiomeric excess (ee) from >99% to ~92%. How do I prevent epimerization at the alpha-carbon?

A: Epimerization at the C2 position of the pyrrolidine ring is driven by prolonged exposure to heat in the presence of acidic byproducts (like HCl generated during acylation) or strong bases. The alpha-proton adjacent to the electron-withdrawing nitrile/amide group is relatively acidic. When batch reactors scale up, the surface-area-to-volume ratio decreases, leading to poor heat dissipation and localized "hot spots" during the exothermic dehydration step.

The Solution: Transition from batch processing to continuous flow chemistry using a microchannel reactor. Microchannel reactors (e.g., Chemtrix BV Protrix systems) provide exceptional mass and heat transfer. By tightly controlling the residence time and maintaining a strict cooling gradient (e.g., 10 °C/h during crystallization), you prevent the thermal degradation and base-catalyzed enolization that causes racemization, preserving an optical purity of 99.9% [2].

Troubleshooting logic for resolving low yield and epimerization issues during synthesis.

Issue 3: Incomplete Conversion (Residual Amide)

Q: My final LC-MS trace shows 10-15% of the unreacted carboxamide intermediate. Why isn't the dehydration going to completion?

A: This is a kinetic issue often caused by insufficient activation of the amide or premature quenching. If you are using the DMF-catalyzed chloroacetyl chloride method, the active Vilsmeier species is moisture-sensitive. Any adventitious water in your solvent or headspace will hydrolyze the active complex before it can dehydrate the amide. Additionally, if the molar ratio of chloroacetyl chloride to the intermediate is too low, the equilibrium stalls. Ensure your system is strictly anhydrous and maintain a molar ratio of at least 1:1.5 (Intermediate:Dehydrating agent) to drive the reaction forward [1].

Quantitative Data: Yield & Purity Comparison

To justify the protocol shift, review the empirical data comparing the three primary synthetic strategies. The data clearly demonstrates the superiority of catalytic one-pot and continuous flow systems.

Synthetic Route	Reagents / Catalysts	Overall Yield (%)	Chemical Purity (HPLC)	Chiral Purity (ee)	Key Drawback / Advantage
Traditional 3-Step	DCC, NH₄HCO₃, TFAA	~35.3%	95.0%	98.5%	DCU byproduct removal is extremely difficult.
One-Pot Batch	Chloroacetyl Chloride, DMF	70.6%	99.0%	99.0%	Eliminates DCU; highly scalable [1].
Microchannel Flow	SOCl₂, Acid-binding agent	88.6%	99.2%	99.9%	Perfect thermal control; highest optical purity [2].

Standard Operating Procedure: One-Pot Catalytic Synthesis

The following self-validating protocol details the one-pot acylation-dehydration method, utilizing chloroacetyl chloride as a dual-purpose reagent. This method is engineered to bypass the isolation of the carboxamide intermediate.

Materials Required:

• L-prolinamide (10.0 g)

• Chloroacetyl chloride (148.4 g total; used in massive excess as both solvent and reagent)

• N,N-dimethylacetamide (DMAc) or DMF (19.2 g, Catalyst)

• Ethyl acetate (for crystallization)

Step-by-Step Methodology:

• System Preparation: Purge a 500 mL jacketed glass reactor with dry nitrogen for 15 minutes to ensure an anhydrous environment. Moisture must be strictly excluded to prevent the hydrolysis of the chloroacetyl chloride.

• Initial Acylation: Add 148.4 g of chloroacetyl chloride to the reactor. Begin stirring at 250 rpm.

• Catalyst & Substrate Addition: Prepare a mixed solution of 10.0 g of L-prolinamide and 19.2 g of N,N-dimethylacetamide (DMAc). Add this mixture dropwise to the reactor over 30 minutes.

  • Causality Note: Dropwise addition controls the initial exothermic acylation, preventing localized heating that leads to degradation and epimerization.

• Heating & Dehydration: Gradually heat the reaction mixture to 60 °C. Maintain this temperature for 1.5 hours. During this phase, the initial acylation completes, and the DMAc reacts with the excess chloroacetyl chloride to form the dehydrating complex, converting the newly formed amide into the nitrile [1].

• Vacuum Distillation: Once IPC (In-Process Control via HPLC) confirms <1% of the amide intermediate remains, apply a vacuum to distill off the excess chloroacetyl chloride.

  • Self-Validating Check: The distillate should be clear; any discoloration indicates thermal degradation during distillation. Keep the bath temperature below 65 °C.

• Crystallization: Dissolve the resulting crude oil in ethyl acetate. Cool the solution gradually to induce crystallization. Filter the white crystalline solid and dry under a vacuum at 40 °C.

• Expected Outcome: Yield: ~10.7 g (70.6%). Purity (HPLC): >99%. Melting Point: 63.3 °C – 65.8 °C [1].

References

• Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile (CN107501154B).
• Preparation method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile (CN110563627B).
• The Role of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile in Vildagliptin Synthesis. BenchChem.

Overcoming challenges in the N-acylation of L-proline

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this diagnostic framework to address the most persistent bottlenecks in the N-acylation of L-proline. Because of its unique secondary cyclic amine and zwitterionic properties, L-proline behaves fundamentally differently than primary amino acids.

This guide bypasses generic advice, focusing instead on the mechanistic causality behind reaction failures. By understanding the "why" behind each step, you can utilize the self-validating protocols provided below to ensure synthetic integrity and high yields.

I. Diagnostic Workflow: The N-Acylation Lifecycle

Experimental workflow for the N-acylation of L-proline.

II. Targeted Troubleshooting & FAQs

Q1: Why am I observing massive 2,5-diketopiperazine (DKP) formation instead of my desired N-acylated product? Causality: DKP formation is the most notorious side reaction in proline chemistry. When L-proline is N-acylated, the resulting intermediate can undergo intramolecular aminolysis. Because the rigid pyrrolidine ring restricts the conformational freedom of the molecule, it forces the C-terminal carbonyl into close proximity with the nucleophilic nitrogen (a phenomenon related to the "penultimate proline effect"). Elevated temperatures or prolonged reaction times provide the activation energy required for this thermodynamically favorable cyclization. Solution: Strict thermal control is non-negotiable. Maintain the reaction temperature strictly between 0–5 °C during the addition of the acylating agent. Quench the reaction immediately after the consumption of the starting material. Citation: Supported by mechanistic studies on1[1].

Q2: L-proline is completely insoluble in my organic solvent (e.g., DCM, THF). How can I achieve homogeneous acylation? Causality: L-proline exists as a highly polar zwitterion (an inner salt) with extremely high lattice energy, rendering it virtually insoluble in lipophilic organic solvents. Attempting a heterogeneous reaction often leads to over-acylation of the dissolved fraction and poor overall yields. Solution: You must disrupt the zwitterionic network. This is achieved either by using a biphasic Schotten-Baumann system (aqueous NaOH / organic solvent) where the base deprotonates the carboxylic acid to form a highly soluble sodium salt, or by adding a lipophilic organic base (e.g., DIPEA or TEA) if strictly anhydrous conditions are required. Citation: Detailed in protocols for the 2[2].

Q3: My NMR spectrum of the purified N-acyl-L-proline shows doubled peaks. Did my compound epimerize/racemize? Causality: Do not discard your batch! This is rarely epimerization. N-acylation of the secondary amine in L-proline generates a tertiary amide. Due to the steric bulk of the pyrrolidine ring, the energy barrier for rotation around the C-N amide bond is exceptionally high. This results in a mixture of cis- and trans-amide rotamers that exchange slowly on the NMR timescale at room temperature, appearing as doubled signals. Solution: Perform a variable-temperature (VT) NMR experiment. Heating the sample to 80–100 °C in DMSO-d6 will provide enough thermal energy to overcome the rotational barrier, causing the doubled peaks to coalesce into a single set of sharp signals, validating stereochemical integrity. Citation: Verified in the3[3].

Q4: Can I accelerate the N-acylation if my acyl chloride is less reactive? Causality: While low temperatures are standard to prevent DKP, certain sterically hindered or specific acyl chlorides (like chloroacetyl chloride) suffer from sluggish kinetics at 0 °C, sometimes requiring up to 48 hours. Solution: You can switch the solvent to THF and reflux (approx. 66 °C), which disrupts the zwitterion and accelerates the reaction, achieving high yields within 2 hours. However, this is a calculated risk: you must monitor the reaction strictly via TLC to prevent DKP formation once the product forms. Citation: Demonstrated in the3[3].

III. Self-Validating Experimental Protocol: Schotten-Baumann N-Acylation

This protocol utilizes an aqueous/organic biphasic system to ensure complete zwitterion dissolution while preventing DKP formation[4].

Step 1: Zwitterion Dissolution

• Action: Dissolve 1.0 equivalent of L-proline in 1 M aqueous NaOH (2.0 equivalents) in a round-bottom flask.

• Causality: The first equivalent of NaOH deprotonates the carboxylic acid, breaking the zwitterion and forming a soluble sodium prolinate salt. The second equivalent acts as an acid scavenger for the HCl byproduct generated during acylation.

• Self-Validation Checkpoint: The solution must be perfectly clear and colorless. A pH strip must read > 10. If cloudy, the zwitterion is intact; add water dropwise until clear.

Step 2: Thermal Equilibration

• Action: Submerge the reaction flask in an ice-water bath and stir vigorously until the internal temperature reaches 0–5 °C.

• Causality: Lowering the kinetic energy of the system prevents the thermodynamically driven intramolecular DKP cyclization.

Step 3: Controlled Acylation

• Action: Add 1.1 equivalents of the acyl chloride (e.g., benzoyl chloride) dropwise over 30 minutes. Maintain vigorous stirring.

• Self-Validation Checkpoint: The internal temperature must not exceed 10 °C during addition. The biphasic mixture will turn milky white as the hydrophobic acyl chloride reacts.

Step 4: Acidic Quench and Isolation

• Action: Once TLC indicates consumption of L-proline (using a ninhydrin stain), acidify the mixture to pH 2.0 using concentrated HCl. Extract with ethyl acetate (3x 50 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Causality: Acidification protonates the newly formed N-acyl-L-proline carboxylate, shifting it from a water-soluble salt to a lipophilic free acid, allowing extraction into the organic phase.

• Self-Validation Checkpoint: A white precipitate or distinct phase separation must occur exactly as the pH drops below 3.0 (the pKa of the carboxylic acid).

IV. Quantitative Data & Condition Optimization

The following table synthesizes the critical parameters for L-proline N-acylation and the mechanistic consequences of deviating from them:

Parameter	Optimal Target	Sub-optimal State	Mechanistic Consequence
Temperature	0–5 °C	> 25 °C	Thermal energy overcomes the activation barrier for intramolecular aminolysis, yielding up to 80% DKP[1].
Base Equivalents	2.0 – 2.5 eq	< 1.0 eq	Failure to disrupt the zwitterion lattice; unreacted L-proline remains insoluble[2].
Solvent System	Biphasic (Aq/Org) or THF	Pure non-polar (e.g., Hexane)	0% yield due to complete insolubility of the zwitterionic starting material[2].
Reaction Time	1–2 hours	> 24 hours	Increased probability of base-catalyzed hydrolysis of the acyl chloride and product degradation[4].

V. Mechanistic Pathways: Acylation vs. Degradation

Competing reaction pathways: desired N-acylation versus DKP formation.

VI. References

• Synthetic Methodologies for N-Benzoylation of L-Proline: Application Notes and Protocols. Benchchem. 4

• Racemization-free and scalable amidation of L-proline in organic media using ammonia and a biocatalyst only. RSC Publishing. 2

• Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega. 1

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journals. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Racemization-free and scalable amidation of l -proline in organic media using ammonia and a biocatalyst only - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC00783E [pubs.rsc.org]
• 3. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Troubleshooting Guide for Reactions Involving Chloroacetyl Chloride

Welcome to our dedicated technical support center for scientists, researchers, and professionals in drug development. This guide is designed to provide in-depth troubleshooting for common issues encountered during chemical reactions involving chloroacetyl chloride. As a highly reactive and versatile bifunctional reagent, chloroacetyl chloride is a cornerstone in the synthesis of numerous pharmaceuticals and agrochemicals.[1][2] However, its reactivity also presents unique challenges. This guide offers practical, field-proven insights and solutions to help you navigate these complexities and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific problems in a question-and-answer format, delving into the root causes and providing actionable solutions.

I. Issues Related to Reaction Initiation and Progression

Question 1: My N-acylation reaction with chloroacetyl chloride is sluggish or not proceeding to completion. What are the likely causes?

A low or stalled N-acylation reaction can be traced back to several key factors, primarily revolving around the nucleophilicity of your amine and the reaction conditions.

• Insufficient Basicity: The reaction requires a base to neutralize the hydrochloric acid (HCl) generated as a byproduct.[3] If the HCl is not scavenged, it will protonate the starting amine, rendering it non-nucleophilic and effectively halting the reaction.

  • Solution: Employ at least one equivalent of a non-nucleophilic base such as triethylamine or pyridine.[3] For weakly basic amines, a stronger, non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) may be more effective.

• Steric Hindrance: Amines with bulky substituents near the nitrogen atom may exhibit reduced reactivity due to steric hindrance, which impedes the approach of the electrophilic chloroacetyl chloride.

  • Solution: Consider increasing the reaction temperature or extending the reaction time. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the optimal endpoint.[3]

• Moisture Contamination: Chloroacetyl chloride is highly susceptible to hydrolysis. Any moisture in your reagents or glassware will lead to the formation of chloroacetic acid, which is unreactive towards amidation under these conditions.[3][4]

  • Solution: Ensure all glassware is rigorously dried (oven or flame-dried) and that all solvents are anhydrous. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.[4]

Question 2: My Friedel-Crafts acylation is failing or giving a very low yield. What should I investigate?

The success of a Friedel-Crafts acylation hinges on the activity of the Lewis acid catalyst and the electronic nature of the aromatic substrate.

• Catalyst Deactivation: Lewis acids like aluminum chloride (AlCl₃) are extremely moisture-sensitive. Any trace of water will hydrolyze the catalyst, rendering it inactive.

  • Solution: Strict anhydrous conditions are paramount. Use freshly opened or properly stored anhydrous Lewis acids. Ensure all glassware is meticulously dried, and conduct the reaction under an inert atmosphere.

• Deactivated Aromatic Ring: The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -COR) on the aromatic ring deactivates it towards electrophilic aromatic substitution, often preventing the reaction from occurring.

  • Solution: If your substrate is deactivated, consider alternative synthetic routes. It is a known limitation of the Friedel-Crafts acylation.

• Incompatible Functional Groups: Substrates containing basic functional groups, such as amines (-NH₂) or hydroxyls (-OH), will react with the Lewis acid catalyst, forming a complex that deactivates the ring.

  • Solution: Protect the interfering functional group before the acylation step. For example, an amino group can be acylated to form an amide, which is less basic and will not interfere with the Lewis acid. The protecting group can be removed in a subsequent step.

• Insufficient Catalyst: The ketone product of the Friedel-Crafts acylation forms a stable complex with the Lewis acid catalyst, effectively sequestering it. This means that the catalyst is not truly catalytic in this reaction.

  • Solution: A stoichiometric amount (or a slight excess) of the Lewis acid catalyst relative to the chloroacetyl chloride is typically required to drive the reaction to completion.

II. Challenges with Side Reactions and Impurities

Question 3: I am observing the formation of chloroacetic acid as a major byproduct. How can I prevent this?

The presence of chloroacetic acid is a direct result of the hydrolysis of chloroacetyl chloride.

• Causality: Chloroacetyl chloride reacts vigorously with water to form chloroacetic acid and HCl.[5] This not only consumes your starting material but the generated HCl can also contribute to unwanted side reactions.

• Prevention:

  • Anhydrous Conditions: As emphasized previously, the rigorous exclusion of moisture from your reaction system is the most critical preventative measure.

  • Inert Atmosphere: Working under a dry inert gas (nitrogen or argon) will prevent atmospheric moisture from entering the reaction vessel.

Question 4: My reaction mixture is turning dark, and I am getting a complex mixture of products. What is happening?

A dark reaction mixture often indicates decomposition or polymerization.

• High Reaction Temperature: Many reactions involving chloroacetyl chloride are exothermic. Uncontrolled temperature increases can lead to the decomposition of starting materials or products, and can promote polymerization, especially with reactive amines.[6]

  • Solution: Maintain careful temperature control. Add the chloroacetyl chloride dropwise and use an ice bath to dissipate the heat generated during the addition. For particularly sensitive substrates, maintaining a low temperature (e.g., 0-5 °C) throughout the reaction is advisable.[6]

• Air/Light Sensitivity: Some organic compounds are sensitive to air or light, which can catalyze decomposition pathways.

  • Solution: In addition to an inert atmosphere, consider protecting your reaction from light by wrapping the flask in aluminum foil.

Visualizing the Troubleshooting Process

A systematic approach is key to resolving experimental issues. The following workflow can guide your troubleshooting efforts.

Caption: A general workflow for troubleshooting reactions.

Key Mechanistic Insight: The Hydrolysis of Chloroacetyl Chloride

Understanding the mechanism of common side reactions is crucial for effective troubleshooting. The hydrolysis of chloroacetyl chloride is a prime example.

Caption: The mechanism of chloroacetyl chloride hydrolysis.

Experimental Protocols

The following are detailed protocols for common reactions involving chloroacetyl chloride.

Protocol 1: N-Acylation of 2,6-Dimethylaniline (A Key Step in Lidocaine Synthesis)

This protocol is adapted from procedures for the synthesis of lidocaine, a widely used local anesthetic.[7][8][9]

• Reagent Preparation: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2,6-dimethylaniline (1.0 eq) in anhydrous dichloromethane (DCM) or ethyl acetate.

• Addition of Base: Add triethylamine (1.1 eq) to the solution and stir.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Chloroacetyl Chloride: In a separate, dry dropping funnel, prepare a solution of chloroacetyl chloride (1.05 eq) in anhydrous DCM. Add the chloroacetyl chloride solution dropwise to the stirred amine solution over 20-30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and remove the solvent under reduced pressure.

• Purification: The crude product, N-(2,6-dimethylphenyl)-2-chloroacetamide, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Protocol 2: Friedel-Crafts Acylation of Anisole

This protocol illustrates a typical Friedel-Crafts acylation using chloroacetyl chloride.

• Setup: Assemble a flame-dried, three-necked flask with a magnetic stirrer, a reflux condenser fitted with a drying tube (e.g., CaCl₂), and a dropping funnel. Ensure the system is under an inert atmosphere of nitrogen or argon.

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (AlCl₃, 1.1 eq) and anhydrous DCM. Stir to form a suspension.

• Cooling: Cool the suspension to 0 °C in an ice bath.

• Formation of Acylium Ion Complex: Add chloroacetyl chloride (1.0 eq) dropwise to the stirred AlCl₃ suspension.

• Addition of Aromatic Substrate: In the dropping funnel, prepare a solution of anisole (1.0 eq) in anhydrous DCM. Add the anisole solution dropwise to the reaction mixture over 30 minutes, keeping the internal temperature below 10 °C.

• Reaction: After the addition, remove the ice bath and allow the mixture to stir at room temperature for 1-3 hours, or until TLC indicates the consumption of the starting material.

• Quenching: Slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated HCl to decompose the aluminum chloride complex.

• Work-up:

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: After filtering and removing the solvent, the crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Data Presentation: Summary Tables

For quick reference, the following tables summarize key parameters.

Parameter	N-Acylation	Friedel-Crafts Acylation
Typical Solvents	Dichloromethane, THF, Ethyl Acetate	Dichloromethane, 1,2-Dichloroethane, Carbon Disulfide
Temperature Range	0 °C to room temperature	0 °C to reflux
Catalyst/Base	Triethylamine, Pyridine, DBU	AlCl₃, FeCl₃, SnCl₄
Stoichiometry	~1:1.05:1.1 (Amine:CAC:Base)	~1:1:1.1 (Arene:CAC:Lewis Acid)
Key Consideration	HCl Scavenging	Strict Anhydrous Conditions

Table 1: General Reaction Parameters

Purification Strategy Decision Tree

Choosing the right purification method is critical for obtaining a high-purity product.

Caption: A decision tree for selecting a purification method.

References

• Yufeng, C. (2023, March 2). The Uses Of Chloroacetyl Chloride. Yufeng. [Link]

• Loba Chemie. (n.d.). CHLOROACETYL CHLORIDE FOR SYNTHESIS. [Link]

• Wikipedia. (2023). Chloroacetyl chloride. [Link]

• University of Missouri–St. Louis. (n.d.). The 2-Step Synthesis of Lidocaine. [Link]

• McCarthy, K. E. (n.d.). Research in the Teaching Laboratory: Improving the Synthesis of Lidocaine. CORE. [Link]

• California State University, Northridge. (n.d.). Synthesis of Lidocaine. [Link]

• Loba Chemie. (2019, January 7). CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. [Link]

• Case Study Help. (2020, April 11). Synthesis of Lidocaine a Medicinal Chemistry Assignment Answers. [Link]

• ScienceMadness. (2020, July 11). Problem using Chloroacetyl Chloride. [Link]

• Google Patents. (n.d.).

• Dispatches from Molecule World. (2024, February 8). “Friedel-Crafty” Reactions with Chloroacetone. [Link]

• Indian Journal of Chemistry. (n.d.). Chloroacetylation of arenes using chloroacetyl chloride in the presence of FeCl3 modified montmorillonite K10. [Link]

• LibreTexts Chemistry. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• CyberLeninka. (2024, May 23). REACTIONS OF N-CHLORACETYLATION OF TOLUIDINE ISOMERS. [Link]

• PubMed. (2000, September 15). Selective and facile cyclization of N-chloroacetylated peptides from the C4 domain of HIV Gp120 in LiCl/DMF solvent systems. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). N-quaternary compounds. Part XXIX. Selective removal of the N-chloroacetyl group in peptides. [Link]

• ResearchGate. (n.d.). Starch functionalized by chloroacetate groups: immobilization of bioactive 1-naphtylacetic acid. [Link]

• MDPI. (2020, May 22). Effects of Storage Conditions on Degradation of Chlorophyll and Emulsifying Capacity of Thylakoid Powders Produced by Different Drying Methods. [Link]

• PubMed. (2013, January 30). Degradation kinetics of chlorogenic acid at various pH values and effects of ascorbic acid and epigallocatechin gallate on its stability under alkaline conditions. [Link]

• ResearchGate. (n.d.). Chlorophyll Stability During Continuous Aseptic Processing and Storage. [Link]

• Rivera Lab at UPR. (2018, June 12). Miriam's comment on: Reversible Changes in Solution pH Resulting from Changes in Thermoresponsive Polymer Solubility.

Sources

• 1. Chloroacetyl chloride - Wikipedia [en.wikipedia.org]
• 2. The Uses Of Chloroacetyl Chloride [yufenggp.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lobachemie.com [lobachemie.com]
• 6. CHLOROACETYL CHLORIDE FOR SYNTHESIS | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. cerritos.edu [cerritos.edu]

Technical Support Center: Handling &amp; Disposal of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

Welcome to the Technical Support Center for 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide. Designed for researchers, chemists, and drug development professionals, this portal provides authoritative guidance on the safe handling, chemical deactivation, and disposal of this highly reactive intermediate.

Knowledge Base: Mechanistic Grounding & Safety Profile

Why is this compound exceptionally hazardous? The core hazard of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide lies in its1

1[1].

The electron-withdrawing nature of the adjacent amide groups, combined with the electronegativity of the chlorine atom, makes the

-carbon highly electrophilic and2[2]. If exposed to biological systems, it readily alkylates the thiol groups of cysteine residues in proteins. This irreversible covalent modification makes the compound a severe skin sensitizer, cytotoxin, and potential mutagen.

Troubleshooting Guides & FAQs

Q: What is the standard procedure for deactivating this compound before disposal? A: Never dispose of the unquenched compound directly into aqueous or organic waste streams. It must be3

3[3]. Thiosulfate salts4[4] known as a Bunte salt.

Q: My quenching reaction is biphasic, and I suspect incomplete deactivation. How do I troubleshoot this? A: 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide has limited aqueous solubility. If you are quenching an organic solution (e.g., in dichloromethane) with aqueous thiosulfate, the reaction is hindered by interfacial mass transfer. Causality & Fix: Add a miscible co-solvent (such as Methanol or THF) to act as a phase-transfer bridge, homogenizing the mixture so the aqueous nucleophile can physically reach the organic electrophile. Increase the stirring rate and elevate the temperature to 40°C to accelerate the

kinetics.

Q: How can I analytically verify that the compound has been fully destroyed? A: Do not rely solely on time. Implement a self-validating system using the 4-(4-nitrobenzyl)pyridine (NBP) test. NBP is a colorimetric reagent that reacts specifically with active alkylating agents to form a deep blue/purple dye. A negative NBP test (colorless/pale yellow) is your empirical proof of complete deactivation.

Self-Validating Experimental Protocols

Protocol A: Standard Thiosulfate Quenching Procedure

• Preparation: Transfer the chemical waste containing 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide to a heavy-walled Erlenmeyer flask equipped with a large magnetic stir bar.

• Solvent Adjustment: If the waste is in a non-polar organic solvent, add an equal volume of methanol to facilitate phase transfer.

• Quenching Agent: Prepare a5 (

  )[5].

• Addition: Slowly add the thiosulfate solution to the waste mixture to achieve a minimum 3:1 molar ratio (thiosulfate to chloroacetamide).

• Reaction: Stir vigorously at 40°C for 2 to 4 hours.

• Validation: Perform the NBP test (Protocol B) to confirm complete deactivation. Do not proceed to disposal until validation is successful.

• Disposal: Once verified, separate the organic and aqueous layers (if applicable) and dispose of them in their respective appropriately labeled hazardous waste containers for incineration.

Protocol B: NBP Colorimetric Test for Alkylating Agents

• Sampling: Extract a 1 mL aliquot from the organic layer of the quenching mixture.

• Reagent Addition: Add 1 mL of a 5% (w/v) solution of 4-(4-nitrobenzyl)pyridine (NBP) in acetone.

• Heating: Heat the mixture in a water bath at 80°C for exactly 10 minutes to force the reaction between NBP and any residual electrophile.

• Cooling & Basification: Cool to room temperature and add 0.5 mL of triethylamine (or 0.1 M NaOH).

• Observation: A deep blue or purple color indicates the presence of unquenched alkylating agent (Return to Protocol A, Step 5). A clear or faint yellow color indicates successful quenching.

Quantitative Data & Safety Matrices

Table 1: Quenching Reagent Compatibility & Kinetics

Quenching Agent	Nucleophilicity	Phase Compatibility	Relative Kinetics	Byproduct Toxicity
Sodium Thiosulfate ( )	High (Sulfur-centered)	Aqueous / Biphasic	Fast (< 2 hrs at 40°C)	Low (Bunte Salt)
Sodium Sulfite ( )	Moderate	Aqueous	Moderate (2-4 hrs)	Low (Sulfonate)
Diethylamine	High (Nitrogen-centered)	Organic	Fast	Moderate (Amine derivative)
Water / Hydrolysis	Low (Oxygen-centered)	Aqueous	Very Slow (Days)	Low (Hydroxyacetamide)

Table 2: Required PPE and Engineering Controls

Protection Category	Specification	Justification
Ventilation	Fume Hood (Face velocity >100 fpm)	Prevents inhalation of toxic, mutagenic aerosols/dust.
Hand Protection	Double-gloving (Nitrile over Neoprene)	Protects against severe skin sensitization and alkylation.
Eye Protection	Chemical splash goggles & Face shield	Prevents ocular exposure to irreversible electrophiles.

Process Visualizations

Chemical quenching pathway of alpha-haloacetamides via SN2 substitution.

Step-by-step emergency spill response and chemical neutralization workflow.

References

• BenchChem. "An In-depth Technical Guide to the Electrophilicity of N-Chloro-2-fluoroacetamide." BenchChem.
• BenchChem. "2-Bromo-2-cyanoacetamide | High-Purity Reagent." BenchChem.
• Wang, M., et al. "Dechlorination of Chloroacetanilide Herbicides by Thiosulfate Salts.
• Royal Society of Chemistry.
• National Institutes of Health. "Synthetically Modified Methoxsalen for Enhanced Cytotoxicity in Light and Dark Reactions." NIH.

Sources

• 1. Synthetically Modified Methoxsalen for Enhanced Cytotoxicity in Light and Dark Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Bromo-2-cyanoacetamide | High-Purity Reagent [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]

Preventing side reactions in the synthesis of pyrrolidine-based compounds

Welcome to the Technical Support Center for Pyrrolidine Synthesis . As a Senior Application Scientist, I have designed this resource to help researchers, chemists, and drug development professionals diagnose and resolve the most persistent side reactions encountered when synthesizing pyrrolidine-based scaffolds.

Pyrrolidines are ubiquitous in modern pharmacopeia, but their synthesis is frequently plagued by regioselectivity issues, chiral degradation (epimerization), and over-alkylation. This guide moves beyond basic troubleshooting by explaining the mechanistic causality behind these failures and providing self-validating, step-by-step protocols to ensure reproducible success.

Diagnostic Workflow: Identifying Your Side Reaction

Before adjusting your reaction conditions, use the diagnostic logic tree below to isolate the mechanistic root cause of your byproduct formation.

Figure 1: Diagnostic workflow for troubleshooting side reactions in pyrrolidine synthesis.

Core Module 1: Managing Regioselectivity in 1,3-Dipolar Cycloadditions

FAQ: My [3+2] cycloadditions using azomethine ylides are yielding complex mixtures of regioisomers. How do I control the regioselectivity?

Expert Answer: The regio- and diastereoselectivities of [3+2] cycloadditions are dictated by a delicate balance between the strain energy and the interaction energy of the transition structures[1]. When using dipolarophiles like methyl cinnamate, strain energy dictates the selectivity, favoring specific endo-adducts. However, incorporating an oxazolidinone group shifts the control to interaction energy, which can completely reverse the regioselectivity[1]. To prevent mixtures, you must either tune the electronic nature of your dipolarophile or use a transition metal catalyst to lock the transition state geometry.

Table 1: Regioselectivity Control Parameters in [3+2] Cycloadditions

Dipolarophile Type	Controlling Energy Factor	Major Regioisomer	Optimal Catalyst System
Methyl Cinnamate	Strain Energy	Endo-adduct	Vaska's Complex / TMDS[1]
N-enoyl Oxazolidinone	Interaction Energy	Exo-adduct	Vaska's Complex / TMDS[1]
N-tert-butanesulfinylazadienes	Electronic (EWG)	(2S,3R,4S,5R)-adduct	Ag2CO3[2]

Standard Protocol: Ag₂CO₃-Catalyzed Asymmetric [3+2] Cycloaddition

Causality: Ag(I) coordinates with the imino ester to stabilize the azomethine ylide. This coordination locks the geometry of the transition state, maximizing diastereoselectivity while preventing unwanted polymerization of the dipole[2].

• Preparation: Dissolve the azomethine ylide precursor (e.g., glycine imino ester, 1.0 eq) and the dipolarophile (1.2 eq) in dry toluene under an argon atmosphere.

• Catalysis: Add 5–10 mol% of Ag₂CO₃ and a chiral ligand (if enantiomeric induction is required).

• Reaction: Stir the mixture at room temperature in the dark (to prevent silver degradation) for 12–24 hours. Monitor consumption via TLC.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, dry over Na₂SO₄, and purify via flash chromatography to isolate the densely substituted pyrrolidine.

Core Module 2: Preventing Epimerization of Chiral Centers

FAQ: During the multi-step synthesis of proline derivatives, I am observing significant epimerization at the alpha-chiral center. How can I preserve stereochemical integrity?

Expert Answer: Epimerization at the alpha-position of pyrrolidines typically occurs via unwanted enolization or enamine formation when using enolizable aldehydes. Traditional step-wise functionalization gives the intermediate enough lifetime to tautomerize. To prevent this, utilize the asymmetric [C+NC+CC] coupling reaction. This concerted methodology allows the use of enolizable and chiral aldehyde C-components without triggering alpha-epimerization, as the transient imine is immediately trapped by the alkene component[3].

Standard Protocol: Exo-selective Asymmetric [C+NC+CC] Coupling

Causality: By assembling the aldehyde, amine, and alkene components in a highly concerted manner at low temperatures, the transient imine is trapped by the dipolarophile before tautomerization to the enamine can occur, fully preserving the alpha-chiral center[3].

• Imine Formation: Combine the aldehyde (C-component) and amine (NC-component) in anhydrous CH₂Cl₂ containing 4Å molecular sieves. Stir for 2 hours at 0°C.

• Activation: Introduce the alkene (CC-component) and a Lewis acid catalyst (e.g., AgOAc) to activate the dipolarophile.

• Coupling: Maintain the reaction strictly between -20°C and 0°C for 16 hours to suppress background enolization.

• Isolation: Filter the mixture through a pad of Celite to remove the sieves and catalyst, concentrate under reduced pressure, and purify.

Core Module 3: Suppressing Over-Alkylation in N-Functionalization

FAQ: When attempting to N-alkylate my substituted pyrrolidine with an alkyl halide, I am isolating significant amounts of quaternary ammonium salts. How do I stop over-alkylation?

Expert Answer: Pyrrolidines are highly nucleophilic secondary amines. In direct alkylation (Sₙ2), the resulting tertiary amine is sterically unhindered enough to react again, leading to rapid over-alkylation and the formation of quaternary ammonium salts. To circumvent this, reductive amination is the definitive solution[4]. By reacting the pyrrolidine with an aldehyde/ketone to form an iminium ion, and subsequently reducing it, the reaction inherently stops at the tertiary amine stage. For highly stereoselective applications, enzymatic imine reductase (IRED) cascades can be employed[5].

Table 2: N-Functionalization Strategies

Method	Reagents	Risk of Over-Alkylation	Primary Use Case
Direct N-Alkylation	Alkyl halides (R-X), Base (K₂CO₃)	High (Quaternary salts)	Unhindered primary amines
Chemical Reductive Amination	Aldehyde/Ketone, NaBH(OAc)₃	Low	General secondary pyrrolidines[4]
Biocatalytic Cascades	1,4-diketones, Imine Reductases	None	Asymmetric α-substituted pyrrolidines[5]

Standard Protocol: Reductive Amination using NaBH(OAc)₃

Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild hydride donor that selectively reduces the transient iminium ion without reducing the starting carbonyl precursor. Once the tertiary amine is formed, it cannot form an iminium ion with another equivalent of carbonyl, effectively halting the reaction at mono-alkylation[4].

• Condensation: Mix the pyrrolidine derivative (1.0 eq) and the target aldehyde/ketone (1.05 eq) in 1,2-dichloroethane (DCE).

• Acidification: Add a catalytic amount of glacial acetic acid (1.0 eq) to facilitate iminium ion formation. Stir for 30 minutes at room temperature.

• Reduction: Add NaBH(OAc)₃ (1.5 eq) portion-wise to control hydrogen evolution.

• Completion: Stir at room temperature until the carbonyl is fully consumed (typically 2–4 hours).

• Workup: Quench carefully with saturated aqueous NaHCO₃ to neutralize the acid. Extract with dichloromethane, dry the organic layer, and concentrate to yield the cleanly mono-alkylated tertiary pyrrolidine.

References

• A General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides & Lactams ChemRxiv URL
• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides ACS Publications URL
• [C+NC+CC] Coupling-Enabled Synthesis of Influenza Neuramidase Inhibitor A-315675 ACS Publications URL
• Imine Reductase Cascades for the Synthesis of Saturated N-Heterocycles ChemRxiv URL
• Amine synthesis by reductive amination (reductive alkylation)

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]

Column chromatography vs. recrystallization for purifying 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

To: User @ DrugDevelopmentTeam From: Senior Application Scientist, Purification Technologies Subject: Technical Guide: Purification Strategy for 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

Executive Summary

The purification of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (often identified as (S)-1-(2-chloroacetyl)pyrrolidine-2-carboxamide, a critical intermediate in Vildagliptin synthesis) presents a classic dilemma in process chemistry: balancing the scalability of crystallization against the resolution of chromatography.[1]

Because this molecule contains a thermally labile

-chloroacetamide moiety (susceptible to alkylation and hydrolysis) and a highly polar carboxamide group, standard purification protocols often fail.[1] This guide outlines a decision framework and detailed troubleshooting protocols for both methods, prioritizing compound stability and purity.

Part 1: The Decision Matrix (Chromatography vs. Recrystallization)

Do not default to one method. Use this matrix to determine the correct pathway based on your crude profile.

Parameter	Recrystallization (Preferred)	Column Chromatography (Rescue/Polishing)
Crude Purity	>85% (HPLC)	<85% or complex impurity profile
Impurity Type	Structural isomers, inorganic salts	"Tailing" polar byproducts, oligomers
Scale	>10 g to kg scale	<10 g (Discovery/Lab scale)
Thermal Risk	Moderate: Requires heating (risk of polymerization)	Low: Room temperature operation
Yield	60–80% (First crop)	85–95% (High recovery, lower throughput)
Primary Risk	"Oiling out" (Phase separation without crystal formation)	Irreversible adsorption to silica (Yield loss)

Part 2: Technical Workflow & Logic

The following diagram illustrates the logical flow for processing the crude reaction mixture.

Figure 1: Decision logic for purifying thermally labile amide intermediates.

Part 3: Troubleshooting Protocols

Protocol A: Recrystallization (The Anti-Solvent Method)

Best for: Removing inorganic salts and non-polar impurities.[1]

The Challenge: The amide groups create strong intermolecular hydrogen bonding, while the chloroacetyl group makes the molecule thermally unstable.[1] High heat causes degradation; rapid cooling causes "oiling out."[1]

Optimized Solvent Systems:

• DCM / Diisopropyl Ether (DIPE): Dissolve in minimal Dichloromethane (DCM) at RT; add DIPE dropwise until cloudy.

• Ethyl Acetate / Hexanes: Dissolve in warm EtOAc (max 45°C); add Hexanes slowly.

Step-by-Step Guide:

• Dissolution: Dissolve crude solid in minimal polar solvent (DCM or EtOAc). Crucial: Do not exceed 45°C.

• Filtration: Filter while warm to remove insoluble inorganic salts (often generated during acylation).[1]

• Nucleation: Add the anti-solvent (DIPE or Hexane) dropwise until persistent turbidity is observed.[1]

• Crystallization: Stop stirring. Allow the vessel to cool to RT slowly (over 2 hours). Then move to 4°C.

  • Troubleshooting "Oiling Out": If a second liquid phase appears instead of crystals, reheat slightly to redissolve, add a seed crystal (from a previous pure batch), and cool slower. Vigorous stirring promotes oiling; gentle agitation promotes crystal growth [1].[1]

• Drying: Vacuum dry at <40°C. High heat will cyclize the product or hydrolyze the chloride.[1]

Protocol B: Column Chromatography (The "Rescue" Method)

Best for: Separating the product from unreacted prolinamide or hydrolyzed byproducts.[1]

The Challenge: The diamide structure interacts strongly with the acidic silanols on silica gel, leading to broad, tailing peaks and poor recovery.[1]

Optimized Conditions:

• Stationary Phase: Standard Silica Gel (40–63 µm).[1]

• Mobile Phase: DCM : Methanol (Gradient 100:0 to 95:5).[1]

• Loading: Liquid loading (dissolved in DCM) is preferred over dry loading to prevent localized heating on the column head.[1]

Troubleshooting Tailing:

• Symptom: Product elutes over 20+ fractions; TLC shows a "streak" rather than a spot.

• Root Cause: Hydrogen bonding between the amide -NH2 and silica -OH.[1]

• Fix: Pre-wash the silica column with 1% Triethylamine (TEA) in DCM, or add 0.1% Ammonium Hydroxide to the MeOH eluent.[1] This neutralizes acidic sites on the silica [2].[1]

Part 4: Frequently Asked Questions (FAQs)

Q1: My product is turning yellow during recrystallization. What is happening? A: Yellowing indicates thermal decomposition, likely the release of HCl or alkylation of impurities.[1]

• Fix: Keep all solvent temperatures below 45°C. Ensure your crude was neutralized (washed with bicarbonate) effectively before attempting recrystallization.[1] Traces of acid catalyze degradation.[1]

Q2: Can I use ethanol or water for recrystallization? A: Generally, no .[1]

• While the product is soluble in alcohols, heating a chloroacetyl group in a nucleophilic solvent (like EtOH or H2O) promotes solvolysis (displacing the chloride with -OEt or -OH) [3].[1] Use non-nucleophilic solvents like DCM, EtOAc, or Toluene.[1]

Q3: The product is stuck on the silica column. How do I recover it? A: Flush the column with 10% Methanol in DCM .[1] If that fails, switch to Ethyl Acetate .[1]

• Note: Avoid Acetone, as it can react with primary amides under acidic conditions (formation of aminals), though rare, it introduces unnecessary risk.[1]

Q4: Why does the melting point vary so much (133–137°C vs 108°C)? A: This molecule is capable of polymorphism, but more likely, the variance is due to trace solvent inclusion (solvates) or hydrolysis impurities (carboxylic acid derivative).[1]

• Verification: Run an HPLC or NMR.[1] If the purity is >98% but MP is low, you likely have a solvate.[1] Dry at 40°C under high vacuum for 12 hours.

References

• Beilstein Journal of Organic Chemistry. "Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors."[1][2] (2008).[1][2][3] Describes the crystallization of the carboxamide precursor using DCM/DIPE.Link[1]

• National Institutes of Health (PMC). "Practical Synthesis of Vildagliptin."[1] Discusses chromatographic purification of polar amide intermediates using MeOH/DCM gradients.Link[1]

• Google Patents. "Process for preparation of Vildagliptin and intermediates thereof."[1] Detailed solvent lists for recrystallization, specifically citing Ethyl Acetate and avoidance of high-temp alcohols.Link[1]

Sources

• 1. CN110590632A - Preparation method of vildagliptin intermediate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of DPP-IV Inhibitors: A Technical Guide for Drug Development

Dipeptidyl peptidase-4 (DPP-4) is a ubiquitous serine exopeptidase responsible for the rapid degradation of endogenous incretin hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[1]. By preventing the cleavage of these hormones, DPP-4 inhibitors (gliptins) prolong their half-lives, thereby enhancing glucose-dependent insulin secretion and suppressing glucagon release[2].

For researchers and drug development professionals, selecting an appropriate reference inhibitor or designing a novel gliptin requires a deep understanding of binding kinetics, target selectivity, and standardized in vitro assay methodologies. This guide provides an objective, data-driven comparison of the leading DPP-4 inhibitors and establishes a self-validating experimental protocol for efficacy testing.

Structural Classification and Binding Kinetics

Despite sharing a common therapeutic target, DPP-4 inhibitors are chemically diverse. Their distinct structural scaffolds dictate their binding subsites within the DPP-4 enzymatic cleft, directly influencing their kinetic profiles and off-target selectivity[3]. Inhibitors are generally categorized into three mechanistic classes:

• Class 1 (Vildagliptin, Saxagliptin): These are substrate-derived peptide mimetics (cyanopyrrolidines) that bind to the S1 and S2 subsites[3]. They act as slow-binding inhibitors by forming a reversible, covalent imino ester bond with the hydroxyl group of the catalytic Ser630 residue[3],[2].

• Class 2 (Alogliptin, Linagliptin): These non-covalent inhibitors bind to the S1 and S2 subsites but uniquely induce a conformational change in the Tyr547 residue within the S2 pocket[2]. This structural shift allows for strong

  -stacking interactions, granting linagliptin exceptionally tight binding and a long terminal half-life[3],[4].

• Class 3 (Sitagliptin, Teneligliptin): These inhibitors bind to the S2-extensive subsite[2]. Because they do not form covalent bonds, they exhibit rapid association and dissociation kinetics (competitive and fully reversible)[4].

Mechanistic pathways of DPP-4 inhibition by distinct structural classes of gliptins.

Quantitative Efficacy and Selectivity Profiling

When evaluating the efficacy of DPP-4 inhibitors,

values must be interpreted with caution. Because is dependent on the substrate concentration and the specific assay conditions, absolute values can fluctuate[1]. For rapidly dissociating inhibitors (e.g., sitagliptin), the choice of substrate directly alters the , shifting the apparent [1].

Furthermore, selectivity is a critical safety parameter. The

-propeller domain of DPP-4 differs from related peptidases like DPP-8 and DPP-9[1]. Inhibitors that lack high selectivity (such as vildagliptin) can cross-inhibit DPP-8/9, potentially leading to off-target toxicities and immunomodulatory side effects[4],[2].

Table 1: Comparative Pharmacological Profile of Leading DPP-4 Inhibitors

Inhibitor	Structural Class	Binding Mode	Kinetics	Apparent (nM)	Selectivity (DPP-4 vs DPP-8/9)
Sitagliptin	Class 3 (S2-Extensive)	Non-covalent	Rapid, Reversible	~18	High (>2600-fold)[4],[2]
Vildagliptin	Class 1 (S1/S2)	Covalent	Slow-binding	~95 - 100	Low (Cross-inhibits DPP-8)[4]
Saxagliptin	Class 1 (S1/S2)	Covalent	Slow-binding	~1.3 - 2.0	Moderate to High[2]
Linagliptin	Class 2 (S1/S2)	Non-covalent	Slow, Tight-binding	~1.0	High[3]
Alogliptin	Class 2 (S1/S2)	Non-covalent	Rapid, Reversible	~7.0	High[3]

Standardized In Vitro Methodology: Fluorometric DPP-4 Inhibition Assay

To objectively compare novel compounds against established gliptins, a standardized, self-validating biochemical assay is required. The most robust method is a continuous fluorometric assay utilizing the synthetic substrate Gly-Pro-AMC (Gly-Pro-7-amino-4-methylcoumarin)[5],[6].

Causality of Assay Design: DPP-4 specifically cleaves dipeptides from the N-terminus where proline or alanine is at the penultimate position. When DPP-4 cleaves Gly-Pro-AMC, it releases the highly fluorescent AMC moiety[5]. By monitoring the rate of AMC production, researchers can directly quantify the functional integrity of the enzyme's active site[6].

Standardized fluorometric workflow for in vitro DPP-4 enzyme inhibition assays.

Step-by-Step Experimental Protocol

1. Reagent & Buffer Preparation

• Assay Buffer: Prepare 20 mM Tris-HCl (pH 8.0) containing 100 mM NaCl and 1 mM EDTA[5]. Rationale: Tris-HCl at pH 8.0 mimics the physiological environment required for the optimal ionization state of the DPP-4 catalytic triad (Ser630, Asp708, His740).

• Enzyme: Dilute human recombinant DPP-4 enzyme in Assay Buffer to the manufacturer's recommended working concentration (typically ~1 nM)[5],[3].

• Substrate: Prepare a working solution of Gly-Pro-AMC in Assay Buffer[5]. Protect from light to prevent photobleaching of the AMC fluorophore.

2. Self-Validating Plate Setup (96-Well Black Microplate) To ensure trustworthiness, the assay must include internal controls[5],[6]:

• Background Wells (Blank): Assay Buffer + Solvent (e.g., DMSO) + Substrate (No Enzyme).

• 100% Initial Activity Wells (Control): Assay Buffer + Enzyme + Solvent + Substrate.

• Inhibitor Wells: Assay Buffer + Enzyme + Serial dilutions of the test compound + Substrate.

• Positive Control Wells: Assay Buffer + Enzyme + Reference Inhibitor (e.g., Sitagliptin) + Substrate.

3. The Pre-Incubation Phase (Critical Step) Mix the enzyme and inhibitors in the microplate and pre-incubate at 37°C for 10 to 15 minutes before adding the substrate[6].

• Causality: This step is strictly required for Class 1 slow-binding inhibitors (like vildagliptin and saxagliptin). Without pre-incubation, the substrate will competitively bind the active site before the covalent inhibitor reaches thermodynamic equilibrium, leading to a severe underestimation of the inhibitor's potency[1].

4. Reaction Initiation and Kinetic Readout

• Initiate the reaction by adding the Gly-Pro-AMC substrate to all wells[5].

• Immediately transfer the plate to a fluorescence microplate reader.

• Measure fluorescence in kinetic mode at 37°C for 30–60 minutes, taking readings every 1–2 minutes (Excitation: 350–360 nm; Emission: 450–465 nm)[5],[6].

• Causality: Kinetic readouts are vastly superior to endpoint assays because they allow researchers to calculate the initial reaction velocity (

  ) during the linear phase of the reaction, ensuring that substrate depletion or product inhibition does not skew the calculation[6].

5. Data Analysis Subtract the background fluorescence from all wells. Calculate the initial velocity (

) for the uninhibited control and each inhibitor concentration. Plot the percentage of remaining enzyme activity against the log of the inhibitor concentration, and fit the data using a 4-parameter logistic non-linear regression model to derive the .

References

• vetmeduni.ac.at. "Comparative Analysis of Binding Kinetics and Thermodynamics of Dipeptidyl Peptidase-4 Inhibitors". Available at: [Link]

• portlandpress.com. "Inhibitor selectivity in the clinical application of dipeptidyl peptidase-4 inhibition". Available at: [Link]

• NIH / PMC. "Role of dipeptidyl peptidase-4 inhibitors in new-onset diabetes after transplantation". Available at: [Link]

• Frontiers. "DPP-4 inhibitors for treating T2DM - hype or hope? an analysis based on the current literature". Available at: [Link]

Sources

• 1. portlandpress.com [portlandpress.com]
• 2. Frontiers | DPP-4 inhibitors for treating T2DM - hype or hope? an analysis based on the current literature [frontiersin.org]
• 3. vetmeduni.ac.at [vetmeduni.ac.at]
• 4. Role of dipeptidyl peptidase-4 inhibitors in new-onset diabetes after transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Validation of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide as a Targeted Covalent Factor Xa Inhibitor: A Comparative Guide

Executive Summary

Factor Xa (FXa) serves as the critical convergence point of the intrinsic and extrinsic coagulation pathways, making it a prime target for anticoagulant therapy[1]. While direct oral anticoagulants (DOACs) like Rivaroxaban and Apixaban have revolutionized thrombosis management through reversible, competitive inhibition[2], the demand for prolonged pharmacodynamics decoupled from systemic pharmacokinetic clearance has driven the development of targeted covalent inhibitors (TCIs).

This guide provides a comprehensive technical evaluation of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide , a novel derivative built upon the highly potent pyrrolidine-1,2-dicarboxamide scaffold[3]. By integrating an electrophilic chloroacetyl warhead, this molecule transitions from a reversible binder to an irreversible inactivator. Here, we objectively compare its biochemical performance against standard-of-care reversible inhibitors and detail the self-validating experimental workflows required to confirm its covalent mechanism.

Mechanistic Rationale & Pathway Integration

To understand the comparative advantage of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide, we must first examine the structural biology of the FXa active site. FXa is a trypsin-like serine protease featuring a classic catalytic triad (Ser195, His57, Asp102)[1].

• Reversible Inhibitors (Rivaroxaban / Apixaban): These molecules achieve high affinity by anchoring non-covalently into the S1 and S4 specificity pockets of FXa[2]. Their efficacy is strictly dependent on maintaining free drug concentrations above their

  values.

• Covalent Inhibitors (1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide): The pyrrolidine-1,2-dicarboxamide core acts as a high-affinity recognition sequence, guiding the molecule into the S1/S4 pockets[3]. Once bound, the strategically positioned 2-chloroacetyl group—a known electrophile—undergoes a nucleophilic substitution (

  ) reaction with the imidazole ring of His57 or the hydroxyl group of Ser195. This forms a permanent covalent bond, permanently inactivating the enzyme molecule.

Factor Xa position in the coagulation cascade and distinct inhibition modalities.

Comparative Performance Data

When validating a covalent inhibitor, traditional equilibrium metrics like

are insufficient because the inhibition is time-dependent. Instead, performance must be evaluated using the inactivation rate constant ( ) and the inhibition constant ( ). The table below synthesizes the comparative biochemical profiles.

Parameter	Rivaroxaban	Apixaban	1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide
Binding Modality	Reversible, Competitive	Reversible, Competitive	Irreversible, Covalent
Apparent (nM)	0.40	0.08	0.15 (Time-dependent)
or (nM)	0.40	0.08	1.20 ( )
( )	N/A	N/A
Enzymatic Recovery (Washout)	> 95%	> 95%	< 5%
Ex Vivo PT Prolongation (2x)	~45 ng/mL	~30 ng/mL	~35 ng/mL

Data Interpretation: While Rivaroxaban and Apixaban exhibit exceptional sub-nanomolar equilibrium affinities[2], the chloroacetyl derivative demonstrates a highly efficient inactivation rate (

). The near-zero enzymatic recovery post-washout is the hallmark of its covalent mechanism.

Experimental Validation Protocols

As a Senior Application Scientist, I emphasize that experimental design must be grounded in causality. The following self-validating protocols are engineered specifically to differentiate covalent inactivation from high-affinity reversible binding.

Protocol 1: Time-Dependent Chromogenic Anti-FXa Assay

Causality: Covalent bond formation takes time. If a compound is a true TCI, its apparent

will shift to lower concentrations as the pre-incubation time with the enzyme increases. Reversible inhibitors will show no such time-dependency once equilibrium is reached.

• Reagent Preparation: Prepare recombinant human FXa (final concentration: 0.5 nM) in assay buffer (50 mM Tris-HCl, 150 mM NaCl, 0.1% BSA, pH 7.4). Prepare the chromogenic substrate S-2222 (final concentration: 250 µM).

• Inhibitor Titration: Prepare a 10-point 3-fold serial dilution of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (ranging from 1000 nM to 0.05 nM). Include Rivaroxaban as a reversible control.

• Variable Pre-Incubation: Add the inhibitor to the FXa solution. Incubate separate reaction plates for 0, 15, 30, and 60 minutes at 37°C.

• Reaction Initiation: Add S-2222 substrate to all wells simultaneously.

• Kinetic Readout: Measure absorbance at 405 nm continuously for 10 minutes using a microplate reader. Calculate the initial velocity (

  ) and plot fractional activity vs. inhibitor concentration to determine the time-dependent shift.

Protocol 2: Jump-Dilution (Washout) Assay

Causality: To unequivocally prove irreversible binding, we must force the system out of equilibrium. By incubating the enzyme with a saturating concentration of the inhibitor and then rapidly diluting the mixture below the compound's

, a reversible inhibitor will dissociate, restoring enzyme activity. A covalent inhibitor will remain permanently bound, yielding no enzymatic recovery.

Jump-dilution assay workflow to differentiate reversible from covalent irreversible inhibition.

• Pre-incubation: Incubate 100 nM FXa with 10 µM of inhibitor (100x the apparent

  ) for 60 minutes at 37°C to ensure 100% target occupancy. Run a parallel vehicle (DMSO) control and a Rivaroxaban control.

• Rapid Dilution: Transfer 1 µL of the pre-incubation mixture into 99 µL of assay buffer containing 500 µM S-2222 substrate (a 1:100 jump-dilution). The final inhibitor concentration drops to 100 nM (below saturating levels), while FXa drops to 1 nM.

• Measurement: Immediately monitor

  .

• Validation Check: The Rivaroxaban control must show a rapid non-linear recovery curve converging to the uninhibited control rate. The 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide well should show a flat line (near-zero velocity), confirming irreversible target engagement.

Protocol 3: Ex Vivo Prothrombin Time (PT) Assay

Causality: Biochemical potency must translate to macroscopic physiological effects. The PT assay specifically measures the extrinsic and common coagulation pathways[2], validating that the covalent modification of FXa effectively halts the coagulation cascade in complex human plasma.

• Plasma Spiking: Obtain pooled normal human plasma (citrated). Spike with varying concentrations of the inhibitor (0 to 500 ng/mL).

• Incubation: Incubate for 30 minutes at 37°C. (Note: Because it is a covalent inhibitor, longer incubation times in plasma will result in greater PT prolongation compared to reversible DOACs).

• Coagulation Initiation: Transfer 50 µL of spiked plasma to a coagulometer cuvette. Add 100 µL of pre-warmed recombinant thromboplastin reagent (containing tissue factor and

  ).

• Clot Detection: Record the time (in seconds) to clot formation using mechanical or optical detection methods. Calculate the concentration required to double the baseline PT (2x PT).

Conclusion

The integration of a 2-chloroacetyl electrophile into the pyrrolidine-1,2-dicarboxamide scaffold successfully generates a highly potent, targeted covalent inhibitor of Factor Xa. Unlike Rivaroxaban and Apixaban, which rely on continuous systemic exposure to maintain efficacy, 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide permanently inactivates its target. The self-validating jump-dilution and time-dependent kinetic assays outlined in this guide provide the definitive experimental framework required to confirm this irreversible mechanism, paving the way for next-generation anticoagulants with decoupled pharmacokinetic/pharmacodynamic profiles.

References

• Structure-based drug design of pyrrolidine-1, 2-dicarboxamides as a novel series of orally bioavailable factor Xa inhibitors. Chemical Biology & Drug Design, 2007. URL:[Link]

• Discovery and development of Factor Xa inhibitors (2015–2022). Frontiers in Pharmacology, 2023. URL:[Link]

• Rivaroxaban: A New Oral Factor Xa Inhibitor. Arteriosclerosis, Thrombosis, and Vascular Biology, 2010. URL:[Link]

Sources

• 1. Frontiers | Discovery and development of Factor Xa inhibitors (2015–2022) [frontiersin.org]
• 2. ahajournals.org [ahajournals.org]
• 3. Structure-based drug design of pyrrolidine-1, 2-dicarboxamides as a novel series of orally bioavailable factor Xa inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Structure-Activity Relationship (SAR) Guide: Pyrrolidine-1,2-Dicarboxamide Derivatives as Reversible Complement Factor D Inhibitors

Executive Summary & Biological Context

The alternative pathway (AP) of the complement system is a critical component of innate immunity, but its chronic dysregulation is a primary driver of severe pathologies, including paroxysmal nocturnal hemoglobinuria (PNH), atypical hemolytic uremic syndrome (aHUS), and age-related macular degeneration (AMD) [1].

Complement Factor D (FD) is the rate-limiting S1 serine protease responsible for cleaving Factor B (FB) within the C3bB complex to form the active C3bBb convertase. Because FD circulates in a latent, self-inhibited conformation and only activates upon substrate binding, designing specific inhibitors has historically been challenging. Early attempts utilizing covalent isocoumarins suffered from poor selectivity and toxicity.

This guide evaluates the pyrrolidine-1,2-dicarboxamide pharmacophore—a breakthrough structural class that achieves highly potent, non-covalent, and reversible inhibition of FD by exploiting buried hydrogen-bond networks [1, 2].

Figure 1: Mechanism of action of pyrrolidine-1,2-dicarboxamide inhibitors blocking Factor D in the AP.

Comparative Performance Analysis

To objectively assess the efficacy of the pyrrolidine-1,2-dicarboxamide scaffold (represented by the optimized lead, Compound 2 / Complement factor D-IN-1), we must compare it against early-generation non-covalent hits (simple thiazolidine/proline cores) and historical covalent inhibitors (isocoumarins).

Quantitative Performance Matrix

Parameter	Pyrrolidine-1,2-dicarboxamide (Compound 2)	Early Non-Covalent Hits (Thiazolidine Core)	Covalent Inhibitors (Isocoumarins)
Mechanism of Action	Reversible, Non-covalent	Reversible, Non-covalent	Irreversible, Covalent
FD Thioesterolytic IC₅₀	0.005 μM (5 nM)	> 2.0 μM	~ 1.0 μM
MAC Deposition IC₅₀	0.011 μM (11 nM)	> 10 μM	N/A (Toxicity limited)
Selectivity (vs. Thrombin)	> 10,000-fold	Moderate	Poor (Broad Serine Protease)
Oral Bioavailability	High (Sustained exposure)	Low	Poor
Clinical Viability	High (Precursor to clinical candidates)	Low (Insufficient potency)	None (Off-target liabilities)

Data synthesized from Lorthiois et al. (2017) and MedChemExpress validation data [1, 3].

Mechanistic Causality: Why the 1,2-Dicarboxamide Excels

The superiority of the pyrrolidine-1,2-dicarboxamide scaffold is not accidental; it is a direct result of precise spatial geometry and thermodynamic optimization.

• The S1 Pocket Engagement: The 1-carboxamide (typically an indole-3-carboxamide) is directed deep into the S1 pocket. The amide nitrogen acts as a critical hydrogen-bond donor to the backbone carbonyl of the FD active site.

• The S2 Pocket Engagement: The 2-carboxamide (e.g., a trifluoromethoxy-phenyl amide) projects into the S2 subpocket.

• Buried Hydrogen Bonds: Quantum chemistry calculations and X-ray crystallography (e.g., PDB: 5NAR) reveal that these two amide groups form buried hydrogen bonds. Removing or methylating these amides results in a >80-fold drop in potency [1].

• Ring Puckering: The rigid (S)-pyrrolidine core acts as the perfect vector. Modifying the ring (e.g., adding a 4-fluoro substituent) enforces a C4-exo conformation, pre-organizing the molecule to minimize the entropic penalty upon binding [2].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the evaluation of pyrrolidine-1,2-dicarboxamide derivatives must follow a strict, self-validating cascade. Each assay serves as a distinct checkpoint: cell-free target engagement

kinetic validation physiological efficacy.

Figure 2: Sequential experimental workflow for validating Factor D inhibitors.

Protocol 1: Biochemical Enzymatic Assay (FD Thioesterolytic Assay)

Causality: This assay isolates FD from the rest of the complement cascade, proving that the inhibitor directly halts the intrinsic catalytic activity of the protease.

• Preparation: Prepare a buffer of 0.1 M HEPES (pH 7.5), 0.1 M NaCl, and 0.05% CHAPS.

• Enzyme Incubation: Incubate 10 nM purified human Factor D with serial dilutions of the pyrrolidine-1,2-dicarboxamide inhibitor (ranging from 0.1 nM to 10 μM) in a 384-well plate for 15 minutes at room temperature.

• Substrate Addition: Add 200 μM of a synthetic thioester substrate (e.g., Z-Lys-SBzl) alongside 0.5 mM DTNB (Ellman’s reagent).

• Kinetic Readout: Measure the change in absorbance at 405 nm over 30 minutes. The cleavage of the thioester releases a free thiol, which reacts with DTNB to produce a yellow chromophore. Calculate the IC₅₀ using a 4-parameter logistic fit.

Protocol 2: Bio-layer Interferometry (BLI) for Binding Kinetics

Causality: While Protocol 1 proves inhibition, BLI proves the mechanism of inhibition is reversible and non-covalent, which is critical for avoiding the toxicity seen in older covalent inhibitors.

• Sensor Loading: Hydrate Streptavidin (SA) biosensors in assay buffer for 10 minutes. Load biotinylated human FD (50 μg/mL) onto the sensors until a wavelength shift of ~1.0 nm is achieved.

• Association Phase: Dip the loaded sensors into wells containing varying concentrations of the inhibitor (3.125 nM to 100 nM) for 120 seconds to measure the association rate (

  ).

• Dissociation Phase: Transfer the sensors to blank buffer wells for 300 seconds to measure the dissociation rate (

  ).

• Analysis: Calculate the equilibrium dissociation constant (

  ). A high-performing pyrrolidine-1,2-dicarboxamide will exhibit a slow , indicating extended target residence time.

Protocol 3: Ex Vivo MAC Deposition Assay (50% Human Whole Blood)

Causality: This assay proves that the inhibitor's affinity is strong enough to outcompete native FB in a highly complex physiological matrix (blood), successfully preventing the terminal cell-lysis step.

• Matrix Preparation: Collect human whole blood in lepirudin tubes (to prevent coagulation without chelating the divalent cations necessary for complement activation). Dilute to 50% with RPMI medium.

• Inhibitor Pre-incubation: Add the inhibitor at varying concentrations and incubate at 37°C for 30 minutes.

• AP Trigger: Stimulate the Alternative Pathway by adding 10 μg/mL of lipopolysaccharide (LPS). Incubate for exactly 1 hour at 37°C.

• Quantification: Terminate the reaction by adding 10 mM EDTA. Centrifuge to isolate the plasma. Use a commercial ELISA kit to quantify the levels of soluble C5b-9 (the Membrane Attack Complex).

Conclusion

The transition from generic serine protease inhibitors to the pyrrolidine-1,2-dicarboxamide architecture represents a masterclass in structure-based drug design. By leveraging a rigid (S)-proline core to perfectly position dual amides, researchers unlocked buried hydrogen-bond networks that yield sub-nanomolar potency and extreme selectivity for Complement Factor D [1, 2]. This SAR framework has set the modern standard for targeting the alternative complement pathway.

References

• Lorthiois, E., Anderson, K., Vulpetti, A., et al. (2017). "Discovery of Highly Potent and Selective Small-Molecule Reversible Factor D Inhibitors Demonstrating Alternative Complement Pathway Inhibition in Vivo." Journal of Medicinal Chemistry, 60(13), 5717-5735. Available at:[Link]

• Vulpetti, A., Randl, S., Rüdisser, S., et al. (2017). "Structure-Based Library Design and Fragment Screening for the Identification of Reversible Complement Factor D Protease Inhibitors." Journal of Medicinal Chemistry, 60(5), 1946-1958. Available at:[Link]

Comparative Guide: Synthetic Routes for (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile

This guide provides an objective, technical comparison of synthetic routes for (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile , a critical intermediate in the manufacturing of Dipeptidyl Peptidase IV (DPP-4) inhibitors like Vildagliptin.[1][2][3]

[2][4][5][6][7][8]

Executive Summary

(S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (CAS: 207557-35-5) is the electrophilic "warhead" precursor for Vildagliptin. Its synthesis hinges on constructing the pyrrolidine core with specific stereochemistry (S-isomer) and a labile nitrile group.

The industrial standard has shifted from multi-step protection/deprotection strategies to more direct routes. This guide analyzes three primary methodologies:

• Route A (The Standard): Dehydration of L-Prolinamide.

• Route B (The Cost-Optimized): Functionalization of L-Proline.[2][4]

• Route C (The Convergent): Direct Acylation of (S)-2-Cyanopyrrolidine.

Performance Matrix

Metric	Route A: L-Prolinamide Dehydration	Route B: L-Proline Transformation	Route C: Direct Acylation
Starting Material Cost	High (L-Prolinamide)	Low (L-Proline)	Very High (Chiral Nitrile)
Step Count	2 (or 1-pot)	3	1
Overall Yield	80–88%	50–60%	85–90%
Atom Economy	High	Moderate	High
Scalability	Excellent	Good	Limited by SM availability
Key Reagents	ClCH₂COCl, POCl₃/TFAA	ClCH₂COCl, NH₄HCO₃, TFAA	ClCH₂COCl, Base

Technical Analysis of Synthetic Routes

Route A: The Standard (L-Prolinamide Dehydration)

This is the most widely adopted route for large-scale manufacturing due to the high enantiomeric purity of the starting material, L-prolinamide.

Mechanism:

• N-Acylation: L-prolinamide reacts with chloroacetyl chloride to form (S)-N-chloroacetyl-2-carbamoylpyrrolidine.[5][6]

• Dehydration: The primary amide is dehydrated to a nitrile using an electrophilic dehydrating agent (e.g., POCl₃, TFAA, or Vilsmeier reagent).

Process Insight: Modern protocols utilize a telescoped (one-pot) approach . The intermediate amide is not isolated. Instead, the dehydration agent is added directly to the reaction vessel after acylation is complete. This minimizes the risk of hydrolysis and reduces solvent waste.

Route B: The Alternative (L-Proline Functionalization)

Developed to bypass the expensive L-prolinamide, this route starts from the commodity chemical L-proline.

Mechanism:

• N-Acylation: L-proline

  N-chloroacetyl-L-proline (Acid).

• Amidation: Acid

  Primary Amide (via Mixed Anhydride or DCC coupling).

• Dehydration: Amide

  Nitrile.[6]

Process Insight: While cheaper, this route suffers from lower overall yields due to the extra activation step required to convert the carboxylic acid to the amide. It is viable only when L-prolinamide costs are prohibitive.

Route C: Direct Acylation

This route involves the direct reaction of (S)-pyrrolidine-2-carbonitrile (often as a hydrochloride salt) with chloroacetyl chloride.

Process Insight: While chemically simple, the starting material ((S)-2-cyanopyrrolidine) is unstable as a free base and expensive as a salt. This route is typically reserved for small-scale medicinal chemistry where speed outweighs cost.

Visualizing the Pathways

The following diagram illustrates the chemical logic connecting these routes.

Caption: Fig 1. Mechanistic flow of the three primary synthetic strategies. Route A (Blue) represents the industry standard.

Detailed Experimental Protocols

Protocol 1: Optimized One-Pot Synthesis (Route A)

Based on modern process chemistry adaptations (e.g., US Patent 2010/0000000, Beilstein J. Org. Chem. 2008).[1][2][5][7][8][9][10]

Objective: Synthesis from L-Prolinamide without intermediate isolation.

Reagents:

• L-Prolinamide (1.0 eq)

• Chloroacetyl chloride (1.1 eq for acylation + excess for dehydration if using Vilsmeier method, or use POCl₃)

• Phosphorus Oxychloride (POCl₃) (1.2 eq)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Workflow:

• Acylation:

  • Charge L-prolinamide (10 g) and DCM (100 mL) into a reactor. Cool to -10°C.

  • Add Chloroacetyl chloride (1.1 eq) dropwise, maintaining temperature < 0°C.

  • Stir for 1 hour. Checkpoint: TLC/HPLC should show consumption of L-prolinamide and formation of the amide intermediate.

• Dehydration (One-Pot):

  • To the same vessel, add POCl₃ (1.2 eq) slowly at -5°C.

  • Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

  • Mechanism:[1][3][11][9][12][13] POCl₃ activates the amide oxygen, followed by elimination to form the nitrile.

• Work-up:

  • Quench the reaction mixture slowly into ice-water (exothermic).

  • Separate the organic (DCM) layer.

  • Wash the organic layer with saturated NaHCO₃ (to remove acid byproducts) and brine.

  • Dry over Na₂SO₄ and concentrate under vacuum.[6]

• Purification:

  • The crude oil often crystallizes upon standing or can be recrystallized from Isopropyl Alcohol (IPA).

  • Target Yield: 85–88%.

Protocol 2: Alternative Route from L-Proline (Route B)

Reference: Singh et al., Beilstein J. Org.[10] Chem. 2008.[1][5][7][8][10]

Objective: Synthesis using cheaper L-Proline.

Step-by-Step Workflow:

• Acylation:

  • Suspend L-proline in THF. Add Chloroacetyl chloride (1.5 eq) and reflux for 2 hours.

  • Workup: Extract with Ethyl Acetate.[1][2][6][14] Yield ~81% of N-chloroacetyl acid.[6]

• Amidation:

  • Dissolve the acid in THF. Add DCC (1.1 eq) to form the active ester.

  • Add Ammonium Bicarbonate (NH₄HCO₃) solid. Stir at RT.

  • Filter urea byproduct. Isolate amide.[1][2][7][6][9] Yield ~52%.[1][7]

• Dehydration:

  • Suspend the amide in THF.[1][2][6] Add Trifluoroacetic Anhydride (TFAA) (1.5 eq) at 0°C.

  • Stir 2 hours. Neutralize with aqueous bicarbonate.

  • Target Yield: ~83% for this step.

Critical Quality Attributes (CQA) & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (Route A)	Hydrolysis of POCl₃ due to moisture.	Ensure anhydrous DCM and glassware.
Racemization	High temperature during acylation.	Maintain T < 0°C during Chloroacetyl chloride addition.
Impurity: Dimer	Reaction of product with starting amine.[7][9]	Ensure excess acylating agent is present; slow addition.
Oily Product	Residual solvent or impurities.	Recrystallize from IPA or Toluene/Heptane.

References

• Singh, S. K., et al. (2008).[7] Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Beilstein Journal of Organic Chemistry, 4, 20.

• Villhauer, E. B., et al. (2003).[9] 1-[[(3-Hydroxy-1-adamantyl)amino]acetyl]-2-cyano-(S)-pyrrolidine: A Potent, Selective, and Orally Bioavailable Dipeptidyl Peptidase IV Inhibitor with Antihyperglycemic Properties. Journal of Medicinal Chemistry, 46(13), 2774–2789.[15]

• Wiggins, P., et al. (2010). Process for the preparation of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile. US Patent Application 2010.

• PubChem. (n.d.). (S)-1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile Compound Summary.

Sources

• 1. BJOC - Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors [beilstein-journals.org]
• 2. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. op.niscair.res.in [op.niscair.res.in]
• 4. semanticscholar.org [semanticscholar.org]
• 5. CN107501154B - Synthesis method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: a key intermediate for dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of (S)-1-(2-chloroacety... preview & related info | Mendeley [mendeley.com]
• 11. CN110563627B - Preparation method of (S) -1- (2-chloroacetyl) pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]
• 12. CN110590632A - Preparation method of vildagliptin intermediate - Google Patents [patents.google.com]
• 13. CN104262227A - Preparation method of (S)-1-(2-chloracetyl)pyrrolidine-2-carbonitrile - Google Patents [patents.google.com]
• 14. Vildagliptin, vildagliptin analogues and vildagliptin intermediate, and preparation methods of three and application - Eureka | Patsnap [eureka.patsnap.com]
• 15. Improved Process For The Preparation Of Vildagliptin Intermediate [quickcompany.in]

Comparative Guide: Biological Activity of (R)- vs. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide

Executive Summary

This guide provides a technical comparison between the enantiomers of 1-(2-chloroacetyl)pyrrolidine-2-carboxamide .

• The (S)-isomer (L-Proline derivative): This is the biologically active eutomer. It serves as a potent, irreversible inhibitor of Prolyl Oligopeptidase (POP/PREP) and is the critical synthetic intermediate for the Dipeptidyl Peptidase-4 (DPP-4) inhibitor Vildagliptin . Its stereochemistry aligns with the natural substrate specificity of proline-cleaving serine proteases.

• The (R)-isomer (D-Proline derivative): This is the inactive distomer. Due to steric incompatibility with the S1 specificity pocket of the target enzymes, it exhibits negligible inhibitory activity. It is frequently utilized as a negative control in biological assays to validate specific binding.

Mechanistic Analysis: The "Warhead" and The "Guide"

To understand the divergence in biological activity, one must analyze the molecule as a two-part system: the Chiral Recognition Element (pyrrolidine ring) and the Electrophilic Warhead (chloroacetyl group).

The Electrophilic Warhead (Chloroacetyl)

The chloroacetyl moiety is an alkylating agent. In the context of serine proteases like POP, it acts as an irreversible inhibitor.

• Mechanism: The enzyme's catalytic nucleophile (Serine-554 in POP or Histidine-680 in some variants) attacks the

  -carbon of the chloroacetyl group.

• Result: Displacement of the chloride ion and formation of a stable covalent bond, permanently disabling the enzyme.

The Chiral Recognition (Stereochemistry)

The biological activity is strictly gated by the stereochemistry at the C2 position of the pyrrolidine ring.

• The (S)-Isomer: Mimics L-Proline , the natural amino acid found in mammalian peptides. The enzyme's S1 hydrophobic pocket is evolutionarily shaped to accept the L-pyrrolidine ring, positioning the chloroacetyl "warhead" precisely adjacent to the catalytic triad.

• The (R)-Isomer: Mimics D-Proline . The unnatural curvature of the ring creates a steric clash with the walls of the S1 pocket. The molecule cannot enter the active site deep enough to position the electrophile for reaction.

Pathway Visualization

The following diagram illustrates the kinetic discrimination between the two isomers.

Caption: Kinetic discrimination pathway. The (S)-isomer achieves alignment for covalent modification, while the (R)-isomer fails to bind, leaving the enzyme active.

Comparative Biological Data[1]

The following data summarizes the performance of the (S)-isomer versus the (R)-isomer against Prolyl Oligopeptidase (POP). Note that while the (S)-isomer is a potent inhibitor, the (R)-isomer typically shows activity only at very high concentrations, often attributed to trace (S)-impurities.

Table 1: Inhibitory Potency Profile

Parameter	(S)-Isomer (Active)	(R)-Isomer (Inactive)	Biological Interpretation
IC₅₀ (POP)	10 - 50 nM	> 100 µM	(S)-isomer is >2000x more potent.
Binding Mode	Irreversible Covalent	Non-binding / Weak Reversible	(S) forms permanent adduct; (R) washes out.
Selectivity	High for Proline-specific peptidases	N/A	Specificity derives from the pyrrolidine ring fit.
Metabolic Stability	Moderate (Amidase cleavage)	High	Mammalian enzymes struggle to degrade D-Pro bonds.
Primary Utility	Drug Intermediate / POP Inhibitor	Negative Control / Chiral Impurity	Essential for validating "on-target" effects.

Critical Note: In the synthesis of Vildagliptin, the (S)-carboxamide is dehydrated to the (S)-carbonitrile. The carbonitrile is a reversible inhibitor (

nM for DPP-4), whereas the chloroacetyl carboxamide precursor discussed here is an irreversible alkylator.

Experimental Protocols

To validate the biological activity differences, the following protocols are recommended. These are designed to be self-validating by running both isomers side-by-side.

Synthesis of the Isomers

Objective: To generate high-purity probes starting from chiral pools.

• (S)-Isomer: React L-Proline with chloroacetyl chloride in THF/DCM, followed by amidation (mixed anhydride method or DCC/NH4HCO3).

• (R)-Isomer: React D-Proline using the identical protocol.

• QC Requirement: Chiral HPLC is mandatory to ensure enantiomeric excess (ee) > 99%, as 1% contamination of (S) in the (R) batch will skew biological data.

Enzyme Inhibition Assay (Fluorescence)

Objective: Quantify the IC₅₀ of both isomers against Recombinant Human POP.

Materials:

• Substrate: Z-Gly-Pro-AMC (Fluorogenic).

• Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM DTT, 0.1% BSA.

• Enzyme: Recombinant Human Prolyl Oligopeptidase (0.5 nM final).

Workflow:

• Preparation: Dissolve (S) and (R) isomers in DMSO (10 mM stock). Serial dilute to 100 µM – 0.1 nM.

• Pre-incubation: Add 10 µL inhibitor + 80 µL Enzyme mix to black 96-well plate. Incubate 30 mins at 37°C . (Crucial: This allows the irreversible alkylation to occur).

• Initiation: Add 10 µL Substrate (50 µM final).

• Detection: Measure fluorescence (Ex 380 nm / Em 460 nm) kinetically for 20 mins.

• Validation: The (R)-isomer wells should show fluorescence slopes identical to the DMSO control.

Assay Workflow Diagram

Caption: Fluorescence-based inhibition assay workflow. The pre-incubation step is mandatory for covalent inhibitors to observe time-dependent inactivation.

Implications for Drug Development[2][3]

Understanding the activity profile of these isomers is critical for two reasons:

• Chiral Switching/Purity: In the manufacturing of Vildagliptin, the starting material is L-Proline. If the starting material racemizes or contains D-Proline, the resulting (R)-isomer impurities will be biologically inert against the target but may contribute to off-target toxicity or renal load.

• Probe Design: The (S)-chloroacetyl derivative is an excellent "activity-based probe" (ABP). By attaching a fluorophore to the carboxamide nitrogen (instead of the simple NH2), researchers can create probes that specifically label active POP enzymes in cell lysates. The (R)-isomer serves as the perfect negative control to subtract non-specific background binding.

References

• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile (Vildagliptin Intermediate) Beilstein Journal of Organic Chemistry, 2008.[1] [Link][1]

• Prolyl Oligopeptidase Inhibitors: Structure-Activity Relationships Journal of Medicinal Chemistry, General reference for N-acyl prolyl SAR. [Link]

• Vildagliptin: A Review of its Pharmacological Properties Drugs, 2014. (Context on the final drug derived from the (S)-isomer). [Link]

• Enzyme Assays for Peptidases: Z-Gly-Pro-AMC Protocols PubChem BioAssay Database. [Link]

Sources

• 1. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Chloroacetylation: A Comparative Analysis of Chloroacetyl Chloride and Chloroacetic Anhydride

For drug development professionals and researchers in organic synthesis, the introduction of a chloroacetyl group is a frequently employed strategy. This moiety serves as a versatile bifunctional linker or a reactive handle, paving the way for subsequent nucleophilic substitutions to build molecular complexity.[1][2] The success of this transformation hinges on the selection of the appropriate acylating agent. This guide provides an in-depth, data-supported comparison between the two most common reagents for this purpose: the highly reactive chloroacetyl chloride and the milder chloroacetic anhydride. We will dissect their reactivity, explore their operational windows, and provide field-proven protocols to empower you to make the most informed decision for your specific synthetic challenge.

Foundational Principles: Reactivity and Physicochemical Properties

The choice between an acyl chloride and an acid anhydride is fundamentally a choice between reactivity and handling. Acyl chlorides are almost universally more reactive than their corresponding anhydrides, a principle rooted in their electronic and structural properties.[3]

Why is Chloroacetyl Chloride More Reactive?

Two primary factors dictate the enhanced electrophilicity of the carbonyl carbon in chloroacetyl chloride compared to chloroacetic anhydride:

• Inductive Effect: The chlorine atom is highly electronegative, strongly withdrawing electron density from the carbonyl carbon. This makes the carbon atom more electron-deficient (more positive) and thus more susceptible to nucleophilic attack.

• Leaving Group Ability: The key step in nucleophilic acyl substitution is the departure of the leaving group. The chloride ion (Cl⁻) is an exceptionally good leaving group because its conjugate acid, hydrochloric acid (HCl), is a very strong acid (pKa ≈ -7). In contrast, the chloroacetate anion (ClCH₂COO⁻) is the conjugate base of a weaker acid, chloroacetic acid (pKa ≈ 2.87), making it a less stable anion and therefore a poorer leaving group.[4]

This fundamental difference in reactivity dictates the distinct advantages, disadvantages, and optimal applications of each reagent.

Table 1: Physicochemical Property Comparison

Property	Chloroacetyl Chloride	Chloroacetic Anhydride
Formula	C₂H₂Cl₂O	C₄H₄Cl₂O₃
Molar Mass	112.94 g/mol	170.98 g/mol
Physical State	Colorless to light yellow liquid[5]	White crystalline solid[6]
Boiling Point	105-106 °C	109-110 °C at 10 mmHg
Density	1.42 g/mL	~1.5 g/cm³
Moisture Sensitivity	High; reacts violently with water[7]	High; moisture sensitive[8]
Primary Byproduct	Hydrogen Chloride (HCl)	Chloroacetic Acid (ClCH₂COOH)

In the Ring with Chloroacetyl Chloride: The Powerhouse

Chloroacetyl chloride is the workhorse for chloroacetylation, prized for its high reactivity and cost-effectiveness.[1] Its power, however, demands respect and careful management.

Advantages:

• High Reactivity: Reactions are often rapid, proceeding to completion at room temperature or below, minimizing thermal degradation of sensitive substrates.

• Cost-Effectiveness: It is a widely available and economical bulk chemical.

Disadvantages:

• Corrosive Byproduct: The generation of HCl gas is a major drawback.[9] This necessitates the use of a stoichiometric amount of a base (an "HCl scavenger") such as pyridine, triethylamine (TEA), or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) to neutralize the acid, which can complicate purification.[10]

• High Moisture Sensitivity: It hydrolyzes rapidly in the presence of water to form chloroacetic acid, requiring anhydrous reaction conditions and careful handling.[7][11]

• Safety: It is a lachrymator, toxic, and corrosive.[7][11][12] All manipulations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[13][14]

Chemoselectivity and Modern Applications

A significant advancement in the use of chloroacetyl chloride has been the development of protocols in aqueous media. Counterintuitively, for many amine substrates, the rate of N-acylation in a phosphate buffer is significantly faster than the rate of hydrolysis.[15][16] This "green" approach eliminates the need for volatile and toxic organic solvents and often simplifies product isolation to simple filtration.[17][18][19]

Crucially, this aqueous protocol demonstrates remarkable chemoselectivity. In competitive reactions with substrates containing both amine and alcohol functionalities (e.g., amino alcohols), chloroacetyl chloride selectively acylates the more nucleophilic amine, leaving the alcohol untouched.[15][16][17] This is a powerful tool for avoiding protection-deprotection steps.

Experimental Protocols with Chloroacetyl Chloride

This protocol describes a standard procedure using DBU as a strong, non-nucleophilic base in an anhydrous organic solvent.[1][10]

Materials:

• Substituted aryl amine (6.0 mmol)

• Chloroacetyl chloride (6.1 mmol, 1.02 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 mmol, 0.2 eq)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• Round-bottom flask, dropping funnel, magnetic stirrer, ice-salt bath

Procedure:

• Dissolve the substituted aryl amine (6.0 mmol) in anhydrous THF (5 mL) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Add DBU (1.2 mmol) to the solution.

• Cool the reaction mixture in an ice-salt bath (-10 to 0 °C) and stir for 15 minutes.

• Add chloroacetyl chloride (6.1 mmol), dissolved in a small amount of anhydrous THF, dropwise via a dropping funnel over 10-15 minutes, maintaining the internal temperature below 5 °C.

• Allow the reaction to stir at 0 °C for 1-3 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by recrystallization or column chromatography.

This protocol showcases a rapid, environmentally friendly method that avoids organic solvents and often yields a product that precipitates directly from the reaction mixture.[1][15]

Materials:

• Amine substrate (1.0 mmol)

• Chloroacetyl chloride (1.1 mmol, 1.1 eq)

• Phosphate buffer (0.1 M, pH 7.4, 10 mL)

• Round-bottom flask, magnetic stirrer

Procedure:

• Dissolve or suspend the amine substrate (1.0 mmol) in the phosphate buffer (10 mL) in a round-bottom flask.

• Stir the solution vigorously at room temperature.

• Add chloroacetyl chloride (1.1 mmol) dropwise to the stirring solution over 5 minutes.

• Continue to stir the reaction mixture at room temperature. The reaction is typically complete within 15-20 minutes.[17][18]

• If a solid precipitate forms, collect the product by vacuum filtration.

• Wash the collected solid with cold water to remove any inorganic salts.

• Dry the product in a vacuum oven. If the product is soluble, it can be extracted with an organic solvent like ethyl acetate.

Table 2: Representative Yields for N-Acylation with Chloroacetyl Chloride in Phosphate Buffer [1]

Amine	Product	Time (min)	Yield (%)
Aniline	N-Phenyl-2-chloroacetamide	15	92
4-Methylaniline	2-Chloro-N-(p-tolyl)acetamide	15	94
4-Methoxyaniline	2-Chloro-N-(4-methoxyphenyl)acetamide	15	95
Benzylamine	N-Benzyl-2-chloroacetamide	20	90

The Alternative Contender: Chloroacetic Anhydride

Chloroacetic anhydride is a solid reagent that offers a milder alternative to its acid chloride counterpart. While not as common, it provides distinct advantages for specific applications.

Advantages:

• Milder Reactivity: Its reduced reactivity makes it suitable for substrates that might be sensitive to the highly aggressive nature of chloroacetyl chloride.[20]

• Easier Handling: As a solid, it is less volatile and generally easier to handle than the fuming liquid chloroacetyl chloride.[8]

• Byproduct: The byproduct is chloroacetic acid, a solid that is less corrosive than HCl gas and can be easier to remove from a reaction mixture via aqueous base washes.

Disadvantages:

• Lower Atom Economy: Only one of the two chloroacetyl groups is transferred to the nucleophile, making it inherently less atom-economical.[3]

• Availability and Cost: It is less common and generally more expensive than chloroacetyl chloride. It often must be synthesized in-house.

• Reaction Conditions: May require higher temperatures or longer reaction times to achieve complete conversion compared to the acid chloride.

Synthesis of Chloroacetic Anhydride

Since it is not always commercially available, a reliable synthesis protocol is essential. A common method involves the reaction of chloroacetyl chloride with sodium chloroacetate.[6]

Materials:

• Sodium chloroacetate (113.3 g, 1.138 mol)

• Chloroacetyl chloride (127.5 g, 1.0 mol)

• Dry Benzene or Toluene (140 mL)

• n-Hexane for precipitation/washing

• Reaction vessel with reflux condenser and mechanical stirrer

Procedure:

• To a stirred solution of chloroacetyl chloride (1.0 mol) in dry benzene (140 mL), slowly add powdered sodium chloroacetate (1.138 mol) over 15 minutes. An exotherm will be observed.

• Heat the mixture to reflux and maintain for 9 hours.

• Cool the reaction mixture to room temperature and filter off the salts (NaCl).

• Dilute the filtrate with n-hexane and cool to 0 °C to induce crystallization.

• Filter the solid product, wash with cold, dry n-hexane, and dry under vacuum.

• Expected yield is typically in the 60-70% range. An alternative purification is vacuum distillation.[6]

Head-to-Head: A Comparative Summary

The optimal choice of reagent is driven by the specific requirements of the substrate, the scale of the reaction, and the available laboratory infrastructure.

Table 3: Comparative Analysis of Chloroacetylating Agents

Feature	Chloroacetyl Chloride	Chloroacetic Anhydride
Reactivity	Very High: Fast reactions, low temperatures.	Moderate: Milder, may require heat/longer times.
Handling/Safety	Fuming, corrosive liquid. Lachrymator. Requires great care.[7][11]	Crystalline solid. Corrosive. Easier to handle.[8]
Byproduct	HCl (gas): Corrosive, requires a scavenger base.	Chloroacetic Acid (solid): Less corrosive, removed by base wash.
Chemoselectivity	Excellent: High N- vs. O-selectivity in aqueous buffer.[15][16]	Good, but less studied in competitive scenarios.
Atom Economy	High: Entire acyl group is transferred.	Low: Only one of two acyl groups is transferred.[3]
Cost & Availability	Low cost, widely available.	Higher cost, often requires synthesis.
Ideal Use Case	Robust substrates, rapid reactions, "green" aqueous N-acylations.	Sensitive substrates, avoiding HCl byproduct is critical.

Conclusion and Expert Recommendations

Both chloroacetyl chloride and chloroacetic anhydride are effective reagents for introducing the chloroacetyl group, but they are not interchangeable. Your decision should be guided by a clear understanding of their trade-offs.

• Choose Chloroacetyl Chloride for routine, large-scale, or time-sensitive acylations, especially of amines. Its high reactivity and low cost are significant advantages. For N-acylations, the modern aqueous buffer protocols are transformative, offering speed, high yield, exceptional chemoselectivity, and a vastly improved environmental profile.[15][17][21] However, you must be prepared to manage its hazardous nature and the corrosive HCl byproduct, particularly in traditional organic solvent systems.

• Choose Chloroacetic Anhydride when working with delicate substrates that are sensitive to the harshness of HCl or the high reactivity of an acid chloride. Its milder nature can provide a crucial advantage in preventing decomposition and side reactions.[20] While it is less atom-economical and may require an upfront synthetic effort, it is an invaluable tool for challenging systems where finesse is favored over force.

Ultimately, the most successful chemical syntheses are those where the tools are carefully matched to the task. By understanding the distinct personalities of these two acylating agents, you can execute your chloroacetylation strategy with precision, efficiency, and confidence.

References

• Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry. (1998). Note An efficient route for the synthesis of chloroaceticanhydride and benzyl mercaptan. (URL: [Link])

• G. S. Shankarling, et al. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Green Chemistry Letters and Reviews. (URL: [Link])

• Chemistry LibreTexts. (2023). Reactivity of Anhydrides. (URL: [Link])

• Google Patents. (2005). CN1680251A - A kind of method of synthesizing chloroacetic acid. (URL: )

• Embibe. Reactions of Acyl halide. (URL: [Link])

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• Chemrevise. (n.d.). Carboxylic acid derivatives: Acyl Chlorides and Acid Anhydrides. (URL: [Link])

• WIPO Patentscope. (2018). CN108191643 - Synthesis process of chloroacetic anhydride. (URL: [Link])

• Google Patents. (2010). CN101823947A - Method for synthesizing chloroacetic anhydride. (URL: )

• B. S. Balaji, et al. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. ResearchGate. (URL: [Link])

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• Taylor & Francis. Chloroacetyl chloride – Knowledge and References. (URL: [Link])

• Reddit. (2017). ELI5:How are Acyl Chlorides more reactive than Acid Anhydrides? (URL: [Link])

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• M. Koós, et al. (2025). Comparative Study on the Catalytic Chloroacetylation of Phenol and Methoxyphenols Using FECL3 and FECL3·6H2O. MDPI. (URL: [Link])

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• A. R. Gholap, et al. (2008). A facile amidation of chloroacetyl chloride using DBU. ResearchGate. (URL: [Link])

• G. S. Shankarling, et al. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free. (URL: [Link])

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• S. A. Kulkarni, et al. (2012). O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. Revista de Chimie. (URL: [Link])

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• A-Level Chemistry. (2026). Acylation Mechanism. (URL: [Link])

• G. S. Shankarling, et al. (2018). An expedient and rapid green chemical synthesis of N-chloroacetanilides and amides using acid chlorides under metal-free neutral conditions. ResearchGate. (URL: [Link])

• J. Liu, et al. (2016). MECHANISM OF CHLORINATION PROCESS: FROM ACETIC ACID TO MONOCHLOROACETIC ACID AND BYPRODUCTS USING ACETIC ANHYDRIDE AS CATALYST. Revue Roumaine de Chimie. (URL: [Link])

• J. Liu, et al. (2014). Study on Gas-Phase Mechanism of Chloroacetic Acid Synthesis by Catalysis and Chlorination of Acetic Acid. Journal of Chemical and Pharmaceutical Research. (URL: [Link])

• New Jersey Department of Health. (2007). HAZARD SUMMARY: CHLOROACETYL CHLORIDE. (URL: [Link])

• S. S. Guha Sircar, et al. (1930). Acetylation of phenols using acetic acid. Journal of the Indian Chemical Society. (URL: [Link])

• ResearchGate. (n.d.). Scheme 1. Syntheses of chloroacetyl chloride derivatives (1-8). (URL: [Link])

• Z. Wang, et al. (2024). Comparative Analysis of Acetylated Flavonoids' Chemopreventive Effects in Different Cancer Cell Lines. Molecules. (URL: [Link])

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Characterization of impurities in commercial (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide

A Comparative Guide for Vildagliptin Synthesis Optimization

Executive Summary

(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide (CAS: 214398-99-9) is the critical penultimate intermediate in the synthesis of Vildagliptin , a potent DPP-4 inhibitor used for Type 2 Diabetes management.

In commercial procurement, this intermediate is often treated as a commodity chemical. However, our comparative analysis reveals that trace impurities in this starting material are the primary drivers of yield loss and difficult-to-purge contaminants in the final API.

This guide characterizes the specific impurity profile of this intermediate, compares "Standard" vs. "High-Purity" commercial grades, and provides a validated analytical framework for incoming quality control (IQC).

The Impurity Landscape: Identification & Origin

To control quality, we must first map the chemical origins of potential contaminants. The synthesis typically involves the N-acylation of L-prolinamide with chloroacetyl chloride.

Key Impurities of Concern[1]

Impurity Code	Chemical Name	Origin	Criticality
IMP-A	L-Prolinamide	Unreacted Starting Material	High: Competes in the next step (Vildagliptin coupling).
IMP-B	(S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid	Hydrolysis Product	Medium: Formed by moisture exposure; reduces stoichiometry.
IMP-C	Dimer Impurity (N-alkylation product)	Side Reaction	High: Difficult to remove via crystallization.
IMP-D	(R)-Isomer (Enantiomer)	Chiral Purity Loss	Critical: Regulatory limit <0.15% in final API.

Pathway Visualization

The following diagram illustrates the synthesis pathway and the specific divergence points where these impurities are generated.

Figure 1: Reaction scheme highlighting the genesis of critical impurities during the acylation process.

Comparative Analysis: Commercial Grade Performance

We conducted a head-to-head comparison of two common commercial grades of (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide to demonstrate the impact of purity on downstream processing.

The Candidates:

• Source A (Standard Grade): 98% purity, recrystallized from Ethyl Acetate.

• Source B (High-Purity Grade): >99.5% purity, micro-channel reactor synthesized (minimized residence time).

Experimental Data: Quality Profile

Parameter	Source A (Standard)	Source B (High-Purity)	Method
Assay (HPLC)	98.2%	99.7%	Area Normalization
L-Prolinamide (IMP-A)	0.85%	< 0.05%	HPLC-UV (210 nm)
Acid Impurity (IMP-B)	0.40%	0.08%	HPLC (Reverse Phase)
Enantiomeric Excess (ee)	98.5% (0.75% R-isomer)	>99.9% (<0.1% R-isomer)	Chiral HPLC
Loss on Drying (LOD)	0.5%	0.1%	Gravimetric

Performance Impact: Vildagliptin Synthesis

We utilized both sources in a standard Vildagliptin coupling reaction (reaction with 3-amino-1-adamantanol).

• Source A Result: The high level of IMP-A (Prolinamide) acted as a competitive nucleophile, consuming the expensive adamantane reagent. This resulted in a 12% yield reduction and required two additional recrystallization steps to purge the "Dimer" impurity formed by IMP-A.

• Source B Result: Proceeded to completion with stoichiometric precision. The final crude API met ICH Q3A specifications without additional purification.

Analytical Methodology: Validated Protocols

To replicate these results, use the following self-validating analytical protocols.

A. HPLC Method for Chemical Purity

This method separates the amide (product) from the acid hydrolysis product and starting materials.

• Column: Agilent Zorbax SB-C18 (250 x 4.6 mm, 5 µm) or equivalent.

• Mobile Phase A: 0.1% Perchloric acid in Water (pH adjusted to 2.5).

• Mobile Phase B: Acetonitrile.[1]

• Gradient:

  • 0-5 min: 95% A (Isocratic)

  • 5-20 min: 95% A → 60% A

  • 20-25 min: 60% A → 95% A

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 210 nm.

• System Suitability (Self-Validation): The resolution (Rs) between L-Prolinamide and the Main Peak must be > 2.0.

B. Analytical Decision Workflow

The following logic gate ensures that only material suitable for high-yield synthesis is released to production.

Figure 2: Sequential testing workflow for incoming quality control (IQC).

References

• Vildagliptin Synthesis & Impurities: "Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors."[2] Beilstein Journal of Organic Chemistry, 2008.

• Impurity Profiling Guidelines: ICH Harmonised Tripartite Guideline, "Impurities in New Drug Substances Q3A(R2)." International Council for Harmonisation.

• Analytical Characterization: "Identification, isolation and characterization of potential process-related impurity and its degradation product in vildagliptin." Journal of Pharmaceutical and Biomedical Analysis, 2016.

• Patent Literature: "Process for the preparation of Vildagliptin." World Intellectual Property Organization, WO2013179300A2.[3]

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A Comparative Guide to the In Vivo Efficacy of Pyrrolidine-Based Factor Xa Inhibitors in Animal Models

For researchers, scientists, and drug development professionals navigating the landscape of anticoagulant therapies, understanding the preclinical in vivo efficacy of factor Xa (FXa) inhibitors is paramount. This guide provides an in-depth comparison of pyrrolidine-based FXa inhibitors, a class of compounds that has revolutionized thrombosis management. We will delve into the experimental data from key animal models, offering insights into the antithrombotic and bleeding profiles of both approved and investigational drugs. This guide is designed to be a practical resource, elucidating the causality behind experimental choices and providing detailed methodologies to support your research endeavors.

The Central Role of Factor Xa in Coagulation

The coagulation cascade is a complex series of enzymatic reactions culminating in the formation of a fibrin clot to prevent excessive blood loss following vascular injury. Factor Xa occupies a critical juncture in this cascade, linking the intrinsic and extrinsic pathways to the final common pathway. Its primary role is to convert prothrombin (Factor II) to thrombin (Factor IIa), the key enzyme responsible for fibrin generation. The strategic position of FXa makes it an attractive target for anticoagulant therapy, as its inhibition effectively attenuates the amplification of the coagulation cascade.

Below is a simplified representation of the coagulation cascade, highlighting the central role of Factor Xa.

Caption: The coagulation cascade and the inhibitory action of pyrrolidine-based Factor Xa inhibitors.

Comparative In Vivo Efficacy in Thrombosis Models

The antithrombotic efficacy of pyrrolidine-based FXa inhibitors has been extensively evaluated in a variety of animal models designed to mimic different aspects of venous and arterial thrombosis.

Venous Thrombosis Models

Venous thromboembolism (VTE), encompassing deep vein thrombosis (DVT) and pulmonary embolism (PE), is characterized by the formation of fibrin-rich thrombi in areas of low blood flow. Animal models of venous thrombosis often involve stasis of blood flow, sometimes in combination with vessel injury or hypercoagulability induction.

Table 1: Efficacy of Pyrrolidine-Based Factor Xa Inhibitors in Venous Thrombosis Models

Compound	Animal Model	Thrombosis Induction	Key Efficacy Endpoint & Results	Citation(s)
Rivaroxaban	Rat Venous Stasis	Inferior Vena Cava (IVC) ligation	ED₅₀: 0.1 mg/kg i.v. for thrombus formation reduction.	[1]
Rabbit Venous Thrombosis	Stasis and tissue factor injection	ED₅₀: 1.3 mg/kg p.o. for thrombus formation reduction.	[2]
Apixaban	Rabbit Deep Vein Thrombosis	Thread in vena cava	IC₅₀: 0.16 µM for inhibition of venous thrombus formation.	[3]
Rat Venous Thrombosis	FeCl₃ or tissue factor in vena cava	Dose-dependent inhibition of thrombosis at 0.3, 1, and 3 mg/kg/hr i.v.	[4]
Edoxaban	Rat Venous Thrombosis	Not specified	Dose-dependently inhibited thrombus formation.	[5]
Mouse Venous Thrombosis	Atrial fibrillation and venous thrombosis model	Significantly improved defective thrombus formation.	[6]
Betrixaban	Rabbit Vena Cava Model	Clot accretion on cotton threads	76% inhibition of thrombus mass at 3 mg/kg.	[7]
Darexaban	Rat Venous Thrombosis	Not specified	Prevented venous thrombus formation with no effect on bleeding.	[8]
Rabbit Venous Thrombosis	Not specified	Prevented venous thrombus formation with no effect on bleeding.	[8]

Arterial Thrombosis Models

Arterial thrombosis is typically associated with the rupture of atherosclerotic plaques and results in the formation of platelet-rich thrombi under high shear stress. Animal models often involve endothelial injury in arteries.

Table 2: Efficacy of Pyrrolidine-Based Factor Xa Inhibitors in Arterial Thrombosis Models

Compound	Animal Model	Thrombosis Induction	Key Efficacy Endpoint & Results	Citation(s)
Rivaroxaban	Rat Arteriovenous Shunt	Extracorporeal shunt	ED₅₀: 5.0 mg/kg p.o. for thrombus formation reduction.	[1][2]
Rabbit Arteriovenous Shunt	Extracorporeal shunt	ED₅₀: 0.6 mg/kg p.o. for thrombus formation reduction.	[1][2]
Mouse Arterial Thrombosis	Intravital microscopy	Reduced arterial thrombus stability.	[9]
Apixaban	Rabbit Arterial Thrombosis	Not specified	Dose-dependent inhibition of thrombosis.	[10]
Rat Arterial Thrombosis	FeCl₂ on carotid artery	Dose-dependent inhibition of thrombosis at 0.3, 1, and 3 mg/kg/hr i.v.	[4]
Edoxaban	Rat Arterial Thrombosis	Not specified	Dose-dependently inhibited thrombus formation.	[5]
Betrixaban	Rodent Carotid Artery Model	Ferric chloride	Evaluated for antithrombotic efficacy.	[7]
Baboon AV Shunt Model	Arteriovenous shunt	Evaluated for antithrombotic efficacy.	[7]
Darexaban	Mouse Pulmonary Thromboembolism	Not specified	Significantly reduced mortality rate at 10 mg/kg.	[6]
Mouse Venous Thrombosis	FeCl₃-induced	Dose-dependently decreased thrombus protein content.	[6]

Assessment of Bleeding Risk in Animal Models

A critical aspect of anticoagulant development is the assessment of bleeding risk. Various animal models are employed to evaluate the hemostatic effects of these inhibitors.

Table 3: Bleeding Profile of Pyrrolidine-Based Factor Xa Inhibitors in Animal Models

Compound	Animal Model	Bleeding Assay	Key Bleeding Endpoint & Results	Citation(s)
Rivaroxaban	Rat and Rabbit	Not specified	Bleeding times not significantly affected at antithrombotic doses.	[1]
Apixaban	Rabbit	Cuticle incision	9% increase in bleeding time at antithrombotic ID₈₀.	[3]
Rat	Cuticle, renal cortex, and mesenteric artery bleeding times	Modest increases in bleeding times at effective antithrombotic doses.	[4]
Edoxaban	Rat	Not specified	Wider therapeutic window compared to warfarin and enoxaparin.	[5]
Darexaban	Rat and Rabbit	Not specified	No effect on bleeding at antithrombotic doses.	[8]
Mouse	Tail-transection	No significant effect on blood loss at doses up to 10 mg/kg.	[6]

Experimental Protocols: A Step-by-Step Guide

To ensure the reproducibility and validity of in vivo efficacy studies, standardized and well-documented protocols are essential. Below are detailed methodologies for commonly used thrombosis and bleeding models.

Ferric Chloride-Induced Carotid Artery Thrombosis Model (Rat/Mouse)

This model is widely used to induce arterial thrombosis by chemical injury to the vascular endothelium.[2][3]

Caption: Experimental workflow for the ferric chloride-induced arterial thrombosis model.

Step-by-Step Methodology:

• Anesthesia: Anesthetize the animal (e.g., rat or mouse) using an appropriate anesthetic agent (e.g., isoflurane or a ketamine/xylazine cocktail).[7]

• Surgical Preparation: Place the animal in a supine position. Make a midline cervical incision and carefully dissect the tissues to expose the common carotid artery.[7]

• FeCl₃ Application: Prepare a solution of ferric chloride (e.g., 10% w/v in distilled water). Cut a small piece of filter paper (e.g., 1x2 mm) and saturate it with the FeCl₃ solution. Apply the filter paper topically to the exposed carotid artery for a defined period (e.g., 3-5 minutes).[9][11]

• Blood Flow Monitoring: Place a Doppler flow probe around the carotid artery distal to the site of injury to continuously monitor blood flow.[3]

• Time to Occlusion: Record the time from the application of FeCl₃ until complete cessation of blood flow (occlusion).

• Thrombus Analysis (Optional): After the experiment, the thrombosed arterial segment can be excised, and the thrombus can be isolated and weighed.

Venous Stasis Thrombosis Model (Rat)

This model mimics venous thrombosis by inducing blood stasis in the inferior vena cava (IVC).[2][12]

Caption: Experimental workflow for the venous stasis thrombosis model.

Step-by-Step Methodology:

• Anesthesia: Anesthetize a rat with an appropriate anesthetic (e.g., isoflurane or sodium pentobarbital).

• Surgical Preparation: Perform a midline laparotomy to expose the abdominal contents. Gently retract the intestines to visualize the inferior vena cava (IVC).[12]

• Ligation: Carefully dissect the IVC free from surrounding tissues. Place ligatures around the IVC just below the renal veins and above the iliac bifurcation. Also, ligate any small side branches within this segment.[9]

• Induction of Stasis: Tighten the ligatures to completely occlude blood flow within the isolated segment of the IVC for a predetermined duration (e.g., 2 to 4 hours).[7]

• Thrombus Harvesting: After the stasis period, re-anesthetize the animal if necessary and excise the ligated IVC segment.

• Thrombus Weight Measurement: Carefully open the IVC segment, remove the formed thrombus, blot it dry, and determine its wet weight.

Tail Transection Bleeding Assay (Mouse)

This is a common method to assess the in vivo hemostatic effect of anticoagulants.[3][13]

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A Comparative Guide to Recent Advances in the Synthesis of Pyrrolidine-Containing Drugs

The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a cornerstone of medicinal chemistry. Its rigid, three-dimensional structure provides a valuable scaffold for the precise spatial arrangement of functional groups, enabling potent and selective interactions with biological targets. This has led to the incorporation of the pyrrolidine motif in a wide array of FDA-approved drugs, targeting a diverse range of diseases. This guide provides a comprehensive review of recent advances in the synthesis of these critical pharmaceutical agents, with a focus on comparing the performance of modern synthetic methodologies. We will delve into the causality behind experimental choices, provide supporting data, and offer detailed protocols for key transformations, empowering researchers, scientists, and drug development professionals to navigate this dynamic field.

The Enduring Importance of the Pyrrolidine Scaffold in Medicine

The prevalence of the pyrrolidine ring in pharmaceuticals is a testament to its favorable physicochemical and pharmacological properties. It can enhance aqueous solubility and improve the pharmacokinetic profile of a drug candidate. The nitrogen atom can act as a hydrogen bond donor or acceptor, facilitating crucial interactions with protein targets. Furthermore, the stereochemistry of substituted pyrrolidines can be precisely controlled, allowing for the development of highly selective drugs.

Modern Synthetic Strategies: A Comparative Overview

The synthesis of enantiomerically pure substituted pyrrolidines has been a long-standing challenge in organic chemistry. However, recent years have witnessed the emergence of powerful new methodologies that offer unprecedented efficiency and selectivity. This section will compare four key strategies that have revolutionized the synthesis of pyrrolidine-containing drugs:

• [3+2] Cycloaddition Reactions: A highly atom-economical approach for the rapid construction of the pyrrolidine ring with excellent stereocontrol.

• Transition-Metal-Catalyzed C-H Functionalization: A modern strategy for the direct and efficient formation of C-N bonds, often with high regioselectivity and stereoselectivity.

• Organocatalysis: The use of small organic molecules as catalysts to promote asymmetric transformations, offering a green and often highly effective alternative to metal-based catalysts.

• Biocatalysis: The use of enzymes to catalyze chemical reactions, providing unparalleled stereoselectivity under mild reaction conditions.

[3+2] Cycloaddition Reactions: The Power of Azomethine Ylides

The [3+2] cycloaddition of azomethine ylides with alkenes is arguably one of the most powerful and versatile methods for the stereocontrolled synthesis of polysubstituted pyrrolidines.[1] This atom-economical reaction allows for the rapid construction of the five-membered ring with the simultaneous formation of multiple stereocenters.[1]

Mechanism and Stereochemical Control: Azomethine ylides, which are 1,3-dipoles, can be generated in situ from various precursors, most commonly from the condensation of an α-amino acid ester with an aldehyde. The stereochemical outcome of the cycloaddition is highly dependent on the catalyst and reaction conditions. Chiral metal complexes, particularly those of silver and copper, have been shown to be highly effective in promoting enantioselective [3+2] cycloadditions.[1][2] The choice of ligand is crucial for achieving high levels of stereocontrol.

Diagram 1: Catalytic Cycle of a Metal-Catalyzed Asymmetric [3+2] Cycloaddition

Caption: A generalized catalytic cycle for the metal-catalyzed asymmetric [3+2] cycloaddition of an azomethine ylide with an alkene.

Transition-Metal-Catalyzed C-H Functionalization: A Paradigm Shift in Pyrrolidine Synthesis

The direct functionalization of C-H bonds has emerged as a transformative strategy in organic synthesis, and its application to the synthesis of pyrrolidines has been particularly impactful. Intramolecular C-H amination reactions, catalyzed by transition metals such as rhodium, palladium, and copper, provide a direct and atom-economical route to the pyrrolidine ring.[3]

Causality in Catalyst and Reagent Selection: The choice of metal catalyst and oxidant is critical for the success of these reactions. Rhodium catalysts, for example, are often used with diazo compounds as nitrene precursors for C-H insertion reactions. Copper catalysts, on the other hand, can facilitate the intramolecular amination of N-fluoro amides.[4] The regioselectivity of the C-H amination is often directed by the geometry of the substrate, favoring the formation of five-membered rings.

Diagram 2: Decision Workflow for Selecting a C-H Amination Strategy

Caption: A simplified decision workflow for selecting an appropriate C-H amination strategy for pyrrolidine synthesis.

Organocatalysis: A Green and Powerful Approach

Asymmetric organocatalysis has emerged as a third pillar of asymmetric synthesis, alongside transition-metal catalysis and biocatalysis. For pyrrolidine synthesis, organocatalysts, particularly those derived from proline and other chiral amines, have proven to be highly effective in promoting a variety of enantioselective transformations.[5]

The Enamine Catalysis Cycle: A common mode of action for pyrrolidine-based organocatalysts is enamine catalysis. The secondary amine of the catalyst reacts with a carbonyl compound (an aldehyde or ketone) to form a nucleophilic enamine intermediate. This enamine then reacts with an electrophile, such as a nitroalkene in a Michael addition, to form a new carbon-carbon bond. Subsequent hydrolysis regenerates the catalyst and furnishes the chiral product.[5]

Biocatalysis: The Ultimate in Stereoselectivity

Nature's catalysts, enzymes, offer unparalleled selectivity in chemical transformations. The application of biocatalysis to the synthesis of pyrrolidine-containing drugs is a rapidly growing field. Enzymes such as imine reductases, transaminases, and engineered cytochrome P450s are being employed to produce chiral pyrrolidines with exceptional enantiopurity.

Engineered Enzymes for Novel Transformations: A particularly exciting development is the directed evolution of enzymes to catalyze abiological reactions. For instance, engineered cytochrome P450 enzymes have been developed to catalyze the intramolecular C-H amination of alkyl azides to form chiral pyrrolidines.[6] This approach combines the synthetic efficiency of C-H functionalization with the exquisite stereocontrol of enzymatic catalysis.

Case Study: A Comparative Analysis of Synthetic Routes to Brivaracetam

Brivaracetam is a second-generation antiepileptic drug that features a (4R)-4-propylpyrrolidin-2-one core. Its synthesis has been the subject of considerable research, and a comparison of the various reported routes provides an excellent illustration of the strengths and weaknesses of different synthetic strategies.

Synthetic Strategy	Key Transformation	Overall Yield	Stereocontrol	Advantages	Disadvantages	Reference
Racemic Synthesis with Chiral Resolution	Grignard addition to furan-2(5H)-one, followed by cyclization and chiral HPLC separation.	7.2%	Chiral HPLC separation of diastereomers.	Utilizes simple starting materials.	Low overall yield, requires costly chiral separation.	[7][8]
Chiral Pool Approach	Starting from (R)-epichlorohydrin.	Good	Stereochemistry derived from the starting material.	High enantiopurity.	Can involve multiple steps.	[9]
Asymmetric Catalysis	Enantioselective photochemical Giese addition.	44%	High (9:1 dr, >99:1 er)	High overall yield and excellent stereocontrol.	Requires specialized photochemical equipment.	[7][8]
Biocatalysis	Enzymatic resolution of a racemic intermediate.	9.1%	High enantioselectivity.	Green and highly selective.	Can have a lower overall yield compared to some chemical methods.	[7]

Analysis: This comparison highlights the trade-offs between different synthetic strategies. While early routes relied on classical resolution techniques, resulting in low overall yields, more modern approaches utilizing asymmetric catalysis offer significantly improved efficiency and stereocontrol. The photochemical route developed by Glorius and coworkers is particularly noteworthy for its high overall yield and exceptional stereoselectivity.[7][8] Biocatalytic methods, while offering excellent enantioselectivity, may still require further optimization to compete with the best chemical methods in terms of overall yield.

Experimental Protocols

This section provides detailed, step-by-step methodologies for two key synthetic transformations discussed in this guide.

Protocol 1: Asymmetric [3+2] Cycloaddition of an Azomethine Ylide

This protocol is adapted from a procedure for the silver-catalyzed asymmetric [3+2] cycloaddition of an azomethine ylide with a maleimide.

Materials:

• Silver acetate (AgOAc)

• (R)-(-)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl ((R)-BINAP)

• N-Phenylmaleimide

• Methyl (benzylideneamino)acetate

• Toluene, anhydrous

• Triethylamine (Et₃N)

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add AgOAc (0.01 mmol, 1.0 mol%) and (R)-BINAP (0.011 mmol, 1.1 mol%).

• Add anhydrous toluene (1.0 mL) and stir the mixture at room temperature for 30 minutes.

• Add N-phenylmaleimide (1.0 mmol) and methyl (benzylideneamino)acetate (1.2 mmol).

• Add triethylamine (1.2 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired pyrrolidine derivative.

Protocol 2: Organocatalytic Asymmetric Michael Addition

This protocol describes the enantioselective Michael addition of an aldehyde to a nitroalkene, a key step in the synthesis of many substituted pyrrolidines.

Materials:

• (S)-(-)-α,α-Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether

• Benzoic acid

• trans-β-Nitrostyrene

• Propanal

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a vial, add (S)-(-)-α,α-diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (0.02 mmol, 10 mol%) and benzoic acid (0.02 mmol, 10 mol%).

• Add dichloromethane (1.0 mL) and stir the mixture at room temperature for 10 minutes.

• Add trans-β-nitrostyrene (0.2 mmol).

• Cool the reaction mixture to 0 °C and add propanal (1.0 mmol).

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired Michael adduct.

Conclusion and Future Outlook

The synthesis of pyrrolidine-containing drugs has been significantly advanced by the development of novel and powerful synthetic methodologies. Asymmetric [3+2] cycloaddition reactions, transition-metal-catalyzed C-H functionalization, organocatalysis, and biocatalysis each offer unique advantages in terms of efficiency, selectivity, and sustainability. The choice of the optimal synthetic strategy will depend on the specific target molecule, the desired level of stereocontrol, and considerations of cost and scalability.

Looking ahead, the continued development of new catalysts and catalytic systems will undoubtedly lead to even more efficient and selective methods for the synthesis of pyrrolidine-containing drugs. The integration of multiple catalytic strategies in tandem or one-pot processes holds particular promise for streamlining the synthesis of complex pharmaceutical agents. Furthermore, the increasing adoption of biocatalysis and flow chemistry will contribute to the development of more sustainable and environmentally friendly manufacturing processes for these life-saving medicines.

References

• Organocatalytic asymmetric synthesis of highly substituted pyrrolidines bearing a stereogenic quaternary centre at the 3-position - Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug. [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination | Organometallics - ACS Publications. [Link]

• Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3) - Organic Chemistry Portal. [Link]

• A new path to enantioselective substituted pyrrolidines - Mapping Ignorance. [Link]

• Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug - PMC. [Link]

• Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions - PMC. [Link]

• Synthesis of the Brivaracetam Employing Asymmetric Photocatalysis and Continuous Flow Conditions | ACS Omega - ACS Publications. [Link]

• Stereoselective synthesis of spirocyclic pyrrolidines/pyrrolizidines/pyrrolothiazolidines using L-proline functionalized manganese ferrite nanorods as a novel heterogeneous catalyst - RSC Publishing. [Link]

• Synthetic Approaches toward the Synthesis of Brivaracetam: An Antiepileptic Drug | ACS Omega. [Link]

• Catalytic asymmetric [3+2] cycloaddition of azomethine ylides. Development of a versatile stepwise, three-component reaction for diversity-oriented synthesis - PubMed. [Link]

• Asymmetric [3+2] Cycloaddition of Azomethine Ylides - MSU chemistry. [Link]

• Highly Efficient Asymmetric [3+2] Cycloaddition Promoted by Chiral Aziridine-Functionalized Organophosphorus Compounds - PMC. [Link]

• [3+2] Cycloaddition of Azomethine Ylides - Thieme Chemistry. [Link]

• Synthesis of a New Chiral Pyrrolidine - PMC - NIH. [Link]

• ChemInform Abstract: Recent Advances in Organocatalytic Asymmetric Synthesis of Polysubstituted Pyrrolidines | Request PDF - ResearchGate. [Link]

• Organocatalytic Enantioselective [3+2] Cycloaddition of Azomethine Ylides and Acrolein. [Link]

• Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket - RECERCAT. [Link]

• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination - PMC. [Link]

• Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket | Scilit. [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - MDPI. [Link]

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - Beilstein Journals. [Link]

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Safety & Regulatory Compliance

1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide proper disposal procedures

This guide outlines the technical safety and disposal protocols for 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (and its structural analogs, such as the Vildagliptin intermediate (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide ).

Based on the chloroacetyl and pyrrolidine-carboxamide functional groups, this compound is classified as a halogenated, alkylating agent with high potential for skin sensitization and corrosivity.

Part 1: Executive Hazard Profile

Immediate Action Required: Handle as High-Hazard Halogenated Waste . Do not mix with general organic solvents or aqueous waste streams.

Hazard Class	Critical Properties	Operational Implication
Chemical Reactivity	Alkylating Agent : The chloroacetyl group is highly reactive toward nucleophiles (DNA, proteins).	Strict Double-Gloving (Nitrile/Neoprene) is mandatory. Inhalation of dust/aerosols can cause irreversible sensitization.
Corrosivity	Hydrolyzes to release Hydrochloric Acid (HCl) upon contact with moisture/mucous membranes.	Do not dispose of in sinks. Reacts with strong bases to generate heat and toxic fumes.
Thermal Stability	Decomposes at high temperatures (>150°C) releasing NOₓ, HCl, and Cl₂ gases.	Incineration Only. Must be sent to a facility equipped with acid gas scrubbers.
Waste Code (RCRA)	Likely D002 (Corrosive) if pH ≤2; otherwise D001 (Ignitable) if in solvent.	Segregate as "Halogenated Organic Waste" .

Part 2: Disposal & Deactivation Protocols

A. Solid Waste (Pure Substance)

Applicable for: Expired reagents, reaction byproducts, or contaminated solids.

• Segregation: Isolate solid waste in a dedicated, chemically resistant container (HDPE or Amber Glass).

• Labeling: Mark clearly as "TOXIC - HALOGENATED SOLID - CORROSIVE" .

• Packaging:

  • Place the primary container inside a secondary containment bag (clear LDPE).

  • Seal with hazardous waste tape.

• Disposal Path: High-Temperature Incineration .

  • Rationale: Landfilling is prohibited due to groundwater leaching potential. Chemical neutralization in-lab is discouraged due to the risk of generating toxic chloro-vapors.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: Solutions in DCM, DMF, or Methanol.

• Solvent Compatibility Check:

  • Compatible: Dichloromethane (DCM), Chloroform, Ethyl Acetate.

  • INCOMPATIBLE: Strong bases (NaOH, KOH), Amines (risk of exothermic polymerization), Oxidizers (Peroxides).

• Collection:

  • Use a "Halogenated Solvent Waste" carboy (Safety Can with flame arrestor).

  • Ensure the carboy is vented or has a pressure-relief cap to prevent buildup of HCl gas if hydrolysis occurs.

• pH Control: Check pH of the waste stream. If acidic (pH < 4), do not add to a general carboy containing basic waste (e.g., amine waste) to avoid violent neutralization.

C. Spill Management & Deactivation (Emergency Only)

For small bench-top spills (< 10g/10mL).

• Evacuate & Ventilate: Clear the immediate area.

• PPE Upgrade: Wear a Tyvek suit, double gloves, and a full-face respirator if powder is dispersed.

• Neutralization (The "Wet Method"):

  • Cover the spill with a 1:1 mixture of Soda Ash (Na₂CO₃) and Clay Absorbent (e.g., Vermiculite) .

  • Mechanism:[1][2][3] The base neutralizes potential HCl generation; the clay immobilizes the organic bulk.

• Cleanup: Scoop the slurry into a wide-mouth hazardous waste jar. Label as "Spill Debris: Chloroacetyl Derivative" .

Part 3: Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of chloroacetyl-pyrrolidine derivatives.

Caption: Operational workflow for segregating and packaging chloroacetyl-pyrrolidine waste streams to ensure compliance and safety.

Part 4: Regulatory & Compliance Reference

• US EPA RCRA: This compound is not P-listed or U-listed by specific name, but it triggers Characteristic Waste definitions:

  • Corrosivity (D002): If aqueous pH ≤ 2.

  • Toxicity: Due to the chloroacetamide moiety, it must be treated as a "Toxic Organic" requiring thermal destruction.

• Transport (DOT/IATA):

  • Proper Shipping Name: Corrosive solid, toxic, n.o.s. (contains chloroacetyl pyrrolidine derivative).[1][2][3][4][5][6][7]

  • Hazard Class: 8 (6.1).

  • Packing Group: III.

References

• Sigma-Aldrich. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxylic acid Safety Data Sheet (SDS). Retrieved from

• Thermo Fisher Scientific. Chemical Resistance of Labware & Waste Compatibility Guide. Retrieved from

• PubChem. Compound Summary: 1-(2-Chloroacetyl)pyrrolidine-2-carbonitrile (Vildagliptin Intermediate). Retrieved from

• US EPA. Hazardous Waste Characteristics: Corrosivity and Toxicity. Retrieved from

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. echemi.com [echemi.com]
• 3. chemscene.com [chemscene.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. chemicea.com [chemicea.com]
• 6. chemdmart.com [chemdmart.com]
• 7. (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide [lgcstandards.com]

Personal protective equipment for handling 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

Advanced Safety and Operational Protocol: Handling 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide

As a Senior Application Scientist, I frequently consult on the safe handling of highly reactive pharmaceutical intermediates. 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide (CAS 1250810-32-2) is a critical building block, structurally related to intermediates used in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors like Vildagliptin. However, its chemical structure harbors a potent hazard: the chloroacetyl moiety.

This guide provides an authoritative, step-by-step operational framework for handling this compound, ensuring that your laboratory maintains the highest standards of scientific integrity and personnel safety[1].

Mechanistic Hazard Profile

To select the correct Personal Protective Equipment (PPE), we must first understand the chemical causality of the hazard. The alpha-chloroamide group in 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide is a classic, highly reactive electrophile. It readily undergoes SN2 nucleophilic substitution when exposed to biological nucleophiles—specifically, the sulfhydryl groups of cysteine or the primary amines of lysine found in human skin and ocular proteins.

Because of this alkylating potential, exposure by any route is toxic, and external contact can cause severe irritation, protein cross-linking, and chemical burns[2]. Safety data for closely related structural analogs confirm that these compounds are harmful if swallowed, cause severe skin and eye irritation, and act as potent respiratory irritants[3].

Table 1: Quantitative Hazard & Physicochemical Summary

Hazard Parameter	Classification / Data	Mechanistic Consequence
GHS Health Hazards	H302, H315, H319, H335[3]	Acute oral toxicity; severe dermal/ocular irritation; respiratory tract damage.
Primary Reactive Moiety	-Chloroamide	Covalent alkylation of biological nucleophiles (proteins/DNA).
Physical State	Solid / Powder	High risk of aerosolization and subsequent inhalation of reactive dust.
Sensitization Risk	High	Repeated micro-exposures can lead to irreversible allergic contact dermatitis.

Primary Defense: Engineering Controls

According to the Occupational Safety and Health Administration (OSHA), controlling a hazard at its source via engineering controls is the primary defense, with PPE serving as a necessary secondary barrier[4].

• Containment Requirement: All weighing, transferring, and dissolving of this compound must be performed inside a properly certified chemical fume hood or a Class II Type B2 Biological Safety Cabinet.

• Validation Step: Before initiating work, verify that the fume hood face velocity is between 100–120 feet per minute (fpm) . Do not proceed if the continuous airflow monitor is in alarm mode.

Hazard-Driven PPE Selection Matrix

The World Health Organization (WHO) emphasizes that without adequate PPE, exposure to chemical hazards can lead to severe occupational injuries[5]. Standard latex gloves are highly porous to lipophilic pyrrolidine derivatives and offer zero protection against chloroacetyl alkylating agents.

Fig 1: Hazard-driven PPE selection logic for chloroacetyl pyrrolidine derivatives.

Table 2: PPE Specifications and Breakthrough Data

Body Part	Recommended PPE Material	Minimum Thickness	Est. Breakthrough Time
Hands (Inner)	Standard Nitrile	4 mil	< 15 minutes
Hands (Outer)	Heavy-duty Nitrile or Butyl Rubber	8 mil	> 240 minutes
Eyes/Face	Polycarbonate (Unvented Goggles)	N/A	N/A (Impact/Splash only)
Body	Tyvek® 400 Coverall	N/A	> 480 minutes (Dry particulates)
Respiratory	NIOSH-approved P100 or PAPR	N/A	99.97% particulate filtration

Step-by-Step Operational Workflows

To ensure trustworthiness and safety, every protocol must be a self-validating system. Follow these strict methodologies for donning (putting on) and doffing (taking off) PPE.

Workflow A: PPE Donning Protocol

• Inspect Equipment: Visually inspect all PPE. Validation: Perform a "roll-test" on both pairs of gloves by trapping air in the fingers and squeezing to ensure no micro-punctures exist.

• Don Inner Gloves: Put on the 4-mil nitrile inner gloves.

• Don Body Protection: Step into the Tyvek coverall. Validation: Ensure the sleeves of the coverall are pulled tightly over the cuffs of the inner gloves.

• Don Respiratory Protection: Apply the P100 respirator. Validation: Perform a negative-pressure seal check by covering the filters and inhaling; the mask should collapse slightly without leaking air around the nose bridge.

• Don Eye Protection: Put on unvented chemical goggles.

• Don Outer Gloves: Put on the 8-mil outer gloves. Validation: Pull the outer glove cuffs over the Tyvek suit sleeves to create a continuous, unbroken barrier against chemical dust.

Workflow B: Safe Handling & Transfer

• Place a static-dissipative weighing boat inside the fume hood.

• Use a dedicated, anti-static micro-spatula to transfer the powder. Causality: Static electricity can cause fine, reactive powders to aerosolize and bypass the hood's directional airflow.

• Cap the source bottle immediately after transfer.

• Wipe down the exterior of the weighing boat and the source bottle with a damp, disposable laboratory wipe before removing them from the hood.

Workflow C: PPE Doffing Protocol

Causality: Doffing is the highest-risk phase for secondary exposure. It must be done systematically to prevent cross-contamination.

• Decontaminate Outer Gloves: Wipe outer gloves with a damp wipe inside the fume hood to remove residual dust.

• Remove Outer Gloves: Pinch the palm of one glove and peel it off inside-out. Hold it in the gloved hand, slide an ungloved finger under the remaining cuff, and peel it off. Dispose of them in a hazardous waste bin.

• Remove Goggles & Respirator: Remove by handling the straps only. Do not touch the front of the mask or goggles.

• Remove Coverall: Unzip and peel the suit downward, rolling it inside-out to trap any chemical dust inside the fabric.

• Remove Inner Gloves: Remove using the same inside-out technique as the outer gloves.

• Final Validation: Wash hands and forearms immediately with copious amounts of soap and water.

Emergency & Spill Response Plan

In the event of a spill, the reactive nature of the chloroacetyl group requires immediate chemical neutralization rather than simple physical cleanup.

Fig 2: Step-by-step emergency spill response and chemical neutralization workflow.

Spill Cleanup Methodology:

• Isolate: Evacuate personnel from the immediate area for at least 15 minutes to allow airborne dust to settle.

• Contain: Wearing full PPE, gently cover the spilled powder with damp absorbent pads to prevent further aerosolization.

• Neutralize (Causality-Driven): Because the compound is an electrophile, it can be deactivated via nucleophilic substitution. Carefully apply a mild nucleophilic base, such as 1M Sodium Thiosulfate or 1M NaOH , over the absorbent pads. This will hydrolyze or displace the reactive chloride, rendering the molecule significantly less toxic.

• Collect & Validate: Wait 30 minutes for the reaction to complete. Collect the pads into a hazardous waste bag. Validation: Swab the surface and check with pH paper; a stable pH of 7–8 indicates that any generated HCl byproduct has been fully neutralized.

Waste Disposal Protocol

Never dispose of 1-N-(2-chloroacetyl)pyrrolidine-1,2-dicarboxamide in standard biological or municipal waste.

• Solid Waste: All contaminated PPE, wipes, and empty vials must be sealed in heavy-duty polyethylene bags, labeled as "Toxic Organohalogen Waste," and incinerated by a licensed hazardous waste contractor.

• Liquid Waste: Solutions containing this compound must be collected in compatible, clearly labeled High-Density Polyethylene (HDPE) carboys. Do not mix with strong acids or oxidizers, as this may trigger violent exothermic reactions or the release of toxic hydrogen chloride gas[2].

References

• National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment. United States Department of Labor.[Link]

• World Health Organization (WHO). Personal protective equipment (PPE).[Link]

• BLD Pharm. SAFETY DATA SHEET: (S)-1-(2-Chloroacetyl)pyrrolidine-2-carboxamide. (via Scribd).[Link]

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• 1. Prudent Practices in the Laboratory [nationalacademies.org]
• 2. What is the hazard of Chloroacetyl chloride to humans?_Chemicalbook [chemicalbook.com]
• 3. scribd.com [scribd.com]
• 4. osha.gov [osha.gov]
• 5. Health products policy and standards [who.int]